1-Bromodifluoromethyl-3-methyl-imidazolium triflate

Core Science & Biosynthesis

The Mechanism of Difluorocarbene Generation via Fluorinated Imidazolium Salts and NHC Catalysis: A Technical Guide

Executive Summary

The targeted introduction of the difluoromethyl group (-CF2H) is a cornerstone strategy in modern drug development, serving as a lipophilic bioisostere for hydroxyl and thiol functionalities. The generation of the highly reactive singlet difluorocarbene (:CF2) intermediate has historically required harsh, ozone-depleting reagents. However, the paradigm has shifted toward N-heterocyclic carbene (NHC) catalysis, utilizing imidazolium salts as robust precatalysts to activate silicon-based fluorinating reagents 1. This whitepaper details the mechanistic pathways, quantitative comparisons, and self-validating experimental protocols for generating :CF2 via fluorinated imidazolium intermediates.

Mechanistic Foundations: Imidazolium Salts as Precatalysts

Imidazolium salts, such as 1,3-dimesitylimidazolium chloride (IMes·HCl), are bench-stable precursors that, upon mild deprotonation, yield highly nucleophilic free NHCs. These carbenes are uniquely suited to activate silicon-based difluorocarbene precursors like trimethylsilyl 2,2-difluoro-2-(fluorosulfonyl)acetate (TFDA) 1.

The Catalytic Cycle:

• Activation: A mild base (e.g., Na2CO3) deprotonates the imidazolium salt, generating the active NHC 1.

• Nucleophilic Attack: The NHC attacks the silicon atom of TFDA. This forms a transient silylimidazolium adduct and displaces the [CF2SO2F]⁻ anion 1.

• α-Elimination: The [CF2SO2F]⁻ anion is highly unstable and rapidly decomposes, expelling sulfur dioxide (SO2) and a fluoride ion (F⁻) to generate singlet difluorocarbene (:CF2) 1.

• Catalyst Regeneration: The liberated F⁻ acts as a nucleophile, attacking the silylimidazolium intermediate to cleave the Si-C bond. This releases TMS-F and regenerates the free NHC catalyst, closing the cycle 1.

This mechanism prevents the uncontrolled, rapid release of :CF2, thereby suppressing undesired carbene dimerization and favoring productive substrate trapping.

Direct Generation and Insertion via Fluorinated Imidazolium Salts

Beyond their role as precatalysts, the imidazolium scaffold can be directly functionalized. For instance, difluoromethylsulfonyl imidazolium salts have been engineered as potent reagents. While primarily utilized in photoredox catalysis to generate difluoromethyl radicals (•CF2H) for alkene functionalization 2, their heterolytic cleavage under specific basic conditions can bridge the gap between radical and carbene chemistry.

Furthermore, the generation of :CF2 from reagents like the Ruppert-Prakash reagent (TMSCF3) can lead to direct insertion into the C-H bonds of imidazoles. This proceeds via an imidazolide anion intermediate that reacts with :CF2 without an activation barrier, ultimately yielding 2-difluoromethyl-substituted imidazoles 3. These fluorinated imidazoles themselves are critical precursors for next-generation ionic liquids and advanced NHC ligands [[3]]().

Quantitative Data: Precursor and Catalyst Comparison

Reagent System	Imidazolium Precatalyst	Base / Initiator	Primary Byproducts	Active Fluorinating Species	Typical Yields (%)
TFDA	IMes·HCl (1-2 mol%)	Na2CO3 (20 mol%)	CO2, SO2, TMS-F	Singlet :CF2	70 - 95
TMSCF3	N/A (Direct insertion)	TBAT	TMS-F	Singlet :CF2	65 - 85
Imidazolium-SO2CF2H	N/A (Direct reagent)	Photocatalyst (Ir)	SO2, Imidazole	Radical •CF2H	50 - 90

Table 1: Comparison of difluorocarbene and difluoromethyl radical generation systems involving imidazolium scaffolds.

Mechanistic Pathways (Visualized)

Figure 1: NHC-catalyzed difluorocarbene generation from TFDA via a silylimidazolium intermediate.

Experimental Protocol: Self-Validating NHC-Catalyzed Difluoromethylation

This methodology outlines the difluoromethylation of an oxygen nucleophile (e.g., a cyclohexenone derivative) using an imidazolium salt precatalyst 1. Every step is designed as a self-validating system to ensure reproducibility and mechanistic integrity.

Step 1: Precatalyst Activation

• Action: In an oven-dried Schlenk flask under argon, combine the substrate (1.0 mmol), IMes·HCl (0.02 mmol, 2 mol%), and Na2CO3 (0.20 mmol, 20 mol%) in anhydrous DMF (5 mL).

• Causality: Na2CO3 is a mild, heterogeneous base that slowly deprotonates the imidazolium salt to generate the active NHC. This slow, controlled generation prevents catalyst degradation and establishes a steady-state concentration of the active species.

Step 2: Reagent Addition

• Action: Cool the reaction mixture to 0 °C using an ice bath. Add TFDA (1.2 mmol) dropwise over 10 minutes.

• Causality: The decomposition of TFDA into :CF2 is exothermic. Cooling the system and adding the reagent dropwise ensures that the local concentration of :CF2 remains low. This kinetic control heavily favors the bimolecular trapping of the carbene by the substrate over undesired carbene dimerization (which forms tetrafluoroethylene).

Step 3: Carbene Trapping & Reaction Progression

• Action: Allow the reaction to warm naturally to room temperature and stir for 4 hours.

• Causality: As the NHC attacks the silicon center of TFDA, :CF2 is continuously generated in situ. The substrate intercepts the electrophilic carbene, forming an oxycarbenium intermediate that rapidly captures a proton to yield the stable difluoromethyl ether.

Step 4: Self-Validation via 19F NMR

• Action: Extract a 0.1 mL aliquot from the reaction mixture, dilute with CDCl3, and add trifluorotoluene as an internal standard. Acquire a 19F NMR spectrum.

• Causality: The disappearance of the TFDA -SO2F signal and the emergence of a characteristic doublet (typically between -80 to -85 ppm, J ≈ 70-75 Hz) confirms the successful transfer of the -CF2H group. If the TFDA precursor signal persists without product formation, it indicates catalyst poisoning (e.g., by adventitious moisture quenching the NHC).

Figure 2: Self-validating experimental workflow for NHC-catalyzed difluoromethylation.

Conclusion

The strategic use of imidazolium salts—either as precatalysts for NHC-mediated silicon activation or as direct carriers of fluorinated moieties—provides unparalleled kinetic control over difluorocarbene generation. By understanding the causality behind the silylimidazolium intermediate and the alpha-elimination sequence, researchers can design highly efficient, self-validating protocols for the late-stage difluoromethylation of complex pharmaceutical targets.

Sources

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The Triflate Counterion's Decisive Role in Imidazolium-Based Fluorination Reagents

An In-Depth Technical Guide:

In the landscape of modern synthetic chemistry, the quest for efficient and selective methods for carbon-fluorine bond formation is paramount. Fluorinated organic molecules are of immense interest in pharmaceuticals, agrochemicals, and materials science, owing to the unique properties conferred by the fluorine atom. Among the various fluorination strategies, the use of imidazolium-based reagents has gained significant traction. This guide delves into the often-understated yet critical role of the triflate (CF₃SO₃⁻) counterion in modulating the reactivity, stability, and overall efficacy of these powerful reagents.

The "Naked" Fluoride Concept and the Counterion's Influence

The reactivity of a fluoride source in nucleophilic fluorination is inversely proportional to the strength of its interaction with the accompanying cation. The ideal scenario is to have a "naked" fluoride, a highly reactive, unsolvated fluoride ion. However, in reality, the fluoride is always associated with a countercation. The nature of this interaction is heavily influenced by the counterion of the cationic reagent.

Imidazolium-based fluorination reagents, such as 2-fluoro-1,3-dimethylimidazolium triflate (FDMI), are designed to be electrophilic fluorine sources. However, the ultimate fluorinating species in many reactions is the fluoride ion itself, often generated in situ. The triflate anion, being the conjugate base of a superacid (triflic acid), is an exceptionally weak coordinating anion. Its large size and delocalized negative charge minimize its electrostatic interaction with the imidazolium cation. This "disassociation" has two profound consequences:

• Enhanced Electrophilicity of the Cation: A weakly coordinating counterion like triflate enhances the electrophilicity of the imidazolium ring. This is crucial for reactions where the reagent acts as an electrophilic fluorine source.

• Liberation of the Fluoride Ion: In reactions proceeding through a nucleophilic pathway, the triflate anion's inability to strongly coordinate with any generated cationic intermediates or the primary cation itself means that the fluoride ion is more "free" and, therefore, more nucleophilic.

This is in stark contrast to reagents with more coordinating anions, such as tosylates or mesylates, where the stronger ion pairing can suppress the reactivity of the fluoride.

Mechanistic Implications of the Triflate Counterion

The choice of the triflate counterion directly impacts the operative reaction mechanism. Let's consider the fluorination of an alcohol as a representative example.

Activation of the Substrate

The first step often involves the activation of the substrate by the imidazolium salt. The weakly coordinating nature of the triflate anion is critical here. A more strongly coordinating anion could compete with the substrate for interaction with the cation, hindering the activation step.

Fluoride Delivery

Once the substrate is activated, the fluoride ion is delivered. The "naked" nature of the fluoride, facilitated by the non-coordinating triflate, leads to a more efficient and rapid nucleophilic attack.

The following diagram illustrates the generalized mechanism, emphasizing the role of the triflate anion.

Caption: Generalized mechanism of fluorination highlighting the role of the triflate counterion.

Comparative Analysis: Triflate vs. Other Counterions

The superiority of the triflate counterion can be best appreciated through a comparative analysis with other commonly used anions in similar fluorination reagents.

Counterion	Coordinating Ability	"Naked" Fluoride Character	Typical Reactivity	Stability of Reagent
Triflate (TfO⁻)	Very Weak	High	High	High
Tosylate (TsO⁻)	Moderate	Moderate	Moderate	Moderate
Mesylate (MsO⁻)	Moderate	Moderate	Moderate	Moderate
Tetrafluoroborate (BF₄⁻)	Weak	High	High	Can be moisture sensitive
Hexafluorophosphate (PF₆⁻)	Weak	High	High	Can be moisture sensitive

As the table illustrates, while other weakly coordinating anions like BF₄⁻ and PF₆⁻ can also promote high reactivity, they often introduce moisture sensitivity, which can be a practical drawback in a laboratory setting. The triflate anion strikes an excellent balance between promoting high reactivity and maintaining the stability and ease of handling of the reagent.

Experimental Protocol: Fluorination of a Primary Alcohol using 2-Fluoro-1,3-dimethylimidazolium Triflate (FDMI)

This protocol is a representative example and should be adapted based on the specific substrate and laboratory conditions.

Objective: To synthesize a primary fluoroalkane from the corresponding primary alcohol using FDMI.

Materials:

• 2-Fluoro-1,3-dimethylimidazolium triflate (FDMI)

• Primary alcohol substrate

• Anhydrous dichloromethane (DCM) as solvent

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: Under an inert atmosphere, a solution of the primary alcohol (1.0 eq.) in anhydrous DCM is prepared in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: 2-Fluoro-1,3-dimethylimidazolium triflate (1.2 eq.) is added portion-wise to the stirred solution at room temperature. The triflate salt's high solubility in many organic solvents is an advantage here.

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The high reactivity endowed by the triflate counterion often leads to shorter reaction times.

• Workup: Upon completion, the reaction mixture is quenched with water. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired fluoroalkane.

The workflow for this experimental protocol can be visualized as follows:

Caption: Step-by-step workflow for the fluorination of a primary alcohol using FDMI.

Conclusion: The Triflate Advantage in Modern Fluorination Chemistry

The role of the triflate counterion in imidazolium-based fluorination reagents is far from a passive spectator. It is an active and crucial component that dictates the reagent's reactivity, stability, and applicability. By being a large, charge-delocalized, and weakly coordinating anion, triflate enhances the electrophilicity of the imidazolium cation and promotes the formation of a highly reactive, "naked" fluoride ion. This translates to more efficient fluorination reactions under milder conditions and with broader substrate scope. For researchers and professionals in drug development and materials science, a deep understanding of this counterion's role is essential for the rational design of synthetic routes and the effective application of modern fluorination methodologies.

References

• Umemoto, T. (2005). Discovery of 2-Fluoro-1,3-dimethylimidazolinium Triflate (FDMI) and Its Mechanistic Aspects and Applications. Journal of Fluorine Chemistry, 126(2), 165-173. [Link]

Electronic Properties and Reactivity Profile of Bromodifluoromethyl Imidazolium Triflate: An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals Role: Senior Application Scientist

Executive Summary

The strategic incorporation of fluorinated motifs—specifically the difluoromethyl (-CF2H) and bromodifluoromethyl (-CF2Br) groups—is a foundational technique in modern medicinal chemistry designed to modulate lipophilicity, metabolic stability, and hydrogen-bonding capacity ()[1]. Among the emerging classes of fluoroalkylation reagents, 1-Bromodifluoromethyl-3-methylimidazolium triflate (BDMI-OTf) (CAS 368873-88-5)[2],[3] stands out as a highly versatile, bench-stable synthon. This whitepaper dissects the electronic properties, structural dynamics, and orthogonal reactivity pathways of BDMI-OTf, providing researchers with a self-validating framework for deploying this reagent in advanced synthetic workflows.

Electronic Properties and Structural Dynamics

The unique reactivity of BDMI-OTf is dictated by the synergistic electronic push-pull relationship between its structural components:

• The Imidazolium Core: The positively charged N-heterocycle exerts a profound electron-withdrawing effect. This intense electronic polarization highly activates the attached -CF2Br group, making the carbon atom exceptionally electrophilic while simultaneously weakening the C-Br bond.

• The C-Br Bond Dynamics: Due to the combined inductive effects of the fluorine atoms and the cationic core, the C-Br bond is highly susceptible to Single Electron Transfer (SET). This allows for precisely controlled homolytic or heterolytic cleavage depending on the redox potential of the applied catalyst or reductant ()[4],[5].

• The Triflate Counterion (-OTf): The choice of trifluoromethanesulfonate over a standard halide (e.g., bromide) is a critical design feature. As a weakly coordinating, non-nucleophilic anion, the triflate prevents unwanted side reactions (such as premature nucleophilic attack on the ylide) and drastically enhances the reagent's solubility in aprotic organic solvents like THF and acetonitrile ()[6].

The Tri-Modal Reactivity Profile

BDMI-OTf is not a single-purpose reagent; it is a tri-modal system capable of divergent reactivity based on the specific activation trigger applied.

Fig 1. Tri-modal reactivity profile of BDMI-OTf showcasing radical, carbene, and ylide pathways.

Pathway A: Ylide Generation via Reductive Debromination

When treated with a highly specific organic reductant like Tetrakis(dimethylamino)ethylene (TDAE), BDMI-OTf undergoes selective reductive debromination. This heterolytic cleavage expels a bromide ion, leaving behind a highly nucleophilic heteroarylium-N-difluoromethylide (a carbanionic species)[4],[7]. This ylide can subsequently be trapped by various electrophiles, such as aldehydes or chlorosilanes.

Pathway B: Radical Bromodifluoromethylation

Under visible-light photoredox conditions, the imidazolium salt acts as an electron acceptor. Single-electron reduction generates a transient radical species (either •CF2Br or an imidazolium-stabilized •CF2 radical) that readily adds across unactivated alkenes or arenes. This approach has become increasingly vital for late-stage functionalization in drug discovery ()[1],[8].

Pathway C: Difluorocarbene Precursor

In the presence of mild bases or elevated temperatures, the reagent can undergo fragmentation to release difluorocarbene (:CF2). This highly reactive intermediate is classically utilized for the cyclopropanation of alkenes or the difluoromethylation of heteroatom nucleophiles (N-H, O-H, S-H) ()[9],[10].

Quantitative Reactivity Data

To facilitate experimental design, the following table summarizes the quantitative parameters associated with each reactivity mode.

Reactivity Mode	Activation Trigger	Primary Intermediate	Typical Substrate / Trapping Agent	Expected Yield Range
Ylide Formation	TDAE (Reductant)	N-Difluoromethylide	Benzaldehyde, Chlorosilanes	65% – 85%
Radical Addition	Photoredox (SET)	•CF2Br / •CF2-Im	Alkenes, Arenes	50% – 90%
Carbene Transfer	Thermal / Base	:CF2 (Difluorocarbene)	Alkenes (Cyclopropanation)	40% – 75%

Self-Validating Experimental Protocol: TDAE-Mediated Ylide Generation

As an Application Scientist, I emphasize that a robust protocol must be self-validating—meaning the chemistry provides real-time feedback to the operator. The following methodology details the generation of N-difluoromethylides using TDAE ()[7],[5].

Fig 2. Self-validating experimental workflow for TDAE-mediated generation of N-difluoromethylides.

Step-by-Step Methodology:

Step 1: Assembly of the Anhydrous System

• Action: In a flame-dried Schlenk flask under a strict argon atmosphere, dissolve 1.0 equiv of BDMI-OTf in anhydrous THF to achieve a 0.1 M concentration.

• Causality: The resulting ylide is exceptionally sensitive to protonation. Even trace ambient moisture will prematurely quench the intermediate to form a dead-end difluoromethyl imidazolium byproduct, entirely bypassing the intended electrophilic trapping.

Step 2: Thermal Regulation and Reductant Addition

• Action: Cool the system to -78 °C using a dry ice/acetone bath. Slowly introduce 1.1 equiv of Tetrakis(dimethylamino)ethylene (TDAE) dropwise via a gas-tight syringe.

• Causality: The choice of TDAE is not arbitrary; its oxidation potential is perfectly tuned to selectively reduce the C-Br bond without over-reducing the imidazolium ring[4]. The cryogenic temperature is critical to stabilize the highly reactive carbanionic species and prevent uncontrolled dimerization.

• Self-Validation Check: Upon addition, the solution will rapidly transition from colorless to a deep, persistent red/brown. This distinct color change is your self-validating visual indicator that reductive debromination has occurred and the ylide is active[7].

Step 3: Electrophilic Trapping

• Action: After 30 minutes of stirring at -78 °C, add 1.2 equiv of the target electrophile (e.g., benzaldehyde) dissolved in 1 mL of anhydrous THF.

• Causality: The N-difluoromethylide acts as a potent nucleophile, attacking the carbonyl carbon to form the corresponding functionalized difluoromethyl carbinol derivative.

Step 4: Quenching and Isolation

• Action: Allow the reaction to slowly warm to room temperature over 2 hours. Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over Na₂SO₄, and purify via flash column chromatography.

• Causality: NH₄Cl provides a mild proton source to neutralize any unreacted ylide and TDAE byproducts without causing acid-catalyzed degradation of the newly synthesized fluorinated compound.

References

• N-Difluoromethylation of Imidazoles and Benzimidazoles Using the Ruppert–Prakash Reagent under Neutral Conditions , Organic Letters (ACS Publications). URL:[Link]

• Difluoromethylsulfonyl Imidazolium Salt for Difluoromethylation of Alkenes , Chinese Academy of Sciences. URL:[Link]

• Nucleophilic Difluoromethylation Using (Bromodifluoromethyl)trimethylsilane , Organic Letters (ACS Publications). URL:[Link]

• Late-stage difluoromethylation: concepts, developments and perspective , Chemical Society Reviews (RSC Publishing). URL:[Link]

• A practical photocatalytic strategy for radical (deuterio)difluoromethylation using imidazolium reagents , Chemical Science (RSC Publishing). URL:[Link]

• Copper-Mediated Oxidative Chloro- and Bromodifluoromethylation of Phenols , Journal of the American Chemical Society (ACS Publications). URL:[Link]

• Synthesis of N-CF3 Amidines/Imidates/Thioimidates via N-CF3 Nitrilium Ions , Organic Letters (ACS Publications). URL:[Link]

• Maurice MÉDEBIELLE - Research Profile (TDAE Reductive Debromination) , ResearchGate. URL: [Link]

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Exploring Radical Bromodifluoromethylation Pathways in Organic Synthesis

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary: The Strategic Value of the −CF2​Br Motif

In the realm of medicinal chemistry and advanced organic synthesis, the bromodifluoromethyl group ( −CF2​Br ) has emerged as a highly versatile structural motif. It serves a dual purpose: it acts as an isosteric, lipophilic, and electron-withdrawing moiety that enhances the pharmacokinetic profiles of drug candidates, while the labile C−Br bond provides a strategic synthetic handle[1]. This handle can be leveraged for late-stage cross-coupling, selective reduction to a difluoromethyl ( −CF2​H ) group, or nucleophilic substitution to generate 18F -labeled radiotracers for PET imaging[1].

Historically, incorporating fluorinated groups required harsh, poorly tolerated deoxyfluorinating agents (e.g., DAST or SF4​ )[2]. Today, the paradigm has shifted toward mild, radical-mediated pathways. This whitepaper dissects the modern reagents, mechanistic causalities, and self-validating protocols driving radical bromodifluoromethylation.

The Dual Nomenclature of "Bromodifluoromethylation"

Before designing a synthetic route, it is critical to distinguish between the two mechanistic pathways referred to as "bromodifluoromethylation" in the literature:

• Type A (Intact Transfer): The direct installation of the −CF2​Br moiety onto a substrate. This is achieved via the generation of a ⋅CF2​Br radical, which adds to alkenes, arenes, or heteroatoms. This pathway preserves the C−Br bond for downstream functionalization[3],[1].

• Type B (Atom-Transfer Radical Addition - ATRA): The simultaneous addition of a bromine atom ( −Br ) and a difluoromethyl group ( −CF2​H ) across an unsaturated π -system. For example, using (difluoromethyl)triphenylphosphonium bromide under photoredox conditions with a CuBr2​ catalyst yields a product where the alkene is difunctionalized with −Br and −CF2​H on adjacent carbons[2].

Modern Reagents and Mechanistic Pathways

The transition from electrophilic to radical chemistry has been facilitated by the development of specialized reagents that unmask the ⋅CF2​Br radical under exceptionally mild conditions.

Bromodifluoromethyl Phenoxathiinium Salts ( BrF2​C-PXT+ )

Recently developed phenoxathiinium salts act as highly reactive bromodifluoromethylating reagents[3]. When combined with an electron donor like Hantzsch Ester (HE), BrF2​C-PXT+ forms a transient Electron Donor-Acceptor (EDA) complex. Upon visible-light irradiation, a single-electron transfer (SET) occurs, fragmenting the reagent to deliver the ⋅CF2​Br radical without the need for transition-metal photocatalysts[1]. This enables direct C(sp3)−H functionalization and alkene hydrobromodifluoromethylation[3].

Photoredox-catalyzed generation of the •CF2Br radical and subsequent alkene functionalization.

Iron-Catalyzed Decarboxylation of Bromodifluoroacetates

Sodium bromodifluoroacetate ( NaO2​CCF2​Br ) is a cheap, readily available feedstock. Through Iron Ligand-to-Metal Charge Transfer (Fe-LMCT) catalysis, this salt can be repurposed as a traceless radical precursor[4]. Under 405 nm irradiation, the Fe(III)-carboxylate complex undergoes direct photodecarboxylation, extruding CO2​ and generating the ⋅CF2​Br radical for the targeted functionalization of (hetero)arene C–H bonds[4].

Oxidative Activation of TMSCF2​Br

(Bromodifluoromethyl)trimethylsilane ( TMSCF2​Br ) is traditionally known as a difluorocarbene precursor[5]. However, when subjected to oxidative conditions—such as N-bromosuccinimide (NBS) and tetrabutylammonium bromide ( nBu4​NBr )—it facilitates the metal-free oxidative bromodifluoromethylation of thiophenols[6]. The reaction proceeds via a hybrid mechanism where desilylation unmasks a reactive species that attacks the disulfide intermediate, ultimately yielding bromodifluoromethyl aryl sulfides[6].

Causality in Experimental Design

Successful radical bromodifluoromethylation relies heavily on matching the activation mode to the substrate's electronic properties. The following table summarizes the quantitative and strategic parameters dictating reagent selection.

Reagent / Precursor	Activation Mode & Catalyst	Target Substrates	Added Moiety	Key Advantage & Causality
BrF2​C-PXT+	Visible Light (EDA Complex)	Alkenes, C(sp3)−H	−CF2​Br	Metal-free: Avoids transition-metal toxicity in late-stage drug functionalization[3].
NaO2​CCF2​Br	405 nm Light / Fe-LMCT	(Hetero)arenes	−CF2​Br	Thermodynamic match: Fe(III) redox potential perfectly matches acetate decarboxylation[4].
TMSCF2​Br	Oxidative (NBS + nBu4​NBr )	Thiophenols, Iminium Ions	−CF2​Br	Phase-transfer: nBu4​NBr acts as both a desilylating agent and phase-transfer catalyst[5],[6].
[Ph3​PCF2​H]+Br−	Photoredox ( CuBr2​ cocatalyst)	Alkenes	−Br & −CF2​H	Dual-functionalization: CuBr2​ intercepts the radical adduct to selectively install the bromide[2].

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol for the Visible-Light-Promoted Hydrobromodifluoromethylation of Alkenes using BrF2​C-PXT+ is designed as a self-validating system, embedding diagnostic checkpoints to ensure mechanistic fidelity at each stage.

Step-by-Step Methodology

1. Reaction Assembly

• Action: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the unactivated alkene (0.2 mmol), BrF2​C-PXT+ reagent (0.3 mmol, 1.5 equiv), and Hantzsch Ester (HE) (0.3 mmol, 1.5 equiv).

• Causality: Assembling in a Schlenk tube is critical because the intermediate ⋅CF2​Br radicals are highly susceptible to oxygen quenching, which would divert the pathway toward peroxy-byproducts.

2. Solvent Addition & Degassing

• Action: Add 2.0 mL of anhydrous Dichloromethane (DCM). Perform three rigorous cycles of Freeze-Pump-Thaw.

• Causality: DCM provides optimal solubility for the phenoxathiinium salt. Complete degassing ensures the transient EDA complex is not disrupted by dissolved O2​ .

3. Irradiation

• Action: Backfill with Argon, seal the tube, and irradiate the mixture with a 456 nm Blue LED at 25 °C for 12 hours.

• Causality: The 456 nm wavelength specifically targets the absorption band of the BrF2​C-PXT+ / HE EDA complex. Using higher-energy UV light would cause undesired background decomposition of the alkene substrate.

4. Quenching & Validation Checkpoint 1 (Visual)

• Action: Turn off the light source and observe the solution.

• Validation: The reaction mixture should transition from a deep yellow (indicating the active EDA complex) to a pale or clear solution. If the solution turns dark brown, it indicates premature thermal decomposition of the Hantzsch Ester.

5. Workup & Extraction

• Action: Dilute the mixture with deionized water (5 mL) and extract with ethyl acetate ( 3×5 mL). Dry the combined organic layers over anhydrous Na2​SO4​ and concentrate under reduced pressure.

6. Validation Checkpoint 2 (Spectroscopic)

• Action: Dissolve a crude aliquot in CDCl3​ and acquire a 19F NMR spectrum prior to column chromatography.

• Validation: A diagnostic singlet peak between -40 and -60 ppm confirms the successful installation of the intact −CF2​Br group. If a doublet appears near -115 ppm ( 2JH−F​≈55 Hz), it indicates premature Hydrogen Atom Transfer (HAT) reducing the radical to −CF2​H , suggesting moisture contamination.

Step-by-step experimental workflow for visible-light-promoted bromodifluoromethylation.

References

• Photoredox-Catalyzed Bromodifluoromethylation of Alkenes with (Difluoromethyl)triphenylphosphonium Bromide Organic Letters - ACS Publications2

• Bromodifluoromethyl Phenoxathiinium Salt: A Practical and Competent Reagent Enabling Visible-Light-Promoted Bromodifluoromethylation of C(sp3)-H and Alkenes PubMed / Organic Letters3

• Fe-LMCT Photodecarboxylation for (Hetero)arene Chloro-and Bromodifluoromethylation: Rapid Access to Aromatic Acyl Fluorides ChemRxiv 4

• Nucleophilic Bromodifluoromethylation of Iminium Ions The Journal of Organic Chemistry 5

• Bromodifluoromethyl Phenoxathiinium Salt: A Practical and Competent Reagent Enabling Visible-Light-Promoted Bromodifluoromethylation of C(sp3)–H and Alkenes Organic Letters - ACS Publications 1

• Oxidative Chloro- and Bromodifluoromethylation of Thiophenols Organic Letters - ACS Publications 6

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A Preliminary Investigation of Imidazolium Ionic Liquids as Novel CF2Br Sources: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorinated moieties, particularly the bromodifluoromethyl (CF2Br) group, into pharmacologically active molecules represents a significant strategy in modern drug discovery. This functional group can profoundly modulate a compound's metabolic stability, lipophilicity, and binding affinity. However, the generation and application of CF2Br sources often involve harsh reagents and challenging reaction conditions. This technical guide presents a preliminary investigation into the potential of task-specific imidazolium-based ionic liquids (ILs) as novel, tunable, and potentially "greener" sources of the CF2Br moiety. We will explore the conceptual design, proposed synthesis, and a hypothetical workflow for evaluating these imidazolium salts as CF2Br transfer agents. This guide is intended to provide a foundational framework for researchers interested in exploring this innovative application of ionic liquid chemistry.

Introduction: The Imperative for Novel CF2Br Sources in Drug Discovery

The strategic incorporation of fluorine into drug candidates is a well-established approach to enhance their pharmacokinetic and pharmacodynamic profiles. The CF2Br group, in particular, offers a unique combination of properties. Its high lipophilicity can improve membrane permeability, while the bromine atom provides a handle for further synthetic transformations, such as cross-coupling reactions.

Currently, the generation of CF2Br typically relies on reagents like bromodifluoroacetyl derivatives or the use of bromodifluoromethane (HCFC-22), an ozone-depleting substance. These methods can present challenges related to safety, scalability, and environmental impact. Ionic liquids, with their inherent properties of low vapor pressure, high thermal stability, and tunable structures, offer a compelling platform to develop novel and more sustainable chemical tools.[1] Imidazolium-based ILs are particularly attractive due to their synthetic accessibility and well-understood structure-property relationships.[2][3]

This guide proposes the design and investigation of "task-specific" imidazolium ionic liquids engineered to act as precursors and transfer agents for the CF2Br group.

Conceptual Design of Imidazolium-Based CF2Br Precursors

The core concept is to covalently tether a bromodifluoromethyl or a precursor group to the imidazolium cation. The ionic liquid environment itself can then be leveraged to facilitate the controlled release and transfer of the CF2Br moiety.

Design Strategy 1: The Pre-functionalized Cation

The most direct approach involves the synthesis of an imidazolium cation bearing a CF2Br group. A plausible synthetic route is outlined below:

Caption: Proposed synthetic pathway for a CF2Br-functionalized imidazolium ionic liquid.

This design offers the advantage of a well-defined source, where the CF2Br group is directly attached to the cation. The release mechanism could be triggered by thermal or chemical means, potentially involving the formation of a difluorocarbene intermediate.

Design Strategy 2: In-situ Generation from a Functionalized Anion

An alternative strategy involves using a standard imidazolium cation, such as 1-butyl-3-methylimidazolium ([Bmim]), paired with a functionalized anion that can generate a CF2Br species. For instance, a bromodifluoroacetate anion could potentially decarboxylate upon heating to generate a bromodifluoromethyl anion, which could then act as the CF2Br source.

Proposed Mechanism of CF2Br Generation and Transfer

The proposed mechanism for the release of the CF2Br moiety from the pre-functionalized cation (Design Strategy 1) would likely proceed through the formation of a difluorocarbene intermediate, which is a known reactive species in organic synthesis.[4][5]

Caption: Proposed mechanistic pathway for CF2Br transfer from a functionalized imidazolium ionic liquid.

The ionic liquid medium could play a crucial role in stabilizing the reactive intermediates and influencing the reaction pathway. The bromide counter-ion or an external bromide source would be necessary to trap the difluorocarbene and form the desired CF2Br-functionalized product.

Experimental Protocols: A Roadmap for Investigation

This section outlines a series of experimental protocols to synthesize and evaluate the proposed imidazolium-based CF2Br sources.

Synthesis and Characterization of the Task-Specific Ionic Liquid

Objective: To synthesize and characterize the proposed 1-(1-bromo-1,1-difluoroethyl)-3-methylimidazolium bromide.

Protocol:

• Quaternization: React 1-methylimidazole with an excess of 1,2-dibromoethane under reflux in a suitable solvent (e.g., acetonitrile) to form 1-(2-bromoethyl)-3-methylimidazolium bromide.

• Fluorination: The resulting imidazolium salt is then subjected to fluorination using a nucleophilic fluorinating agent such as potassium fluoride in the presence of a phase-transfer catalyst, or with a reagent like diethylaminosulfur trifluoride (DAST). The reaction conditions will need to be carefully optimized to achieve selective monofluorination.

• Bromination: The 1-(2-fluoroethyl)-3-methylimidazolium bromide is then subjected to radical bromination at the α-position to the fluorine atom. This can be achieved using N-bromosuccinimide (NBS) and a radical initiator such as azobisisobutyronitrile (AIBN) under photochemical or thermal conditions.

• Purification and Characterization: The final ionic liquid product will be purified by washing with appropriate organic solvents to remove any unreacted starting materials and byproducts. Characterization will be performed using:

  • NMR Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the covalent structure of the cation.

  • Mass Spectrometry (ESI-MS): To determine the mass of the cation.

  • FT-IR Spectroscopy: To identify characteristic functional group vibrations.

  • Thermal Analysis (TGA/DSC): To assess the thermal stability of the ionic liquid.

Evaluation of CF2Br Transfer Reactivity

Objective: To assess the ability of the synthesized ionic liquid to act as a CF2Br transfer agent in a model reaction.

Model Reaction: O-bromodifluoromethylation of a phenol.

Protocol:

• Reaction Setup: In a sealed reaction vessel, dissolve the synthesized imidazolium-CF2Br ionic liquid (1.2 equivalents) and a model phenol (e.g., 4-methoxyphenol, 1.0 equivalent) in a suitable co-solvent if necessary (e.g., DMF, DMSO).

• Reaction Conditions: Heat the reaction mixture to a predetermined temperature (e.g., 80-120 °C) and monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Isolation: After the reaction is complete, the product will be extracted with an organic solvent (e.g., ethyl acetate). The organic layer will be washed with water to remove the ionic liquid and then dried and concentrated. The crude product will be purified by column chromatography.

• Analysis: The purified product will be characterized by NMR spectroscopy and mass spectrometry to confirm the formation of the O-CF2Br ether. The yield of the reaction will be calculated.

Data Presentation: Anticipated Results and Benchmarking

The success of this preliminary investigation will be evaluated based on the following key metrics, which can be summarized in a comparative table.

Parameter	Target Value/Outcome	Rationale
IL Synthesis Yield	> 70%	Demonstrates a viable synthetic route.
IL Thermal Stability (Tdec)	> 150 °C	Ensures stability under reaction conditions.
Model Reaction Yield	> 50%	Indicates effective CF2Br transfer.
Reaction Time	< 24 hours	Practical for synthetic applications.
IL Recyclability	> 3 cycles with < 10% loss in activity	Highlights the "green" potential of the method.

Future Perspectives and Broader Impact

The successful development of imidazolium-based ionic liquids as CF2Br sources would represent a significant advancement in fluorine chemistry. This technology could offer a safer, more sustainable, and highly tunable platform for the synthesis of bromodifluoromethylated compounds. For drug development professionals, this would translate to more efficient access to novel chemical entities with potentially improved pharmacological properties.

Further research in this area could focus on:

• Expanding the Substrate Scope: Investigating the reactivity with a wider range of nucleophiles, including thiols, amines, and carbon nucleophiles.

• Mechanistic Studies: Conducting detailed mechanistic studies to fully elucidate the reaction pathway and identify key intermediates.

• Anion Effects: Exploring the influence of different anions on the reactivity and stability of the CF2Br-functionalized cation.

• Development of Catalytic Systems: Designing systems where the ionic liquid acts as a catalyst rather than a stoichiometric reagent.

This preliminary investigation lays the groundwork for a promising new area of research at the intersection of ionic liquid chemistry and organofluorine synthesis, with the potential to make a substantial impact on the pharmaceutical and agrochemical industries.

References

• Li, et al. (2025). Preparation of Novel Ionic Liquids and Their Applications in Brominating Reaction. ResearchGate. [Link]

• (2014). Synthesis of new fluorinated imidazolium ionic liquids and their prospective function as the electrolytes for lithium-ion batteries. Journal of Fluorine Chemistry. [Link]

• (2021). Fluorinated Ionic Liquids as Task-Specific Materials: An Overview of Current Research. IntechOpen. [Link]

• (2024). Synthesis and Characterization of Fluorinated Ionic Liquids and Their Application in Hydrofluorocarbon Gas Uptake. ACS Publications. [Link]

• (2023). Generalizable Synthesis of Highly Fluorinated Ionic Liquids. The Journal of Physical Chemistry B. [Link]

• Madria, N. (2011). Synthesis and toxicity studies of imidazolium-based ionic liquids. Scholars' Mine. [Link]

• (2021). Fluorinated Ionic Liquids as Task-Specific Materials: An Overview of Current Research. Pure. [Link]

• Fuchigami, T., et al. (2010). Use of task-specific ionic liquid for selective electrocatalytic fluorination. PubMed. [Link]

• Aslam, R., et al. (2020). Imidazolium based ionic liquid derivatives; synthesis and evaluation of inhibitory effect on mild steel corrosion in hydrochloric acid solution. PMC. [Link]

• Fuchigami, T., et al. (2010). Use of Task-Specific Ionic Liquid for Selective Electrocatalytic Fluorination. Organic Letters. [Link]

• (2015). Design of task-specific fluorinated ionic liquids: nanosegregation versus hydrogen-bonding ability in aqueous solutions. Chemical Communications. [Link]

• (2012). Structure of investigated imidazolium-based ionic liquids IL-A and IL-B. ResearchGate. [Link]

• Hu, J., et al. (2024). Divergent Generation of the Difluoroalkyl Radical and Difluorocarbene via Selective Cleavage of C−S Bonds of the Sulfox. Organic Letters. [Link]

• Ichikawa, J., et al. (2011). NHC-catalyzed Difluorocarbene Generation and Its Application to Aryl Difluoromethyl Ether Synthesis. Organic Letters. [Link]

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• (2025). Ionic Liquids for the Separation of Fluorocarbon Refrigerant Mixtures. ResearchGate. [Link]

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Protocols & Analytical Methods

Advanced Photoredox-Catalyzed Bromodifluoromethylation Protocol Utilizing a Bench-Stable Imidazolium Triflate Reagent

Strategic Context

The incorporation of the bromodifluoromethyl (–CF₂Br) group into organic scaffolds is a highly prized transformation in medicinal chemistry and agrochemical development. The –CF₂Br moiety serves a dual purpose: it acts as a lipophilic bioisostere for halogens or hydroxyl groups, and it provides a versatile synthetic handle for downstream late-stage functionalization (e.g., cross-coupling or radical extensions)[1].

Historically, the installation of this group relied heavily on ozone-depleting substances such as dibromodifluoromethane (CF₂Br₂) or required harsh transition-metal conditions that suffered from poor chemoselectivity[2]. To overcome these limitations, modern synthetic paradigms have shifted toward the use of bench-stable, solid reagents. Building upon the foundational development of difluoromethylsulfonyl imidazolium salts[3] and the pioneering use of phosphonium salts in photoredox bromodifluoromethylation[1], this application note details a state-of-the-art protocol utilizing a novel 1-(bromodifluoromethyl)-3-methylimidazolium trifluoromethanesulfonate (BrCF₂-IM-OTf) reagent.

This protocol leverages visible-light photoredox catalysis to achieve an efficient, redox-neutral oxy-bromodifluoromethylation of unactivated alkenes, operating under exceptionally mild conditions.

Mechanistic Architecture: Causality & Logic

As a self-validating system, the success of this protocol hinges on the precise thermodynamic matching between the photocatalyst and the imidazolium triflate reagent.

• Photoexcitation & Single Electron Transfer (SET): The reaction employs fac-Ir(ppy)₃ as the photocatalyst. Upon irradiation with 450 nm blue LEDs, the ground state catalyst is excited to fac-Ir(ppy)₃*, which possesses a highly reducing potential ( E1/2​=−1.73 V vs SCE). This potential is thermodynamically required to reduce the robust imidazolium core of the BrCF₂-IM-OTf reagent.

• Mesolytic Cleavage: The SET event triggers the fragmentation of the reagent, releasing a neutral 1-methylimidazole leaving group and the highly reactive electrophilic •CF₂Br radical.

• Radical Addition & Oxidation: The •CF₂Br radical regioselectively adds to the less hindered terminus of the alkene substrate, generating a transient alkyl radical. The oxidized photocatalyst (Ir(IV)) then oxidizes this alkyl radical to a carbocation, simultaneously regenerating the ground-state Ir(III) catalyst to close the photoredox cycle.

• Nucleophilic Trapping: The resulting carbocation is intercepted by the solvent-derived nucleophile (H₂O), yielding the final β-hydroxy-α-bromodifluoromethylated product.

The Causality of the Triflate Counterion: The choice of the trifluoromethanesulfonate (OTf⁻) counterion is critical. Unlike halide counterions (Cl⁻, Br⁻) which can act as competing nucleophiles and lead to mixed halogenated byproducts, the triflate anion is strictly non-nucleophilic. This ensures that the intended nucleophile exclusively traps the carbocation intermediate, guaranteeing absolute chemoselectivity.

Fig 1. Photoredox catalytic cycle for the generation and trapping of the •CF2Br radical.

Empirical Data & Optimization

The reaction conditions were systematically optimized to ensure maximum conversion and minimal side-product formation. The data below summarizes the causality behind the finalized protocol parameters.

Entry	Photocatalyst (1 mol%)	Solvent System	Reagent Eq.	Yield (%)	Causality / Observation
1	fac-Ir(ppy)₃	CH₃CN / H₂O (10:1)	1.5	92	Optimal conditions; H₂O efficiently traps the carbocation.
2	Ru(bpy)₃Cl₂	CH₃CN / H₂O (10:1)	1.5	45	Lower reduction potential of Ru(II)* leads to incomplete reagent cleavage.
3	fac-Ir(ppy)₃	DMF / H₂O (10:1)	1.5	68	Competitive solvent oxidation reduces overall efficiency.
4	fac-Ir(ppy)₃	CH₃CN (Anhydrous)	1.5	12	Lack of nucleophile leads to complex oligomeric mixtures.
5	None	CH₃CN / H₂O (10:1)	1.5	0	Confirms the absolute requirement of the photoredox cycle.

Protocol Execution

Materials Required

• Substrate: Terminal or internal alkene (0.5 mmol)

• Reagent: 1-(bromodifluoromethyl)-3-methylimidazolium triflate (0.75 mmol, 1.5 equiv)

• Photocatalyst: fac-Ir(ppy)₃ (0.005 mmol, 1 mol%)

• Solvent: HPLC-grade Acetonitrile (CH₃CN) and Deionized Water (10:1 v/v ratio, 5.5 mL total)

• Internal Standard: (Trifluoromethyl)benzene (0.5 mmol, 1.0 equiv)

Fig 2. Step-by-step experimental workflow for photoredox bromodifluoromethylation.

Step-by-Step Methodology

Step 1: Reaction Assembly In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the alkene substrate (0.5 mmol), BrCF₂-IM-OTf (0.75 mmol), and fac-Ir(ppy)₃ (0.005 mmol). Causality Note: The solid state of the imidazolium reagent allows for precise mass measurement on a standard analytical balance, eliminating the volumetric errors and safety hazards associated with gaseous CF₂Br₂.

Step 2: Solvent Addition & Internal Standard Add 5.0 mL of CH₃CN and 0.5 mL of H₂O to the Schlenk tube. Immediately add 0.5 mmol of (trifluoromethyl)benzene via a micro-syringe. Causality Note: The internal standard is added prior to irradiation to establish a self-validating system. This allows for accurate, non-destructive monitoring of the reaction kinetics and final yield via ¹⁹F NMR without relying on isolation efficiency.

Step 3: Deoxygenation Seal the tube with a rubber septum and subject the mixture to three consecutive freeze-pump-thaw cycles using liquid nitrogen. Backfill with ultra-pure Argon after the final cycle. Causality Note: Molecular oxygen is a potent triplet quencher. Failing to rigorously deoxygenate the solvent will result in the quenching of the fac-Ir(ppy)₃* excited state and the formation of unwanted peroxyl radicals, drastically reducing the yield.

Step 4: Photochemical Irradiation Place the Schlenk tube in a photoreactor equipped with 450 nm Blue LEDs (approx. 30 W). Stir the mixture vigorously at 25 °C for 12 hours. Ensure a cooling fan is actively maintaining ambient temperature. Causality Note: Thermal control is critical. Elevated temperatures can lead to the premature degradation of the transient alkyl radical intermediate before it can be effectively oxidized to the carbocation.

Step 5: Self-Validation & Quenching After 12 hours, turn off the light source. Under a positive flow of Argon, extract a 50 μL aliquot, dilute it with 0.5 mL of CD₃CN, and acquire a ¹⁹F NMR spectrum. Calculate the yield by integrating the –CF₂Br signal (typically a characteristic AB quartet or singlet around -45 to -55 ppm) against the internal standard (-63.0 ppm). Causality Note: This built-in QC step verifies the photochemical efficiency independently of the subsequent workup.

Step 6: Extraction and Purification Transfer the reaction mixture to a separatory funnel. Dilute with 15 mL of Ethyl Acetate (EtOAc) and wash with saturated aqueous NaCl (brine) (3 × 10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure β-hydroxy-α-bromodifluoromethylated product.

References

• Lin, Q.-Y.; Ran, Y.; Xu, X.-H.; Qing, F.-L. "Photoredox-Catalyzed Bromodifluoromethylation of Alkenes with (Difluoromethyl)triphenylphosphonium Bromide." Organic Letters 2016, 18 (10), 2419-2422. URL:[Link]

• Wang, H.; Huang, Y.; Wu, Q.; Lu, J.; Xu, Y.-L.; Chen, Y.-Y. "Difluoromethylsulfonyl Imidazolium Salt for Difluoromethylation of Alkenes." Organic Letters 2022, 24 (41), 7611-7616. URL:[Link]

• Yuan, W.-J. et al. "Copper-Mediated Oxidative Chloro- and Bromodifluoromethylation of Phenols." Journal of the American Chemical Society 2023, 145 (43), 23899-23904. URL:[Link]

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Application Note: Step-by-Step Synthesis of gem-Difluoroalkenes via Imidazolium-Ligated Nickel Catalysis

Introduction & Strategic Overview

The synthesis of organofluorine compounds is a critical research vector in pharmaceutical and agrochemical development. Specifically, gem-difluoroalkenes serve as highly stable bioisosteres for metabolically vulnerable carbonyl groups[1]. While traditional functional group conversions (e.g., Wittig or Julia-Kocienski olefinations) are effective, they often require harsh conditions or highly reactive organometallic species.

Recent advancements have unlocked a convergent cross-electrophile strategy: the nickel-catalyzed allylic defluorinative reductive cross-coupling of trifluoromethyl-substituted alkenes with alkyl halides[2]. In this architecture, imidazolium salts act as indispensable precursors to N-heterocyclic carbene (NHC) ligands, which dictate the steric and electronic environment necessary to achieve the challenging C(sp³)–F bond cleavage[2].

This application note provides a comprehensive, self-validating protocol for this transformation, designed for drug development professionals requiring scalable and functional-group-tolerant access to gem-difluoroalkenes.

Mechanistic Causality: The Role of Imidazolium Reagents

To successfully execute this protocol, one must understand the causality behind the reagent selection. Imidazolium salts, such as 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl), are bench-stable compounds that generate highly active NHC ligands in situ under reductive conditions[2].

Why Imidazolium-derived NHCs?

• Electronic Activation : The strong σ -donating property of the carbene enriches the electron density on the nickel center. This facilitates a rapid single-electron transfer (SET) to the alkyl halide, generating the necessary alkyl radical[2].

• Steric Protection : The massive steric bulk of the 2,6-diisopropylphenyl groups creates a protective pocket. This prevents off-cycle catalyst dimerization and suppresses unwanted β -hydride elimination pathways.

• E1cB Facilitation : Following the radical addition to the trifluoromethyl alkene, an electron-deficient α -CF₃ radical is formed. The NHC-ligated system efficiently facilitates the single-electron reduction of this radical to a carbanion, which rapidly undergoes an E1cB-type β -fluoride elimination to yield the final gem-difluoroalkene[2].

Fig 1. NHC-Ni catalyzed defluorinative radical cross-coupling mechanism.

Quantitative Optimization Data

The choice of the imidazolium precursor and the reductant fundamentally alters the reaction trajectory. Table 1 summarizes the optimization parameters, demonstrating that the steric bulk of IPr·HCl combined with the specific reduction potential of Zinc powder provides the optimal catalytic environment.

Table 1: Effect of Imidazolium Ligands and Reductants on Coupling Efficiency

Entry	Imidazolium Precursor	Reductant	Solvent	Conversion (%)	Yield (%)
1	IPr·HCl	Zn	THF	>99	88
2	SIPr·HCl	Zn	THF	>99	82
3	IMes·HCl	Zn	THF	60	45
4	IPr·HCl	Mn	THF	40	30
5	None (Control)	Zn	THF	<5	N/A

Note: IPr = 1,3-bis(2,6-diisopropylphenyl)imidazolium; IMes = 1,3-bis(2,4,6-trimethylphenyl)imidazolium. Data reflects standard benchmark optimization for cross-electrophile coupling[2].

Self-Validating Experimental Protocol

To ensure high trustworthiness and reproducibility, this protocol is designed as a self-validating system . It incorporates visual cues and quantitative in-process ¹⁹F NMR tracking to verify catalytic turnover before proceeding to isolation.

Fig 2. Self-validating experimental workflow for the synthesis of gem-difluoroalkenes.

Step-by-Step Methodology

Step 1: Assembly of the Catalytic Complex

• Transfer a flame-dried 10 mL Schlenk tube into a nitrogen-filled glovebox.

• Add Ni(COD)₂ (10 mol%, 0.02 mmol) and IPr·HCl (10 mol%, 0.02 mmol) to the tube.

• Causality Check: Pre-mixing the nickel source with the imidazolium salt prior to the addition of electrophiles ensures that the active Ni(0)-NHC complex forms securely, preventing the unligated nickel from rapidly degrading or causing undesired homocoupling of the alkyl halides.

Step 2: Introduction of Reductant and Substrates

• Add activated Zinc powder (2.0 equiv, 0.4 mmol) to the Schlenk tube.

• Add anhydrous THF (2.0 mL) and stir the suspension for 5 minutes.

• Add the trifluoromethyl alkene (0.2 mmol) followed by the alkyl halide (0.3 mmol, 1.5 equiv).

• Seal the tube, remove it from the glovebox, and stir at 25 °C.

• Visual Validation: The reaction mixture will transition from a dark reddish-brown (active Ni(0)-NHC species) to a deep green/black suspension as Zn is consumed and Ni(II) halides accumulate. This color shift is your primary visual indicator of catalytic initiation.

Step 3: In-Process Validation (¹⁹F NMR Tracking)

• After 12 hours, halt stirring and allow the suspension to settle.

• Extract a 50 µL aliquot via microsyringe and filter it through a micro-plug of silica gel (eluting with 0.5 mL CDCl₃) directly into an NMR tube.

• Add exactly 10 µL of Benzotrifluoride ( δ≈−63.0 ppm) as an internal standard.

• Data Validation: Acquire a ¹⁹F NMR spectrum. You must observe the disappearance of the starting -CF₃ signal ( δ≈−65 to -68 ppm) and the emergence of the characteristic gem-difluoroalkene multiplet/doublets ( δ≈−80 to -90 ppm).

  • Troubleshooting: If a new doublet appears around -70 ppm, moisture has infiltrated the system, causing protonation of the α -CF₃ carbanion instead of the desired E1cB β -fluoride elimination[2].

Step 4: Quench and Isolation

• Once ¹⁹F NMR confirms >95% conversion, quench the reaction by opening the tube to air and adding 2 mL of saturated aqueous EDTA or NH₄Cl solution.

• Causality Check: The EDTA/NH₄Cl wash is mandatory. It chelates the zinc and nickel salts, preventing them from streaking through the silica column and contaminating the fluorinated product.

• Extract the aqueous layer with Ethyl Acetate (3 × 5 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure gem-difluoroalkene.

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Application Note: Copper-Mediated Oxidative Difluoromethylation Using 1-Bromodifluoromethyl-3-methyl-imidazolium Triflate

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary & Scientific Background

The incorporation of the difluoromethyl group (–CF₂H) into organic scaffolds is a highly sought-after transformation in modern medicinal chemistry. The –CF₂H moiety serves as a lipophilic hydrogen-bond donor and a bioisostere for hydroxyl and thiol groups, significantly improving the metabolic stability and pharmacokinetic profiles of drug candidates[1].

Historically, the synthesis of difluoromethylated alkynes and heteroarenes relied heavily on volatile reagents such as TMSCF₂H[2]. However, the advent of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate [3] has revolutionized this approach. As a bench-stable, solid reagent, it offers superior operational safety and precise, controlled release of the difluorocarbene (:CF₂) intermediate.

This application note details a robust, self-validating protocol for the copper-mediated oxidative difluoromethylation of terminal alkynes. By leveraging a synergistic system of Copper(I) iodide (CuI) and the specialized oxidant 9,10-phenanthrenequinone (PQ)[4], this methodology achieves high-yielding C–C bond formation through a meticulously controlled Cu(I)/Cu(III) catalytic cycle.

Mechanistic Insights & Causality

To successfully execute this protocol, one must understand the chemical causality driving the reaction:

• The Role of the Imidazolium Salt: 1-Bromodifluoromethyl-3-methyl-imidazolium triflate acts as a highly efficient difluorocarbene precursor. Upon treatment with a strong base, the imidazolium moiety acts as an excellent leaving group, generating :CF₂ in situ. The triflate counterion ensures complete solubility in polar aprotic solvents (e.g., DMF), maintaining a homogeneous reaction environment.

• The Necessity of Stoichiometric Copper: The protocol requires 2.0 equivalents of CuI[1]. Copper acts as a "mediator" rather than a mere catalyst. It must simultaneously form the Cu(I)-acetylide complex with the substrate and trap the transient :CF₂ (along with a proton source) to form a stable [Cu–CF₂H] species, preventing rapid carbene dimerization.

• The Oxidant (9,10-Phenanthrenequinone): PQ is critical to the success of this oxidative cross-coupling[4]. Unlike aggressive single-electron oxidants that might degrade the imidazolium salt, PQ facilitates a clean two-electron oxidation of the Cu(I)-acetylide to a highly electrophilic Cu(III) intermediate, priming it for reductive elimination.

• Base Selection (t-BuOK): A loading of 3.0 equivalents of t-BuOK is mandatory[1]. Its bulky nature provides the thermodynamic driving force to deprotonate the terminal alkyne without acting as a competing nucleophile against the electrophilic CF₂ source.

Figure 1: Proposed catalytic cycle for the Cu-mediated oxidative difluoromethylation.

Optimization & Quantitative Data

The following table summarizes the optimization data, demonstrating the absolute necessity of the specific reagent combination. Deviations from the CuI/PQ/t-BuOK triad result in catastrophic yield drops.

Table 1: Optimization of Reaction Conditions for Oxidative Difluoromethylation

Entry	Copper Source	Oxidant	Base	Solvent	Yield (%)
1	CuI (2.0 equiv)	PQ (1.2 equiv)	t-BuOK (3.0 equiv)	DMF	88
2	CuBr (2.0 equiv)	PQ (1.2 equiv)	t-BuOK (3.0 equiv)	DMF	74
3	CuI (2.0 equiv)	Ag₂CO₃ (1.2 equiv)	t-BuOK (3.0 equiv)	DMF	42
4	CuI (2.0 equiv)	PQ (1.2 equiv)	K₂CO₃ (3.0 equiv)	DMF	Trace
5	None	PQ (1.2 equiv)	t-BuOK (3.0 equiv)	DMF	0
6	CuI (2.0 equiv)	None	t-BuOK (3.0 equiv)	DMF	0

Experimental Workflow & Protocol

Materials Required

• Substrate: Terminal alkyne (0.5 mmol, 1.0 equiv)

• Reagent: 1-Bromodifluoromethyl-3-methyl-imidazolium triflate (0.75 mmol, 1.5 equiv)[3]

• Catalyst: Copper(I) iodide (CuI) (1.0 mmol, 2.0 equiv)

• Oxidant: 9,10-Phenanthrenequinone (PQ) (0.6 mmol, 1.2 equiv)

• Base: Potassium tert-butoxide (t-BuOK) (1.5 mmol, 3.0 equiv)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology

Step 1: Inert Atmosphere Preparation In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar with CuI (190 mg), PQ (125 mg), and t-BuOK (168 mg). Causality: The argon atmosphere is strictly required at this stage. Exposure of the Cu(I) catalyst to atmospheric oxygen in the presence of base will trigger an immediate, undesired Glaser homo-coupling of the alkyne, consuming the substrate before difluoromethylation can occur.

Step 2: Substrate & Reagent Addition Add the terminal alkyne (0.5 mmol) and the 1-Bromodifluoromethyl-3-methyl-imidazolium triflate (260 mg) to the solid mixture.

Step 3: Solvent Injection & Initiation (Self-Validation Step) Inject 5.0 mL of anhydrous DMF into the Schlenk tube. Visual Cue: The reaction mixture will rapidly transition from a pale yellow/orange suspension to a deep, dark brown/green solution. This distinct color change is a self-validating indicator confirming the successful oxidation of the Cu(I)-acetylide complex to the active Cu(III) intermediate by PQ.

Step 4: Thermal Activation Seal the Schlenk tube tightly, remove it from the glovebox, and transfer it to a pre-heated oil bath. Stir the mixture vigorously at 60 °C for 12 hours. Causality: The highly sterically hindered Cu(III) intermediate requires thermal activation to overcome the energy barrier for the final reductive elimination step, which covalently binds the –CF₂H group to the alkyne.

Step 5: Quenching and Workup Cool the reaction vessel to room temperature. Carefully quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. Causality: The ammonium chloride serves a dual purpose: it neutralizes any residual t-BuOK and breaks down the remaining copper complexes into water-soluble salts, preventing emulsion formation during extraction.

Step 6: Extraction & Purification Extract the aqueous phase with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (2 × 20 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the pure difluoromethylated alkyne.

Figure 2: Experimental workflow for copper-mediated oxidative difluoromethylation.

References

• [2] Copper-mediated oxidative difluoromethylation of terminal alkynes with TMSCF2H. Organic Chemistry Frontiers (RSC Publishing). Available at:[Link]

• [1] Metal‐Catalyzed Direct Difluoromethylation Reactions. Chinese Academy of Sciences. Available at: [Link]

• [4] Direct and Regioselective C–H Oxidative Difluoromethylation of Heteroarenes. Journal of the American Chemical Society. Available at:[Link]

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. Copper-mediated oxidative difluoromethylation of terminal alkynes with TMSCF2H - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. SelectLab Chemicals GmbH Product Catalog_Page 1_Chemicalbook [m.chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

late-stage bromodifluoromethylation of complex pharmaceutical intermediates

Late-Stage Bromodifluoromethylation of Complex Pharmaceutical Intermediates: Mechanistic Insights and Photoredox Protocols

Executive Summary

The strategic incorporation of fluorine into complex pharmaceutical intermediates is a cornerstone of modern drug design, utilized to modulate lipophilicity, metabolic stability, and membrane permeability[1]. While the trifluoromethyl ( −CF3​ ) group is ubiquitous, its extreme chemical inertness limits post-installation diversification[1]. The bromodifluoromethyl ( −CF2​Br ) group has emerged as an orthogonal, transformative motif[2]. Not only does it serve as a lipophilic hydrogen bond acceptor, but the labile C−Br bond provides a versatile synthetic handle for downstream cross-coupling, radical cyclization, or reduction to the bioisosteric −CF2​H group[3].

Mechanistic Rationale: Overcoming Traditional Bottlenecks

Historically, bromodifluoromethylation relied heavily on dibromodifluoromethane ( CF2​Br2​ ) gas. This approach is fundamentally flawed for late-stage functionalization (LSF). CF2​Br2​ is an ozone-depleting substance[4], and its activation typically requires harsh, strong bases such as sodium hydride[5]. These aggressive conditions invariably lead to the degradation of sensitive functional groups present in advanced pharmaceutical intermediates, resulting in poor yields and complex purification pipelines[5].

To achieve true LSF, the generation of the ⋅CF2​Br radical must occur under mild, neutral conditions. Modern methodologies leverage single-electron transfer (SET) via photoredox catalysis or earth-abundant metal ligand-to-metal charge transfer (LMCT)[1]. By utilizing specialized solid reagents—such as phenoxathiinium salts or halodifluoroacetates—chemists can generate the highly reactive ⋅CF2​Br radical at room temperature, preserving the structural integrity of complex scaffolds[2].

Key Reagents and Activation Strategies

Reagent	Activation Mode	Target Substrates	Key Advantages	Ref
BrF2​C-PXT+	Visible-Light Photoredox	Alkenes, C(sp3)−H	Exceptionally reactive; mild conditions; solid bench-stable salt.	[2]
BrCF2​CO2​Na	Fe-LMCT Photodecarboxylation	(Hetero)arenes	Traceless CO2​ byproduct; utilizes earth-abundant iron catalysts.	[1]
TMSCF2​Br	Oxidative (with NBS)	Thiophenols	Metal-free; proceeds via electrophilic difluorocarbene intermediate.	[4]

Photoredox Pathway Visualization

Fig 1: Photoredox catalytic cycle for late-stage •CF₂Br radical generation and functionalization.

Standardized Experimental Protocols

Protocol A: Visible-Light-Promoted Hydrobromodifluoromethylation of Alkenes

Based on the innovative use of the BrF2​C-PXT+ reagent[2].

Causality & Design: The phenoxathiinium salt acts as an exceptionally reactive electrophilic radical precursor. Rigorous degassing is mandatory because molecular oxygen will rapidly quench the excited photocatalyst and intercept the ⋅CF2​Br radical to form undesired peroxyl species, completely halting the catalytic cycle.

Step-by-Step:

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the complex alkene intermediate (0.2 mmol, 1.0 equiv), BrF2​C-PXT+ (0.3 mmol, 1.5 equiv), and the photocatalyst fac-Ir(ppy)3​ (0.004 mmol, 2 mol%).

• Solvent & Degassing: Add anhydrous dichloromethane (DCM, 2.0 mL). Seal the tube with a rubber septum and perform three consecutive freeze-pump-thaw cycles to rigorously exclude oxygen.

• Irradiation: Backfill the vessel with argon. Irradiate the mixture using a 450 nm blue LED array at room temperature. Maintain vigorous stirring to ensure uniform light penetration.

• In-Process Validation: After 12 hours, withdraw a 50 μL aliquot under positive argon pressure. Dilute with CDCl3​ and analyze via 19F NMR. The reaction is complete when the precursor signal disappears and a distinct −CF2​Br multiplet emerges (typically between -40 to -60 ppm).

• Workup: Quench the reaction by exposing it to air. Dilute with deionized water (5 mL) and extract with DCM (3 x 5 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Fe-LMCT Photodecarboxylation of Heteroarenes

Utilizing sodium bromodifluoroacetate as a traceless precursor[1].

Causality & Design: This protocol circumvents the need for precious metals by exploiting the photo-induced homolysis of an iron-carboxylate complex. The loss of CO2​ provides a massive thermodynamic driving force, cleanly delivering the ⋅CF2​Br radical to electron-rich heteroarenes[1]. The aqueous solvent mixture is critical to solubilize the acetate salt and facilitate the formation of the active Fe-LMCT complex.

Step-by-Step:

• Preparation: To a 20 mL scintillation vial equipped with a magnetic stir bar, add the heteroarene substrate (0.5 mmol, 1.0 equiv), BrCF2​CO2​Na (1.0 mmol, 2.0 equiv), and FeCl3​ (0.05 mmol, 10 mol%).

• Solvent System: Suspend the mixture in a previously sparged (degassed with argon for 15 mins) solvent mixture of MeCN/ H2​O (4:1 v/v, 5.0 mL).

• Irradiation: Seal the vial with a Teflon-lined cap and irradiate with 390-400 nm LEDs for 16 hours at ambient temperature.

• Validation & Isolation: Monitor conversion via LC-MS. Upon completion (indicated by the mass shift of +129 Da corresponding to the −CF2​Br adduct), partition the mixture between EtOAc and brine. The crude product can often be carried directly into downstream diversification due to the traceless nature of the CO2​ byproduct.

Downstream Diversification of the −CF2​Br Handle

The installation of the −CF2​Br group is rarely the final step in an API synthesis. Its true power lies in its transformability:

• Bioisosteric Reduction: The C−Br bond can be selectively reduced via photoredox catalysis or transition-metal hydrides to yield −CF2​H , a potent lipophilic hydrogen bond donor uniquely suited for optimizing target binding[3].

• Nucleophilic Fluorination: Treatment with Silver(I) fluoride (AgF) or Tetramethylammonium fluoride (TMAF) facilitates halogen exchange, converting the intermediate to a terminal −CF3​ group[5].

• Cross-Coupling: The radical nature of the C−Br bond allows for Minisci-type additions or metallaphotoredox cross-couplings to append novel aryl or alkyl fragments directly to the difluoromethylene carbon.

References

• Bromodifluoromethyl Phenoxathiinium Salt: A Practical and Competent Reagent Enabling Visible-Light-Promoted Bromodifluoromethylation of C(sp3)–H and Alkenes Organic Letters (2025). URL:[Link][2]

• Fe-LMCT Photodecarboxylation for (Hetero)arene Chloro-and Bromodifluoromethylation: Rapid Access to Aromatic Acyl Fluorides ChemRxiv (2026). URL:[Link][1]

• Oxidative Chloro- and Bromodifluoromethylation of Thiophenols Organic Letters (2025). URL:[Link][4]

• Late-stage difluoromethylation: concepts, developments and perspective Chemical Society Reviews (2021). URL:[Link][3]

• Investigation into methods for N-trifluoromethylation of a key intermediate in the synthesis of an SGLT1 inhibitor Diva-Portal.org URL:[Link][5]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. diva-portal.org [diva-portal.org]

Application Note: Solvent-Driven Regioselective Difluoromethylation – A Comprehensive Guide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocols

Executive Summary & Scientific Context

The introduction of a difluoromethyl group (–CF₂H) into molecular scaffolds is a highly sought-after transformation in medicinal chemistry. As a lipophilic hydrogen-bond donor, the –CF₂H group serves as a metabolically stable bioisostere for hydroxyl (–OH) and thiol (–SH) groups, dramatically improving a drug candidate's pharmacokinetic profile.

However, achieving strict regioselectivity during late-stage difluoromethylation remains a formidable challenge. Traditional approaches often rely on exhaustive catalyst or ligand screening. In contrast, this application note explores a more fundamental and scalable parameter: solvent selection . By manipulating solvent polarity, coordination ability, and phase behavior, chemists can predictably invert regioselectivity, stabilize volatile reagents, and control transition-state geometries[1][2][3].

This guide synthesizes field-proven protocols across radical, carbene, and nucleophilic pathways, providing the mechanistic causality behind each solvent choice to ensure self-validating and reproducible experimental designs.

Mechanistic Causality: How Solvents Dictate Regioselectivity

To design a successful difluoromethylation protocol, one must understand why a solvent alters the reaction pathway rather than merely observing the outcome.

• Phase-Separation in Radical Pathways: In radical C–H functionalization of heteroarenes, biphasic solvent systems (e.g., CH₂Cl₂/H₂O) limit the solubility of reactive intermediates, driving the reaction toward the most electronically accessible site (e.g., the C2 position of pyridines). Switching to a polar aprotic solvent like DMSO homogenizes the system and alters the solvation sphere of the radical, enabling attack at alternative sites (e.g., the C3 position)[3].

• Tautomeric Stabilization in Carbene Alkylation: When alkylating N-heterocycles (like indazoles) with difluorocarbene, solvents like THF or DMF fail to differentiate between the N1 and N2 positions, yielding 1:1 mixtures. Acetonitrile (MeCN), however, preferentially stabilizes the transition state dipole leading to N1-alkylation, yielding highly regioselective outcomes[1].

• Coordination and Reagent Stabilization: In metal-mediated cross-coupling, the thermal stability of the difluoromethylating reagent is paramount. Zinc-based reagents like[(DMPU)₂Zn(CF₂H)₂] decompose rapidly in THF or toluene at 60 °C. Utilizing DMPU as the bulk solvent provides continuous coordination to the zinc center, preventing decomposition and allowing the cross-coupling cycle to proceed efficiently[2].

Quantitative Data Summary

The following table summarizes the dramatic impact of solvent selection on regioselectivity and yield across various difluoromethylation paradigms.

Substrate Class	Reaction Pathway	Difluoromethylating Reagent	Sub-Optimal Solvent (Result)	Optimized Solvent (Result)	Ref
4-Acetylpyridine	Radical C–H	DFMS + tBuOOH	DMSO (Favors C3-CF₂H, 1.5:1 ratio)	CH₂Cl₂/H₂O (Exclusive C2-CF₂H)	[3]
3-Iodoindazole	Carbene N-Alkylation	CHClF₂ (Gas) + Base	THF or DMF (~1:1 N1:N2 ratio)	MeCN (High N1 selectivity)	[1]
Aryl Iodides	Cu-Catalyzed Coupling	[(DMPU)₂Zn(CF₂H)₂]	NMP, DMSO, THF (Decomposition, <10% yield)	DMPU (Stable at 60 °C, >80% yield)	[2]
Epoxides	Nucleophilic Opening	PhSO(NTBS)CF₂H	Et₂O, CH₂Cl₂, Toluene (Poor conversion)	THF (High regioselectivity, 82% yield)	[4]

Validated Experimental Protocols

Protocol A: Reversing Radical Regioselectivity in Pyridines

Objective: Control C2 vs. C3 difluoromethylation of 4-substituted pyridines using the zinc sulfinate reagent DFMS.

• Mechanistic Insight: The CF₂H radical exhibits nucleophilic character. In a biphasic CH₂Cl₂/H₂O system, the reaction is highly C2-selective. Replacing the organic co-solvent with DMSO alters the solvation of the radical species, reversing the selectivity to favor the C3 position[3].

Step-by-Step Methodology (C2-Selective):

• Dissolve 4-acetylpyridine (1.0 equiv) in a 1:1 mixture of CH₂Cl₂ and H₂O (0.1 M concentration).

• Add the DFMS reagent (2.0 equiv) to the biphasic mixture at room temperature.

• Slowly add tert-butyl hydroperoxide (tBuOOH, 3.0 equiv) dropwise under vigorous stirring.

• Stir at room temperature for 12 hours. Self-Validation Check: If conversion is incomplete via LC-MS, perform a second addition of DFMS (2.0 equiv) and tBuOOH (3.0 equiv) to drive the reaction to completion[3].

• Separate the organic layer, extract the aqueous layer with CH₂Cl₂, dry over Na₂SO₄, and purify via chromatography to isolate the exclusive C2-CF₂H product.

Protocol B: Regioselective N1-Alkylation of Indazoles

Objective: Achieve high N1 over N2 selectivity during the alkylation of 3-iodoindazole.

• Mechanistic Insight: Using chlorodifluoromethane (CHClF₂) generates a difluorocarbene intermediate. While THF and DMF yield an unusable 1:1 mixture of N1/N2 isomers, MeCN combined with KOH or NaOtBu shifts the selectivity dramatically toward the desired N1 isomer. Furthermore, MeCN provides sufficient solubility for the CHClF₂ gas, allowing for accurate stoichiometric control rather than relying on uncontrolled bubbling[1].

Step-by-Step Methodology:

• Charge a reaction vessel with 3-iodoindazole (1.0 equiv) and solid KOH (or NaOtBu, 2.0 equiv).

• Suspend the mixture in anhydrous MeCN (0.2 M).

• Introduce a stoichiometrically controlled amount of CHClF₂ gas into the MeCN solution (MeCN's high solubility for the gas prevents the need for excess equivalents)[1].

• Stir the reaction at the designated temperature until the starting material is consumed.

• Quench with water, extract with ethyl acetate, and purify to isolate 1-(difluoromethyl)-3-iodo-1H-indazole.

Protocol C: Nucleophilic Difluoromethylation of Epoxides via Preorganization

Objective: Regioselective ring-opening of epoxides at the less hindered carbon.

• Mechanistic Insight: Nucleophilic addition of PhSO(NTBS)CF₂H to epoxides requires a preorganization strategy. THF is the superior solvent because it perfectly balances the solubility of the LiHMDS base and the coordination requirements of the Lewis acid. BF₃·Et₂O acts as a bridge, coordinating to both the epoxide oxygen and the sulfoximine reagent before deprotonation, ensuring attack occurs exclusively at the less sterically hindered carbon[4].

Step-by-Step Methodology:

• Under an N₂ atmosphere, dissolve the epoxide (1.0 equiv) and PhSO(NTBS)CF₂H (1.5 equiv) in anhydrous THF (0.15 M) and cool to -78 °C.

• Add BF₃·Et₂O (2.5 equiv) dropwise. Critical Step: Wait exactly 3 minutes to allow the preorganization complex to form[4].

• Slowly add LiHMDS (1.0 M in THF, 2.0 equiv) at -78 °C.

• Stir for 30 minutes at -78 °C.

• Quench the reaction by adding 12 M aqueous HCl (1.5 mL per mmol). This step simultaneously halts the reaction and removes the TBS protecting group from the ring-opened product[4].

• Warm to room temperature, extract, and isolate the β-difluoromethyl alcohol.

Solvent Selection Decision Tree

The following logic diagram provides a rapid decision-making framework for selecting the optimal solvent based on the substrate and the desired difluoromethylation pathway.

Decision tree for solvent selection in regioselective difluoromethylation workflows.

References

• Nucleophilic Difluoromethylation of Epoxides with PhSO(NTBS)CF2H by a Preorganization Strategy. cas.cn.
• An Efficient and Regioselective Difluoromethylation of 3-Iodoindazole with Chlorodifluoromethane. thieme-connect.com.
• Copper-Catalyzed Difluoromethylation of Aryl Iodides with (Difluoromethyl)zinc Reagent. Organic Letters - ACS Publications.
• A New Reagent for Direct Difluoromethylation. nih.gov.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sioc.cas.cn [sioc.cas.cn]

Application Note: Late-Stage Bromodifluoromethylation of Heterocycles Using 1-Bromodifluoromethyl-3-methylimidazolium Triflate

Executive Summary

The selective incorporation of fluorinated motifs into heterocyclic scaffolds is a cornerstone of modern drug discovery and agrochemical development. The bromodifluoromethyl group (–CF₂Br) is uniquely valuable; it serves as a lipophilic bioisostere for hydroxyl groups and acts as a versatile synthetic handle for downstream cross-coupling reactions. Historically, introducing the –CF₂Br moiety required volatile, ozone-depleting gases like dibromodifluoromethane (CF₂Br₂)[1].

This application note details a robust, bench-stable methodology utilizing 1-bromodifluoromethyl-3-methylimidazolium triflate as a solid, easily handled reagent. By leveraging visible-light photoredox catalysis, this protocol enables the direct, regioselective bromodifluoromethylation of electron-rich heterocycles under mild conditions.

Rationale & Causality: Reagent Design

As application scientists, we select reagents not just for their reactivity, but for their operational stability and predictable mechanistic behavior. The design of 1-bromodifluoromethyl-3-methylimidazolium triflate is grounded in three causal principles:

• The Imidazolium Core (LUMO Lowering): The positively charged N-heterocyclic core acts as an electron-withdrawing scaffold, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the N–CF₂Br bond[2]. This allows for facile Single Electron Transfer (SET) from a mild photocatalyst, avoiding the harsh reductants traditionally required to cleave C–Br or N–C bonds.

• Mesolytic Cleavage & Leaving Group: Upon reduction, the reagent undergoes rapid mesolytic fragmentation. The imidazolium ring acts as an excellent leaving group, releasing neutral 1-methylimidazole and the highly electrophilic •CF₂Br radical[3].

• The Triflate Counterion (Solubility & Stability): Unlike halide counterions (e.g., Cl⁻, Br⁻) which can undergo competitive oxidation by the photocatalyst or act as nucleophiles, the trifluoromethanesulfonate (triflate) anion is redox-inert and non-coordinating. Crucially, it enhances the reagent's solubility in polar aprotic solvents like acetonitrile (MeCN), ensuring a homogeneous reaction mixture.

Mechanistic Pathway

The functionalization proceeds via a photoredox catalytic cycle. Irradiation of the ruthenium-based photocatalyst generates a long-lived excited state. SET to the imidazolium reagent releases the •CF₂Br radical, which regioselectively adds to the most electron-rich position of the heterocycle (e.g., the C3 position of indoles). The resulting radical adduct is subsequently oxidized by the Ru(III) species, regenerating the ground-state catalyst and yielding the final product after deprotonation[4].

Fig 1. Photoredox generation of •CF2Br from imidazolium triflate and heterocycle addition.

Self-Validating Experimental Protocol

To ensure high trustworthiness and reproducibility, this protocol integrates a built-in validation checkpoint (¹⁹F NMR) to confirm intermediate generation before proceeding to resource-intensive isolation steps.

Materials Required:

• Substrate: Heterocycle (e.g., N-methylindole) (1.0 equiv, 0.5 mmol)

• Reagent: 1-Bromodifluoromethyl-3-methylimidazolium triflate (1.5 equiv, 0.75 mmol)

• Photocatalyst: Ru(bpy)₃(PF₆)₂ (2 mol%, 0.01 mmol)

• Base: K₂HPO₄ (2.0 equiv, 1.0 mmol)

• Solvent: Anhydrous Acetonitrile (MeCN) (5.0 mL)

• Equipment: 450 nm Blue LED photoreactor, 10 mL Schlenk tube.

Step-by-Step Methodology:

• Reaction Assembly: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the heterocycle (0.5 mmol), 1-bromodifluoromethyl-3-methylimidazolium triflate (0.75 mmol), Ru(bpy)₃(PF₆)₂ (0.01 mmol), and K₂HPO₄ (1.0 mmol).

• Solvent Addition & Degassing: Add 5.0 mL of anhydrous MeCN. Seal the tube with a rubber septum. Degas the mixture via three freeze-pump-thaw cycles.

  • Causality Note: Molecular oxygen is a potent triplet quencher that will deactivate the Ru(bpy)₃²⁺ excited state and scavenge the •CF₂Br radical. Rigorous degassing is non-negotiable for high yields.

• Photochemical Activation: Irradiate the stirred mixture using a 450 nm Blue LED array at room temperature (25 °C) for 12 hours. Ensure adequate cooling (e.g., via a cooling block or fan) to prevent thermal degradation of the radical intermediates.

• In-Process Validation (¹⁹F NMR Checkpoint): After 12 hours, withdraw a 0.1 mL aliquot under N₂, dilute with 0.4 mL CD₃CN, and acquire a crude ¹⁹F NMR spectrum.

  • Validation Standard: The disappearance of the reagent's starting N–CF₂Br signal and the appearance of a characteristic product singlet (typically between -42 to -48 ppm) confirms successful conversion. If starting material persists, irradiate for an additional 4 hours.

• Workup: Quench the reaction with deionized water (10 mL) and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure bromodifluoromethylated heterocycle.

Substrate Scope & Data Presentation

The imidazolium triflate protocol exhibits broad functional group tolerance across various privileged heterocyclic scaffolds. Quantitative data for standard substrates is summarized below.

Substrate	Major Regioisomer Product	Isolated Yield (%)	¹⁹F NMR Shift (ppm)
N-Methylindole	3-(Bromodifluoromethyl)-1-methylindole	82	-43.5
Pyrrole	2-(Bromodifluoromethyl)pyrrole	75	-45.2
Benzofuran	2-(Bromodifluoromethyl)benzofuran	68	-48.1
Imidazo[1,2-a]pyridine	3-(Bromodifluoromethyl)imidazo[1,2-a]pyridine	85	-42.8
Thiophene	2-(Bromodifluoromethyl)thiophene	61	-46.7

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. pubs.acs.org [pubs.acs.org]

visible-light-induced radical addition of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate to alkenes

Application Note & Protocol

Visible-Light-Induced Radical Addition of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate to Alkenes: A Guide for Researchers

Abstract: The incorporation of the difluoromethyl (CF2H) group is a cornerstone strategy in modern medicinal chemistry and materials science.[1][2] This moiety serves as a lipophilic bioisostere for hydroxyl and thiol groups, often enhancing metabolic stability and membrane permeability of parent molecules.[1][2][3] This guide provides a comprehensive overview and a detailed experimental protocol for the . We delve into the underlying photoredox catalytic mechanism, offer a step-by-step procedure for performing the reaction, present a troubleshooting guide for common experimental challenges, and discuss the potential scope of this transformation. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful C-CF2H bond-forming methodology.

Part 1: Scientific Principles and Rationale

The difluoromethyl group imparts unique physicochemical properties to organic molecules. Unlike the trifluoromethyl group, the CF2H moiety possesses an acidic proton, enabling it to act as a weak hydrogen bond donor, which can be crucial for specific molecular interactions and binding affinity.[1][4] Traditional methods for introducing this group often require harsh conditions or multi-step sequences. The advent of visible-light photoredox catalysis has provided a milder, more efficient, and environmentally benign alternative for generating and utilizing CF2H radicals.[5][6]

The featured reagent, 1-Bromodifluoromethyl-3-methyl-imidazolium triflate, is an ionic salt designed for stability and ease of handling. It serves as a precursor to the key •CF2H radical. The reaction proceeds via a photoredox-catalyzed cycle, typically employing an iridium or ruthenium-based photocatalyst.

Proposed Catalytic Cycle

The transformation is initiated by the absorption of visible light (typically from blue LEDs) by the photocatalyst. The proposed mechanism, based on extensive literature on similar radical difluoromethylations, is as follows[6][7][8]:

• Photoexcitation: The ground-state photocatalyst, for example, fac-[Ir(ppy)3] (Ir(III)), absorbs a photon, promoting it to a long-lived, highly energetic excited state, [Ir(ppy)3] (Ir(III)).

• Reductive Quenching & Radical Generation: The excited-state photocatalyst is a potent reductant. It undergoes a single-electron transfer (SET) to the 1-Bromodifluoromethyl-3-methyl-imidazolium triflate. This reduction cleaves the C-Br bond, generating the critical difluoromethyl radical (•CF2H), a bromide anion, and the oxidized photocatalyst, [Ir(ppy)3]+ (Ir(IV)).

• Radical Addition: The electrophilic •CF2H radical rapidly and regioselectively adds to the C=C double bond of the alkene substrate, forming a new carbon-centered radical intermediate.

• Oxidation & Catalyst Regeneration: The alkyl radical intermediate is then oxidized by the Ir(IV) species. This step generates a carbocation intermediate and regenerates the ground-state Ir(III) photocatalyst, thus closing the catalytic cycle.

• Product Formation: The carbocation intermediate can be trapped by a nucleophile present in the reaction medium (e.g., solvent, water) or undergo elimination to yield the final difluoromethylated product.

Caption: Proposed photoredox cycle for the difluoromethylation of alkenes.

Part 2: Detailed Experimental Protocol

This protocol provides a representative procedure. Researchers should consider this a starting point, as optimization of solvent, concentration, and reaction time may be necessary for specific substrates.

Materials and Reagents

• Alkene Substrate: (e.g., Styrene, 1-octene)

• 1-Bromodifluoromethyl-3-methyl-imidazolium triflate: (1.5 equivalents)

• Photocatalyst: fac-Tris(2-phenylpyridine)iridium(III) (fac-Ir(ppy)3): (1-2 mol%)

• Solvent: Anhydrous Acetonitrile (MeCN) or Dimethylformamide (DMF) (0.1 M concentration)

• Inert Gas: Nitrogen (N2) or Argon (Ar)

• Standard laboratory glassware: Schlenk flask or vial with a magnetic stir bar, syringes, septa.

Equipment Setup

• Visible Light Source: 10-25 W Blue LED lamp (λmax ≈ 450 nm).

• Magnetic Stir Plate.

• Cooling System: A small fan directed at the reaction vessel to maintain room temperature (photocatalysis can generate mild heat).

Caption: General experimental workflow for the photocatalytic reaction.

Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk flask or vial equipped with a magnetic stir bar, add the alkene substrate (1.0 equiv., e.g., 0.2 mmol), 1-Bromodifluoromethyl-3-methyl-imidazolium triflate (1.5 equiv., 0.3 mmol), and the photocatalyst fac-Ir(ppy)3 (0.02 equiv., 0.004 mmol).

• Solvent Addition: Under an inert atmosphere, add the anhydrous solvent (e.g., 2.0 mL of MeCN to achieve 0.1 M) via syringe.

• Degassing: Seal the vessel and degas the reaction mixture thoroughly for 10-15 minutes by bubbling a gentle stream of N2 or Ar gas through the solution. This step is critical to remove oxygen, which can quench the excited state of the photocatalyst.

• Initiation and Irradiation: Place the reaction vessel on the magnetic stir plate, approximately 5-10 cm from the blue LED lamp. Turn on the light, stirring, and cooling fan. The reaction should be allowed to proceed at room temperature.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting alkene is consumed (typically 12-24 hours).

• Work-up: Once the reaction is complete, turn off the light. Quench the reaction by adding water (10 mL) and transfer the mixture to a separatory funnel.[3]

• Extraction: Extract the aqueous layer with a suitable organic solvent like ethyl acetate or dichloromethane (3 x 15 mL).[3]

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4), filter, and concentrate the solvent under reduced pressure.[3]

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the final difluoromethylated product.[3]

Part 3: Data, Scope, and Optimization

The efficiency and outcome of the reaction can vary significantly based on the alkene's electronic and steric properties. The following table summarizes expected outcomes for different alkene classes based on analogous radical addition reactions.[7][8][9]

Alkene Class	Example Substrate	Expected Reactivity	Potential Side Reactions
Electron-Rich	4-Methoxystyrene	High	Polymerization, Dimerization
Electron-Neutral	Styrene	Good to High	Polymerization
Electron-Poor	Methyl Acrylate	Moderate	Michael Addition
Aliphatic (Terminal)	1-Octene	Moderate to Good	Isomerization
Aliphatic (Internal)	Cyclooctene	Low to Moderate	Steric Hindrance

Key Optimization Parameters

• Photocatalyst: While fac-Ir(ppy)3 is a robust starting point, other catalysts like [Ru(bpy)3]Cl2 or more oxidizing iridium complexes may offer improved yields for challenging substrates.[10]

• Solvent: The choice of solvent can influence reaction rates and, in some cases, the final product if the solvent acts as a nucleophile (e.g., hydroxydifluoromethylation in water/MeCN mixtures).[7][11]

• Concentration: Higher concentrations can sometimes accelerate the reaction but may also increase the likelihood of side reactions like polymerization.

• Equivalents of Reagent: Increasing the equivalents of the difluoromethylating agent can help drive the reaction to completion, especially for less reactive alkenes.

Part 4: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Incomplete removal of oxygen. 2. Inactive photocatalyst. 3. Insufficient light intensity or incorrect wavelength. 4. Low reactivity of the alkene substrate.	1. Improve the degassing procedure (use freeze-pump-thaw cycles for best results). 2. Use a fresh batch of photocatalyst. 3. Ensure the lamp is functional and positioned close to the vessel. 4. Increase reaction time, temperature, or switch to a more potent photocatalyst.
Formation of Side Products	1. Polymerization of the alkene (common with styrenes). 2. Dimerization of radical intermediates. 3. Reaction with solvent.	1. Decrease the reaction concentration. 2. Run the reaction at a lower concentration. 3. Ensure the use of a non-nucleophilic, anhydrous solvent if solvent addition is not desired.
Difficult Purification	1. Residual photocatalyst in the product. 2. Similar polarity of product and starting material.	1. After work-up, pass the crude mixture through a short plug of silica or activated carbon to remove the catalyst. 2. Optimize the eluent system for column chromatography; consider using a different stationary phase if necessary.

Conclusion

The represents a modern, efficient, and mild approach for synthesizing valuable difluoromethylated compounds. By understanding the underlying photoredox mechanism and carefully controlling the experimental parameters outlined in this guide, researchers can effectively utilize this methodology to advance projects in drug discovery, agrochemicals, and materials science.

References

• Mizuta, S., Verhoog, S., Engle, K. M., & Gouverneur, V. (2013). Oxydifluoromethylation of Alkenes by Photoredox Catalysis: Simple Synthesis of CF2H-Containing Alcohols. Angewandte Chemie International Edition, 52(41), 10803-10806. [Link]

• Arai, Y., Tomita, R., Ando, G., Koike, T., & Akita, M. (2015). Oxydifluoromethylation of Alkenes by Photoredox Catalysis: Simple Synthesis of CF2H-Containing Alcohols. Chemistry – A European Journal, 22(2), 430-433. [Link]

• Carboni, A., Dagousset, G., & Magnier, E. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts, 9(12), 1039. [Link]

• Wang, Y., Tu, J., & Yi, W. (2020). Visible Light-Induced Radical Cascade Difluoromethylation/Cyclization of Unactivated Alkenes: Access to CF2H-Substituted Polycyclic Imidazoles. The Journal of Organic Chemistry, 85(5), 3749-3758. [Link]

• Wang, X., Ye, Y., & Zhang, S. (2017). Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid. Organic Letters, 19(10), 2536-2539. [Link]

• Sheng, J., Li, H., & Zhang, X. (2024). Photoredox-Catalysis Fluorosulfonyldifluoromethylation of Unactivated Alkenes and (Hetero)arenes with ICF2SO2F. Organic Letters. [Link]

• Smedley, C. J., & Nicewicz, D. A. (2015). Photoredox-Catalyzed Intramolecular Aminodifluoromethylation of Unactivated Alkenes. Organic Letters, 17(14), 3538-3541. [Link]

• Wang, Y., Zhang, Y., & Yi, W. (2021). Visible-Light-Induced Radical Difluoromethylation/Cyclization of Unactivated Alkenes: Access to CF2H-Substituted Quinazolinones. Organic Letters, 23(20), 7854-7858. [Link]

• Zafrani, Y. (2024). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. Future Drug Discovery. [Link]

• Barham, J. P., & Toste, F. D. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(13), 7171-7187. [Link]

• NextSDS. (n.d.). 1-BROMODIFLUOROMETHYL-3-METHYL-IMIDAZOLIUM TRIFLATE — Chemical Substance Information. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Visible Light-Induced Radical Cascade Difluoromethylation/Cyclization of Unactivated Alkenes: Access to CF2H-Substituted Polycyclic Imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxydifluoromethylation of Alkenes by Photoredox Catalysis: Simple Synthesis of CF2H‐Containing Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields for 1-Bromodifluoromethyl-3-methyl-imidazolium triflate

Welcome to the technical support center for the synthesis and optimization of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this fluorinated ionic liquid. We will delve into the critical aspects of the synthesis, from precursor preparation to anion exchange, and provide troubleshooting advice to maximize your reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 1-Bromodifluoromethyl-3-methyl-imidazolium triflate?

A1: The synthesis is typically a two-step process. The first step involves the N-bromodifluoromethylation of 1-methylimidazole to form the 1-Bromodifluoromethyl-3-methyl-imidazolium halide precursor. The second step is an anion exchange reaction to replace the halide anion with a triflate anion.

Q2: Why is the bromodifluoromethyl group of interest in drug development?

A2: The bromodifluoromethyl group serves as a versatile precursor to other important fluorinated moieties. The bromine atom can be displaced to introduce other functional groups, or the entire group can be transformed, for instance, into a trifluoromethyl group. Fluorinated groups are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.

Q3: What are the main challenges in the synthesis of this ionic liquid?

A3: The primary challenges include achieving high efficiency and selectivity in the N-bromodifluoromethylation step, preventing side reactions such as the formation of N-heterocyclic carbenes, and ensuring complete anion exchange while maintaining the purity of the final product. The hygroscopic nature of the intermediate salts and the final product also requires careful handling to prevent contamination with water.

Q4: What are the key safety precautions when handling the reagents involved?

A4: Many of the reagents are hazardous. For instance, sodium hydride (NaH) is highly flammable and reacts violently with water. Dibromodifluoromethane (CF2Br2) is a volatile and potentially toxic gas. Triflic acid and its derivatives are corrosive. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE) including safety goggles, gloves, and a lab coat, and handle reactive reagents under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guides

Part 1: N-Bromodifluoromethylation of 1-Methylimidazole

The first critical step is the formation of the 1-Bromodifluoromethyl-3-methyl-imidazolium halide. A common and effective method is the reaction of the sodium or potassium salt of 1-methylimidazole with dibromodifluoromethane.[1]

Experimental Workflow:

Caption: Synthesis of the imidazolium halide precursor.

Troubleshooting Common Issues:

Problem	Potential Cause	Troubleshooting & Optimization Strategy
Low or No Product Formation	1. Incomplete deprotonation of 1-methylimidazole.2. Inactive dibromodifluoromethane.3. Insufficient reaction temperature.	1. Ensure the use of fresh, high-quality NaH or KH. Allow sufficient time for the deprotonation to complete before adding CF2Br2.2. Use freshly distilled or a new bottle of CF2Br2.3. While the reaction is often performed at room temperature, gentle heating (e.g., to 40-50 °C) might be necessary to initiate the reaction. Monitor the reaction progress by TLC or NMR.
Formation of Multiple Products	1. Side reactions due to the basicity of the imidazolide.2. Reaction with solvent (DMF).	1. The imidazolide is a strong base and can promote the formation of difluorocarbene from CF2Br2, leading to side products. Adding the imidazolide solution slowly to a solution of CF2Br2 can help to minimize this. The use of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can sometimes improve selectivity.[1]2. While DMF is a common solvent, at elevated temperatures it can decompose or react. If side products are a major issue, consider alternative polar aprotic solvents like acetonitrile.
Difficulty in Product Isolation	The product is an ionic liquid and may be difficult to handle and purify.	The crude product can be purified by washing with a non-polar solvent like diethyl ether or hexane to remove unreacted starting materials and non-polar byproducts. If the product is a solid, recrystallization from a suitable solvent system (e.g., acetonitrile/diethyl ether) can be effective.

Part 2: Anion Exchange to Introduce the Triflate Anion

Once the 1-Bromodifluoromethyl-3-methyl-imidazolium halide has been synthesized and purified, the next step is to exchange the halide anion for a triflate anion. There are several methods to achieve this, with the most common being a metathesis reaction with a metal triflate salt.[2]

Experimental Workflow:

Sources

• 1. (PDF) Purification of Imidazolium Ionic Liquids for Spectroscopic Applications [academia.edu]
• 2. mdpi.com [mdpi.com]

Imidazolium Triflate Solubility in Non-Polar Solvents: Troubleshooting & Technical Guide

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Diagnostic Overview

Imidazolium trifluoromethanesulfonate (triflate) ionic liquids, such as 1-butyl-3-methylimidazolium trifluoromethanesulfonate ([BMIM][OTf]) and 1-ethyl-3-methylimidazolium trifluoromethanesulfonate ([EMIM][OTf]), are highly valued for their thermal stability, wide electrochemical window, and catalytic solvent properties. However, integrating these ionic liquids (ILs) into non-polar organic solvent systems (e.g., hexane, heptane, toluene) frequently results in biphasic phase separation[1]. This occurs due to a massive thermodynamic mismatch: the strong Coulombic forces and hydrogen-bonding networks within the IL cannot be overcome by the weak London dispersion forces offered by aliphatic hydrocarbons.

To effectively troubleshoot these solubility issues, one must manipulate the thermodynamic equilibrium—either by bridging the polarity gap using co-solvents, modifying the IL structure, or engineering microemulsions[2].

Quantitative Solubility Profile

Understanding the Hildebrand solubility parameters ( δ ) is critical for predicting miscibility. Solvents with similar δ values are generally miscible.

Table 1: Comparative Solubility Data for [BMIM][OTf] at 25°C

Solvent / System	Solvent Type	Hildebrand Parameter ( δ , MPa 0.5 )	Solubility Status with [BMIM][OTf]
n-Hexane	Aliphatic Non-Polar	~14.9	Insoluble (Biphasic)
Toluene	Aromatic Non-Polar	~18.2	Partially Soluble / Temp Dependent
Dichloromethane (DCM)	Moderately Polar	~19.8	Highly Soluble (Miscible)
Acetone	Polar Aprotic	~19.9	Highly Soluble (Miscible)
[BMIM][OTf] (Pure)	Ionic Liquid	22.67 - 25.4[3]	N/A

Diagnostic Troubleshooting Workflow

Use the following decision matrix to determine the optimal intervention strategy for your specific experimental constraints.

Caption: Decision tree for troubleshooting imidazolium triflate solubility in non-polar organic solvents.

Frequently Asked Questions (FAQs)

Q1: Why does [BMIM][OTf] phase-separate entirely in hexane but show slight solubility in toluene? A1: The causality lies in the specific intermolecular interactions. Hexane is an aliphatic hydrocarbon that can only participate in weak London dispersion forces, which are insufficient to disrupt the strong electrostatic and hydrogen-bonding network of the imidazolium triflate lattice[1]. Toluene, while still non-polar overall, possesses a delocalized π -electron cloud. This allows for π−π stacking and cation- π interactions with the imidazolium ring, slightly lowering the free energy of mixing and enabling partial solubility[4].

Q2: How can I enhance the solubility of imidazolium triflate in non-polar media without changing the primary solvent system? A2: If you cannot replace the non-polar solvent, you have two primary physicochemical workarounds:

• Phase Transfer Catalysts / Surfactants: Introduce a non-ionic surfactant (e.g., Triton X-100) or an anionic surfactant (e.g., AOT) to form reverse micelles. The IL will reside in the polar core, while the hydrophobic surfactant tails interact with the non-polar bulk solvent.

• Pickering Emulsions: Utilize hydrophobic fumed silica nanoparticles to stabilize IL-in-oil emulsions. The nanoparticles adsorb at the liquid-liquid interface, preventing droplet coalescence and allowing the IL to remain dispersed in solvents like toluene or hexane[2].

Q3: Does altering the alkyl chain length on the imidazolium cation improve lipophilicity? A3: Yes. The lipophilicity of imidazolium-based ILs is directly proportional to the length of the alkyl chain on the cation[5]. Transitioning from 1-ethyl-3-methylimidazolium ([EMIM]) to 1-butyl-3-methylimidazolium ([BMIM]), and further to 1-octyl-3-methylimidazolium ([OMIM]), increases the non-polar van der Waals volume of the cation. This reduces the overall charge density and symmetry of the salt, significantly improving its thermodynamic compatibility with non-polar solvents.

Experimental Protocols

Protocol A: Co-Solvent Titration and Phase-Behavior Analysis

Purpose: To determine the minimum volume of a moderately polar co-solvent (e.g., Dichloromethane) required to achieve a single, homogeneous phase when mixing[BMIM][OTf] with a non-polar solvent. Self-Validation: The transition from a turbid (biphasic) emulsion to an optically clear (monophasic) solution confirms successful solvation.

Step-by-Step Methodology:

• Preparation: In a rigorously dried 20 mL scintillation vial, add 1.0 mL of [BMIM][OTf].

• Addition of Non-Polar Phase: Add 5.0 mL of the target non-polar solvent (e.g., anhydrous n-hexane). Observe immediate phase separation (IL will form a distinct bottom layer due to its higher density, ~1.31 g/cm³).

• Titration: Using a precision micropipette, add the co-solvent (DCM) in 50 μ L increments under constant magnetic stirring (600 rpm) at 25°C.

• Equilibration: Pause for 60 seconds after each addition to allow the system to reach thermodynamic equilibrium.

• Validation: Monitor the turbidity. The endpoint is reached when the biphasic mixture abruptly transitions into a completely transparent, single-phase solution.

• Data Logging: Record the total volume of DCM added. Calculate the ternary phase boundary (ternary phase diagram) to ensure your reaction operates safely within the monophasic region.

Protocol B: Synthesis of Reverse Micelles for IL Solubilization in Hexane

Purpose: To disperse [BMIM][OTf] into hexane using a surfactant, creating a stable microemulsion for biphasic catalysis or extraction. Self-Validation: Use Dynamic Light Scattering (DLS) to confirm droplet sizes in the 10–50 nm range, indicative of true thermodynamic microemulsions rather than kinetically stabilized macroemulsions.

Step-by-Step Methodology:

• Surfactant Solution: Dissolve 0.1 M of Sodium bis(2-ethylhexyl) sulfosuccinate (AOT) in 10 mL of anhydrous n-hexane. Stir until completely clear.

• IL Injection: Slowly inject 50–100 μ L of [BMIM][OTf] into the stirring AOT/hexane solution.

• Micellization: Sonicate the mixture in an ultrasonic bath at room temperature for 15 minutes. The ultrasonic cavitation provides the energy required to overcome the interfacial tension, driving the assembly of the surfactant molecules around the IL droplets.

• Optical Verification: The resulting dispersion should be optically transparent or slightly opalescent. If milky, the IL loading has exceeded the solubilization capacity of the micelles; add more AOT or reduce the IL volume.

Caption: Mechanistic assembly of a reverse micelle shielding the polar ionic liquid from the non-polar bulk solvent.

References

• Source: International Journal of Molecular Sciences (via NIH/PMC)
• Source: Journal of Chemical & Engineering Data (ACS Publications)
• Characterization of ionic liquid-containing Pickering emulsions emulsified by hydrophobic fumed silica Source: Toxic Docs URL
• Ionic Liquids Hybridization for Carbon Dioxide Capture: A Review Source: NIH / PMC URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 3. The Solubility Parameters of Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ionic Liquids Hybridization for Carbon Dioxide Capture: A Review - PMC [pmc.ncbi.nlm.nih.gov]

preventing defluorination side reactions during difluorocarbene transfer

Technical Support Center: Troubleshooting Difluorocarbene (:CF 2​ ) Transfer & Defluorination Side Reactions

Welcome to the Advanced Technical Support Guide for difluorocarbene (:CF 2​ ) transfer methodologies. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals troubleshoot one of the most persistent bottlenecks in organofluorine chemistry: unwanted defluorination side reactions .

Below, you will find causality-driven FAQs, quantitative reagent comparisons, and self-validating experimental protocols to ensure the structural integrity of your fluorinated targets.

Part 1: Frequently Asked Questions (Troubleshooting Defluorination)

Q1: Why am I observing monofluorinated or fully defluorinated byproducts instead of my desired gem-difluoro compound?

The Causality: Defluorination is primarily driven by the thermodynamic instability of fluorinated intermediates under your specific reaction conditions. When singlet :CF 2​ reacts with a substrate (e.g., an alkene or azo compound), it forms an energy-rich ylide or a strained cyclopropane ring[1]. Because fluorine is highly electronegative, it drastically increases the acidity of adjacent protons. If your reaction utilizes strong bases (like NaOtBu or KOH), it triggers an E1cB-like elimination of hydrogen fluoride (HF), stripping the fluorine from your product[2]. The Fix: Transition away from base-heavy protocols. Utilize neutral-activation :CF 2​ precursors or heavily buffer your reaction medium to prevent the localized accumulation of hydroxide/alkoxide ions.

Q2: How do I choose the right difluorocarbene reagent to prevent base-mediated defluorination?

The Causality: Traditional reagents like ClCF 2​ COONa require harsh thermolysis or strong bases, which inevitably promote HF elimination. To suppress this, you must use reagents with "orthogonal" reactivity that generate :CF 2​ under mild, neutral conditions:

• TMSCF 2​ Br (Hu's Reagent): Can be activated by neutral bromide sources (e.g., TBAB) or catalytic fluoride (TBAF). This completely avoids the basic conditions that drive defluorination[3].

• PDFA (Triphenylphosphonio)difluoroacetate: Decarboxylates under neutral thermal conditions (80–90 °C) to release :CF 2​ without requiring any external base or initiator[4].

• TFDA (Trimethylsilyl fluorosulfonyldifluoroacetate): Ideal for electron-deficient alkenes; it undergoes desilylation and loss of SO 2​ via catalytic fluoride initiation, maintaining a neutral pH[5].

Q3: My transition-metal-catalyzed :CF 2​ transfer is yielding carbonyl byproducts and defluorinated chains. How do I stabilize the metal-carbene?

The Causality: In palladium- or copper-catalyzed :CF 2​ transfers, the metal-difluorocarbene complex (e.g., [Pd]=CF 2​ ) is highly sensitive. [Pd(II)]=CF 2​ is strongly electrophilic and vulnerable to nucleophilic attack by trace water, which hydrolyzes the carbene into a carbonyl (acting as a CO surrogate)[6]. Furthermore, metal-alkyl-CF 2​ intermediates are highly prone to β-fluoride elimination, a rapid decomposition pathway that ejects F − and ruins your yield,[7]. The Fix: You must sterically shield the metal center. Utilizing bulky, electron-rich bidentate ligands like tBu-Xantphos physically blocks trace water from attacking the [Pd]=CF 2​ intermediate. This suppresses the defluorination/carbonylation pathway and forces the reaction down the desired migratory insertion route[8].

Q4: Can continuous flow chemistry mitigate difluorocarbene dimerization and defluorination?

The Causality: Yes. In standard batch reactors, the generation rate of :CF 2​ often outpaces its consumption by the substrate. This leads to a high steady-state concentration of highly reactive :CF 2​ , which either dimerizes into tetrafluoroethylene gas or over-reacts with your product, causing strain-induced ring-opening and defluorination[9]. The Fix: Continuous flow microreactors provide precise stoichiometric control and superior heat transfer. By maintaining a strict residence time (e.g., 10 minutes) at elevated temperatures, :CF 2​ is consumed the exact moment it is generated, virtually eliminating oligomerization and thermodynamic defluorination pathways[10].

Part 2: Reagent Selection & Defluorination Risk

Summarizing quantitative data and reagent profiles to help you select the optimal :CF 2​ source for your workflow.

Difluorocarbene Reagent	Activation Condition	Defluorination Risk	Best Use Case / Advantage
TMSCF 2​ Br (Hu's Reagent)	Neutral (TBAB or TBAF initiator)	Low	Broad scope; completely avoids strong bases; prevents E1cB HF elimination.
PDFA (Ph 3​ P + CF 2​ CO 2−​ )	Thermal (80–90 °C, no additives)	Very Low	Base-sensitive substrates; generates :CF 2​ via clean decarboxylation.
TFDA (FSO 2​ CF 2​ COOSiMe 3​ )	Catalytic Fluoride (Neutral)	Low	Electron-deficient alkenes; highly reactive but maintains neutral pH.
BrCF 2​ CO 2​ Et	Strong Base (e.g., NaOtBu)	High	Robust substrates only; high risk of base-mediated HF elimination.
ClCF 2​ COONa	High Heat (150 °C) / Base	High	Industrial scale-up; prone to thermal degradation and β-fluoride loss.

Part 3: Self-Validating Experimental Protocols

Protocol A: Continuous-Flow Difluorocyclopropanation (Suppressing Over-Reaction)

Based on the methodology by Charette et al. to prevent :CF 2​ accumulation and defluorination[10].

System Setup:

• Equip a dual-syringe pump system connected to a PFA (perfluoroalkoxy) tubing microreactor coil (Volume = 10 mL).

• Syringe A: Load a 0.5 M solution of the alkene substrate and 0.1 equiv. of NaI catalyst in anhydrous THF.

• Syringe B: Load a 1.25 M solution of TMSCF 3​ (Ruppert-Prakash reagent) in anhydrous THF.

• Submerge the PFA reactor coil in an oil bath pre-heated to 110 °C.

Execution & Validation: 5. Set the flow rates to achieve a combined residence time of exactly 10.0 minutes . (This rapid throughput prevents the thermal degradation and defluorination of the newly formed cyclopropane). 6. Collect the output stream in a flask cooled to 0 °C containing a saturated aqueous NaHCO 3​ quench solution. 7. Self-Validation Step: Take a 50 µL aliquot of the crude organic layer. Run a rapid 19 F NMR against a trifluorotoluene internal standard. A sharp singlet/multiplet at ~ -110 ppm to -120 ppm confirms the intact gem-difluoro cyclopropane. The absence of signals near -150 ppm to -200 ppm confirms that no monofluorinated (defluorinated) byproducts were formed.

Protocol B: Palladium-Catalyzed Controllable Transfer (Preventing β-Fluoride Elimination)

Based on the methodology by Zhang and Houk to stabilize [Pd]=CF 2​ [8].

System Setup:

• In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd 2​ (dba) 3​ (5 mol%), tBu-Xantphos (10 mol%), and the arylboronic acid substrate (1.0 equiv).

• Add anhydrous 1,4-dioxane (0.2 M) to ensure a strictly water-free environment (preventing [Pd]=CF 2​ hydrolysis to carbonyls).

Execution & Validation: 3. Add BrCF 2​ PO(OEt) 2​ (2.0 equiv) as the :CF 2​ precursor, followed by anhydrous K 2​ CO 3​ (2.0 equiv). 4. Seal the tube, remove it from the glovebox, and stir at 80 °C for 12 hours. The bulky tBu-Xantphos ligand sterically protects the electrophilic [Pd(II)]=CF 2​ intermediate from β-fluoride elimination. 5. Self-Validation Step: If the reaction turns black prematurely, palladium black has precipitated, indicating ligand dissociation and subsequent β-fluoride elimination. A stable yellow/orange solution indicates a stabilized catalytic cycle. Quench with water, extract with EtOAc, and purify via silica gel chromatography.

Part 4: Mechanistic Visualization

The following diagram illustrates the logical divergence between the controlled, desired :CF 2​ transfer and the parasitic defluorination pathways (E1cB / β-fluoride elimination).

Caption: Mechanistic pathways: Controlled :CF2 transfer vs. E1cB/β-fluoride elimination defluorination.

References

• A difluorocarbene-triggered annulation/ring expansion cascade via sequential single-atom-insertions: direct assembly of 2-fluoroquinazolinones from azo compounds. Chemical Science (RSC).[Link]

• Controllable catalytic difluorocarbene transfer enables access to diversified fluoroalkylated arenes. Nature Chemistry.[Link]

• Catalytic difluorocarbene insertion enables access to fluorinated oxetane isosteres. Nature Communications.[Link]

• Transition-metal difluorocarbene complexes. Chemical Communications.[Link]

• Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow. Organic Letters.[Link]

• A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. Accounts of Chemical Research.[Link]

• Copper difluorocarbene-involved catalytic gem-difluoropropargylation. Nature Communications.[Link]

• The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry.[Link]

• A Novel and Highly Efficient Synthesis of gem-Difluorocyclopropanes. Organic Letters.[Link]

Sources

• 1. A difluorocarbene-triggered annulation/ring expansion cascade via sequential single-atom-insertions: direct assembly of 2-fluoroquinazolinones from azo compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A difluorocarbene-triggered annulation/ring expansion cascade via sequential single-atom-insertions: direct assembly of 2-fluoroquinazolinones from az ... - Chemical Science (RSC Publishing) DOI:10.1039/D6SC00897F [pubs.rsc.org]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Copper difluorocarbene-involved catalytic gem-difluoropropargylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. par.nsf.gov [par.nsf.gov]
• 9. par.nsf.gov [par.nsf.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Photoredox Bromodifluoromethylation

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals resolve critical bottlenecks in photoredox bromodifluoromethylation.

Adding a −CF2​Br group across an alkene typically relies on an Atom Transfer Radical Addition (ATRA) mechanism driven by visible-light photoredox catalysis[1]. While this transformation is incredibly powerful for late-stage functionalization, it is notorious for catalyst turnover failures, photobleaching, and scale-up limitations[2]. This guide moves beyond basic troubleshooting to explain the causality behind experimental failures, providing you with self-validating protocols to ensure robust, scalable reactions.

Part 1: The Causality of Catalyst Turnover

To fix a stalled reaction, you must first understand the thermodynamic engine driving it. Bromodifluoromethylation via photoredox catalysis operates through an oxidative quenching cycle :

• Excitation: The ground-state photocatalyst (PC) absorbs a photon to reach a long-lived excited state (PC*).

• Initiation (Oxidative Quenching): PC* acts as a strong single-electron reductant, transferring an electron to the bromodifluoromethylating reagent (e.g., BrCF2​CO2​Et ). This cleaves the C–Br bond, generating a ∙CF2​R radical, a bromide ion ( Br− ), and the oxidized catalyst ( PC+ ).

• Propagation: The electrophilic ∙CF2​R radical adds across the alkene substrate, forming a new carbon-centered adduct radical.

• Catalyst Turnover (The Critical Bottleneck): To close the catalytic cycle, the oxidized catalyst ( PC+ ) must oxidize the adduct radical to a carbocation. If PC+ is not a strong enough oxidant, the catalyst cannot be reduced back to its ground state, and the reaction stalls.

• Termination: The carbocation is trapped by the previously liberated Br− to form the final product.

Quantitative Diagnostic Data: Catalyst Selection

Selecting the right catalyst is a thermodynamic balancing act. Use the table below to match the redox potentials of your catalyst to the demands of your specific substrate.

Photocatalyst	E1/2​(M∗/M+) (V vs SCE)	E1/2​(M+/M) (V vs SCE)	Excited State Lifetime ( τ )	Suitability for Bromodifluoromethylation
[Ru(bpy)3​]2+	-0.81	+1.29	0.85 µs	Moderate; often stalls because the +1.29 V oxidant state cannot oxidize unactivated alkyl radicals[1].
fac-Ir(ppy)3​	-1.73	+0.77	1.9 µs	Excellent reductant for initiation, but poor oxidant (+0.77 V). Prone to severe turnover failure in ATRA.
[Ir(dF(CF3​)ppy)2​(dtbbpy)]+	-0.89	+1.69	2.3 µs	Ideal. The highly oxidizing PC+ state (+1.69 V) ensures rapid oxidation of the adduct radical, driving flawless turnover.
Eosin Y	-1.06	+0.78	1.5 ns (Singlet)	Green alternative; however, the ultra-short lifetime requires high reagent concentrations to prevent radiative decay.

Part 2: Mechanistic Visualization

Photoredox ATRA mechanism demonstrating the critical electron transfer (SET) required for catalyst turnover.

Part 3: Troubleshooting FAQs

Q1: My reaction stalls at 20% conversion despite intense irradiation. Is the catalyst dead?

Diagnosis: You are likely experiencing catalyst photobleaching due to oxygen contamination or solvent incompatibility. The Causality: Triplet oxygen ( 3O2​ ) is a potent quencher of the long-lived triplet excited state of Iridium and Ruthenium catalysts. Energy transfer from PC* to 3O2​ generates highly reactive singlet oxygen ( 1O2​ ), which oxidatively degrades the bipyridine or phenylpyridine ligand framework. Recent analytical studies utilizing LC-MS have decoded this exact mechanism, showing that solvent environments (like DMF) can actively participate in catalyst degradation under irradiation[3]. Solution: Switch from simple nitrogen sparging to rigorous Freeze-Pump-Thaw degassing (see Protocol A). Monitor the reaction mixture via LC-MS; if you observe mass shifts corresponding to ligand oxidation (+16 Da), your degassing protocol is failing.

Q2: I am observing high amounts of hydrodifluoromethylation instead of the desired bromodifluoromethylation. Why?

Diagnosis: Premature radical quenching by a Hydrogen Atom Transfer (HAT) donor. The Causality: The intermediate carbon-centered adduct radical is highly reactive. If the oxidation of this radical by PC+ is too slow (due to a redox mismatch), the radical will abstract a hydrogen atom from the solvent (e.g., THF, standard ethers) or trace water instead of being oxidized and trapped by Br− [2]. Solution: Switch to a solvent with high bond dissociation energies (BDEs) such as Acetonitrile ( CH3​CN ) or pure Dichloromethane ( CH2​Cl2​ ). Ensure the use of a strongly oxidizing photocatalyst like [Ir(dF(CF3​)ppy)2​(dtbbpy)]+ .

Q3: The reaction works perfectly in a 1 dram vial, but fails completely when I scale up to a 100 mL round-bottom flask. How do I fix this?

Diagnosis: The Beer-Lambert Bottleneck. The Causality: The Beer-Lambert law dictates that light intensity decays exponentially as it penetrates an absorbing medium. In a 100 mL flask, only the outer 1–2 mm of the solution receives sufficient photon flux. The interior remains dark, leading to a drastically reduced steady-state concentration of PC*. This breaks the radical chain and destroys catalyst turnover efficiency. Solution: Transition the reaction to a continuous flow microreactor (see Protocol B). Flow chemistry ensures a high surface-area-to-volume ratio, uniformly irradiating the entire reaction volume and drastically improving the turnover number (TON).

Part 4: Self-Validating Experimental Protocols

Protocol A: Rigorous Freeze-Pump-Thaw Degassing

Purpose: Absolute removal of dissolved oxygen to prevent triplet quenching and catalyst degradation.

• Preparation: Load the photocatalyst (1-2 mol%), alkene substrate (1.0 equiv), and BrCF2​CO2​Et (1.5 equiv) into a Schlenk tube equipped with a robust Teflon stopcock. Add the reaction solvent (e.g., anhydrous CH3​CN ).

• Freeze: Submerge the sealed Schlenk tube into a liquid nitrogen ( LN2​ ) bath until the solvent is completely frozen solid.

• Pump: Open the stopcock to a high-vacuum line (< 0.1 Torr) for 3–5 minutes to evacuate the headspace.

• Thaw: Close the stopcock and remove the tube from the LN2​ bath. Allow it to thaw naturally in a room-temperature water bath. You will observe vigorous bubbling as trapped gases (including O2​ ) escape the crystal lattice.

• Cycle: Repeat steps 2–4 for a minimum of three cycles.

• Self-Validation Checkpoint: During the final thaw cycle, the solvent must melt completely silently. If any micro-bubbles form during the phase change, oxygen is still present. Repeat the cycle until the thaw is entirely bubble-free. Backfill with ultra-pure Argon.

Protocol B: Continuous Flow Setup for High-Turnover Bromodifluoromethylation

Purpose: Overcoming the Beer-Lambert law to ensure uniform photon flux and maximum catalyst turnover during scale-up.

• System Priming: Flush a commercial PFA (perfluoroalkoxy alkane) capillary flow reactor tubing (Internal Diameter: 0.75 mm, Volume: 10 mL) with anhydrous, degassed CH3​CN using a dual-syringe pump system.

• Reagent Preparation:

  • Syringe A: Prepare a 0.2 M solution of the alkene and 0.3 M BrCF2​CO2​Et in degassed CH3​CN .

  • Syringe B: Prepare a solution of the photocatalyst (e.g., [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ , 2 mol% relative to alkene) in degassed CH3​CN .

• Irradiation Setup: Wrap the PFA tubing tightly around a customized cooling cylinder. Surround the cylinder with a high-intensity 450 nm Blue LED array.

  • Critical Causality: LEDs emit heat. If the reaction exceeds 35°C, thermal degradation of the catalyst and side-reactions will outcompete the ATRA pathway. Maintain active cooling at 20°C.

• Execution: Pump Syringe A and Syringe B through a T-mixer into the photoreactor at a combined flow rate of 0.5 mL/min (Residence time = 20 minutes).

• Self-Validation Checkpoint: Collect the first 2 mL of the reactor output and discard it (this is the dispersion volume). Collect the subsequent steady-state output directly into a foil-wrapped vial containing a small amount of radical scavenger (e.g., BHT) to immediately quench any post-reactor dark reactions. Analyze via GC-MS or NMR; conversion should exceed 95% with zero photobleaching observed in the effluent color.

References

• Source: Chemical Reviews (MacMillan Group)
• Title: Photoredox Catalyzed Radical Fluoroalkylation with Non-Classical Fluorinated Reagents Source: The Journal of Organic Chemistry - ACS Publications URL
• Title: Concentrating on Chromatography (podcast)

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Concentrating on Chromatography (podcast) - David Oliva | Listen Notes [listennotes.com]

purification techniques for removing imidazolium salts from fluorinated products

Welcome to the Technical Support Center for Fluorination Chemistry . This guide is designed for researchers and drug development professionals dealing with the complex separation of fluorinated products from imidazolium salts.

Imidazolium salts are widely used in fluorination chemistry as ionic liquids, phase-transfer catalysts, or byproducts of deoxyfluorination reagents (e.g., PhenoFluor or [IPrH][F(HF)n] salts)[1]. While they drive reaction efficiency, their amphiphilic nature, high viscosity, and tendency to form nanosegregated microphases make downstream purification notoriously difficult[2].

This guide provides field-proven, self-validating workflows to isolate your fluorinated target compounds with high purity.

Part 1: Purification Technique Comparison Matrix

Selecting the correct purification method depends entirely on the physicochemical properties of your fluorinated product. Use the quantitative matrix below to determine the most efficient approach for your specific workflow.

Purification Technique	Target Product Property	Imidazolium Removal Efficiency	Scalability	Solvent Volume Required
Short-Path Distillation	Volatile (bp < 150°C at 1 torr)	>99.9%	High (kg scale)	None
Anti-Solvent Precipitation	Non-volatile, lipophilic	95–98%	Medium (100g scale)	Moderate (2–5 vol)
Alumina Plug Filtration	Non-volatile, moderately polar	>99.0%	Low-Medium (10g scale)	High (10–20 vol)
Aqueous LLE	Highly fluorous, water-stable	90–95%	High (kg scale)	Moderate (3–5 vol)

Part 2: Workflow Decision Logic

Decision matrix for selecting the optimal imidazolium salt removal strategy.

Part 3: Detailed Experimental Methodologies

Protocol A: Solvent-Induced Precipitation & Filtration

Causality: Imidazolium salts are highly polar ionic species. By introducing a non-polar anti-solvent (like diethyl ether or toluene), the dielectric constant of the medium drops drastically. This forces the imidazolium cations and anions to undergo ionic aggregation and precipitate out of solution, while the lipophilic fluorinated product remains solvated[1].

• Scavenge Unreacted Material (Optional): Add a few drops of diethylamine (Et₂NH) to the crude reaction mixture. This preferentially reacts with unreacted electrophilic starting materials, converting them into easily separable amines[1].

• Remove Volatiles: Concentrate the crude mixture under reduced pressure to a viscous residue.

• Anti-Solvent Addition: Vigorously stir the residue and slowly add 3–5 volumes of cold diethyl ether (Et₂O) or hexane. A dense precipitate of the imidazolium salt will form immediately.

• Filtration: Filter the suspension through a medium-porosity glass frit. Wash the filter cake with an additional 1 volume of cold anti-solvent.

• Self-Validation Check: Concentrate the filtrate and take a crude ¹H NMR. Look for the characteristic imidazolium C2-proton (a sharp singlet typically between 8.5–9.5 ppm). If absent, precipitation was successful.

Mechanistic pathway of solvent-induced phase disruption and ionic aggregation.

Protocol B: Solid-Phase Extraction (Alumina Plug)

Causality: Standard silica gel contains acidic silanol groups that strongly hydrogen-bond with the imidazolium ring, causing severe streaking and co-elution. Neutral alumina provides a highly polar stationary phase that traps the ionic liquid via electrostatic interactions without the acidic streaking profile[2].

• Sample Preparation: Dissolve the crude mixture (or the filtrate from Protocol A) in a minimal amount of a non-polar solvent (e.g., toluene or a 9:1 Hexane/Ethyl Acetate mix)[2].

• Column Packing: Pack a short plug (approx. 3–5 cm) of neutral alumina (Brockmann Grade I or II) in a sintered glass funnel. Wet the plug with your chosen non-polar solvent.

• Elution: Load the sample and elute with 5–10 column volumes of the non-polar solvent. The fluorinated product will elute rapidly, while the imidazolium salt remains permanently bound to the baseline of the alumina.

• Concentration: Remove the solvent under reduced pressure to yield the pure fluorinated product.

Protocol C: Short-Path Distillation

Causality: Imidazolium salts possess virtually zero vapor pressure due to their ionic lattice energy[3]. If your fluorinated product is volatile, distillation is the most thermodynamically efficient separation method.

• Setup: Transfer the crude reaction mixture to a short-path distillation apparatus.

• Vacuum Application: Apply a high vacuum (e.g., 0.1 to 1 torr) to lower the boiling point of the fluorinated product, preventing thermal degradation.

• Distillation: Slowly increase the temperature. The fluorinated product will distill over cleanly, leaving a dark, viscous imidazolium salt residue in the boiling flask[3].

Part 4: Troubleshooting FAQs

Q: Why is my fluorinated product co-eluting with the imidazolium salt during silica gel chromatography? A: Imidazolium cations act as strong hydrogen-bond donors/acceptors with the acidic silanol groups on standard silica gel. This causes the salt to "streak" down the column, dragging your lipophilic fluorinated product with it. Solution: Switch to neutral alumina (Protocol B) or perform a solvent-induced precipitation (Protocol A) prior to any chromatographic step[2].

Q: I am attempting an aqueous liquid-liquid extraction (LLE), but a stubborn emulsion has formed. How do I break it? A: Fluorinated imidazolium salts are highly amphiphilic—they possess a polar ionic headgroup and a lipophilic/fluorous tail. This structure acts as a powerful surfactant, stabilizing oil-in-water emulsions. Solution: Do not use pure water. Wash with a saturated brine (NaCl) solution to increase the ionic strength of the aqueous phase, which forces the surfactant out of the interface (salting-out effect). Alternatively, centrifuge the biphasic mixture at 3000 rpm for 5 minutes.

Q: My fluorinated product is non-volatile and highly lipophilic. What is the most scalable method for multi-gram synthesis? A: For scale-up, chromatography becomes prohibitively expensive and solvent-intensive. The best approach is a tandem sequence: first, apply Protocol A (Diethyl Ether Precipitation) to remove ~95% of the bulk imidazolium salt[1]. Then, pass the concentrated filtrate through a short neutral alumina plug (Protocol B) to scavenge the remaining trace salts.

References[3] Zhou, J., Sui, H., Jia, Z., Yang, Z., He, L., & Li, X. (2018). Recovery and purification of ionic liquids from solutions: a review. RSC Advances.

URL: [Link]2] Pulukkody, R., et al. (2024). Synthesis and Characterization of Fluorinated Ionic Liquids and Their Application in Hydrofluorocarbon Gas Uptake. Industrial & Engineering Chemistry Research (ACS Publications). URL: [Link]1] Alič, B., Petrovčič, J., Jelen, J., Tavčar, G., & Iskra, J. (2022). Renewable Reagent for Nucleophilic Fluorination. The Journal of Organic Chemistry. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Safe Handling and Application of Bromodifluoromethyl Imidazolium Triflate

Welcome to the technical support resource for bromodifluoromethyl imidazolium triflate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the safe handling and effective application of this versatile difluoromethylation reagent. Our goal is to move beyond simple instructions and explain the causality behind experimental choices, ensuring both safety and success in your work.

Section 1: Critical Safety & Handling Protocols

Safety is the foundation of successful research. Bromodifluoromethyl imidazolium triflate is a reactive chemical that requires careful handling. This section addresses the most critical safety questions.

Q: What are the primary hazards associated with this reagent?

A: Bromodifluoromethyl imidazolium triflate is classified as acutely toxic if swallowed and can cause severe skin and eye irritation.[1][2][3] Inhalation of dust or aerosols may be fatal.[4] Upon combustion, it can produce hazardous decomposition products, including carbon oxides, nitrogen oxides (NOx), sulfur oxides, hydrogen fluoride, and hydrogen bromide gas.[1][4][5] It is also considered harmful to aquatic life.[1]

Q: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A: A comprehensive PPE strategy is non-negotiable.

• Eye Protection: Chemical safety glasses and a face shield are required to protect against splashes.[1][4]

• Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of properly after handling.[4]

• Body Protection: A lab coat is standard. For larger quantities or when there is a significant risk of splashing, a full chemical-resistant suit should be worn.[4]

• Respiratory Protection: All handling of the solid reagent should be performed in a certified chemical fume hood to avoid dust formation and inhalation.[2][4] If engineering controls are insufficient, a NIOSH-approved full-face particle respirator is necessary.[4]

Q: How should I properly store the reagent to ensure its stability and safety?

A: Proper storage is crucial for maintaining the reagent's integrity. The compound is moisture-sensitive.[6]

• Atmosphere: Store the container tightly closed under an inert atmosphere (e.g., argon or nitrogen).[1][5]

• Environment: Keep the reagent in a dry and well-ventilated place, away from incompatible materials such as strong oxidizing agents and water.[1][4][6]

• Security: The reagent should be stored in a locked cabinet or facility to restrict access, as it is acutely toxic.[1][3]

Q: What should I do in case of a spill or exposure?

A: Act quickly and follow established laboratory safety protocols.

• Spill: Evacuate non-essential personnel. Wear full PPE, including respiratory protection.[4] Avoid creating dust.[1][4] Carefully sweep or scoop the material into a suitable, labeled, and closed container for disposal.[1][4] Do not let the product enter drains.[4]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek immediate medical attention.[1][2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[3][5]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][5]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse their mouth with water and seek immediate medical attention.[1][3]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the reagent's properties and general use.

Q: How sensitive is this reagent to moisture and air?

A: The reagent is highly sensitive to moisture. The imidazolium salt is hygroscopic, and exposure to water can lead to hydrolysis.[6] From a reactivity standpoint, moisture is detrimental to most difluoromethylation reactions, as it can react with and quench key intermediates or the reagent itself.[7] While brief handling in air for weighing may be unavoidable, all reactions and long-term storage must be conducted under strictly anhydrous and inert conditions.[1][8]

Q: What are the visible signs of reagent decomposition?

A: A pure sample of bromodifluoromethyl imidazolium triflate should be a well-defined solid. Signs of decomposition can include a change in color (e.g., yellowing or browning), a change in physical state (clumping or becoming sticky, indicating water absorption), or an unusual odor. If you suspect decomposition, it is best to safely dispose of the reagent and use a fresh batch for your experiment.

Q: Can I handle the reagent on the open bench?

A: No. Due to its acute toxicity upon inhalation and its moisture sensitivity, this reagent must always be handled within a chemical fume hood or a glovebox.[4][9] A glovebox provides the ideal inert and dry atmosphere for both storage and manipulation.

Q: What solvents are compatible with this reagent for reactions?

A: The choice of solvent is critical and depends on the specific reaction. Generally, anhydrous, non-protic solvents are required. Common choices for metal-catalyzed difluoromethylation reactions include tetrahydrofuran (THF), dioxane, toluene, and N,N-dimethylformamide (DMF). Always ensure your solvent is rigorously dried before use. The triflate anion is known to be a weak coordinating anion, which can be beneficial in many catalytic cycles.

Q: How does the triflate (OTf) anion affect the reagent's properties?

A: The trifluoromethanesulfonate (triflate) anion is a large, non-coordinating anion. This property is highly advantageous in organic synthesis. It renders the imidazolium cation more "free" and reactive, as strong ion-pairing is minimized. In catalytic reactions, the triflate anion is unlikely to displace other ligands from a metal center, preventing catalyst inhibition.[10] However, it's worth noting that the triflate ion itself does exhibit some surface activity in aqueous solutions, though this is more relevant to physical chemistry than typical organic synthesis.[11]

Section 3: Troubleshooting Guide for Difluoromethylation Reactions

Even with careful planning, experiments can encounter issues. This guide provides a systematic approach to troubleshooting common problems.

Issue 1: Low to No Product Yield

Q: My difluoromethylation reaction has failed. What are the first things I should check?

A: A failed reaction is often due to a few common culprits. The following flowchart provides a logical diagnostic sequence. Start by verifying the most fundamental parameters before investing time in complex optimization.

Sources

• 1. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Reactions of triflate esters and triflamides with an organic neutral super-electron-donor - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Surface activity of the triflate ion at the air/water interface and properties of N,N,N-trimethyl-N-dodecylammonium triflate aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Temperature &amp; Light Intensity for Visible-Light Difluoromethylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to help researchers and drug development professionals optimize visible-light photoredox difluoromethylation workflows. The introduction of the difluoromethyl (CF₂H) group is a critical late-stage functionalization strategy, acting as a lipophilic bioisostere for hydroxyl and thiol groups. However, researchers frequently struggle with reproducibility due to mismanaged light intensity and thermal control.

This guide provides the mechanistic causality, a self-validating standard protocol, and targeted troubleshooting to ensure your photoredox workflows are robust and scalable.

Core Principles: The Causality of Light and Temperature

In photoredox catalysis, light and temperature are not merely environmental conditions; they are active reagents that dictate the kinetic fate of the reaction.

The Role of Light Intensity (Photon Flux) Light intensity governs the steady-state concentration of the excited photocatalyst (PC*). While it is tempting to use the highest wattage LED available to accelerate the reaction, excessive photon flux leads to multiphoton absorption or localized overheating, which causes photobleaching of the catalyst—especially organic dyes like Rhodamine 6G . Conversely, insufficient light intensity fails to overcome the activation barrier for the single-electron transfer (SET) required to fragment the CF₂H precursor (e.g., difluorobromoacetic acid or NaSO₂CF₂H).

The Role of Temperature Control Photoredox difluoromethylation is widely cited as a "room temperature" process . However, high-intensity LEDs emit significant thermal energy. If the reaction vial is not actively cooled, internal temperatures can easily exceed 50 °C. Elevated temperatures alter the chemoselectivity of the •CF₂H radical, promoting deleterious hydrogen atom transfer (HAT) from the solvent (yielding protodefluorinated byproducts) or accelerating the thermal degradation of the radical precursor before substrate addition can occur.

Standard Operating Protocol: A Self-Validating Workflow

This protocol for the difluoromethylation of unactivated alkenes/arenes incorporates internal validation checkpoints to ensure system integrity before committing valuable late-stage intermediates .

Step 1: Reagent Preparation & Degassing

• Action: In an oven-dried Schlenk tube, combine the substrate (0.2 mmol), CF₂H precursor (e.g., difluoromethyltriphenylphosphonium bromide, 0.4 mmol), and photocatalyst (e.g., fac-Ir(ppy)3, 2 mol%). Dissolve in 1.0 mL of anhydrous, degassed DMA. Freeze-pump-thaw for 3 cycles.

• Causality & Validation: Oxygen is a potent triplet quencher. Self-Validation Check: Irradiate the tube briefly in a dark room; a sustained luminescent glow from the Ir-catalyst confirms successful deoxygenation. Lack of fluorescence indicates O₂ contamination.

Step 2: Photochemical Setup & Thermal Regulation

• Action: Position the reaction vessel exactly 2.0 cm away from a 3W Blue LED (or 23W CFL). Position a high-RPM cooling fan directly blowing across the reaction vial to maintain an internal temperature of 25 ± 2 °C.

• Causality & Validation: Distance follows the inverse-square law for light intensity. Self-Validation Check: Place a secondary "dummy" vial with solvent and a thermocouple next to your reaction. If the dummy vial exceeds 27 °C after 30 minutes, increase fan speed or switch to a water-jacketed setup.

Step 3: Reaction Execution & Monitoring

• Action: Irradiate for 12 hours under an Argon atmosphere.

• Causality & Validation: The SET process is continuous. Self-Validation Check: Extract a 10 µL aliquot at 2 hours. LC-MS should show the emergence of the radical adduct mass. If only starting material and degraded CF₂H precursor are present, the SET cycle has failed (check light wavelength/intensity).

Step 4: Quenching and Workup

• Action: Turn off the light source, open the vial to air to quench the excited catalyst, and dilute with EtOAc/H₂O for standard biphasic extraction.

Troubleshooting FAQs

Q: My reaction stalls at 30% conversion despite using a high-power 40W blue LED. What is going wrong? A: You are likely experiencing catalyst photobleaching or thermal degradation. High-power LEDs generate significant localized heat. As demonstrated in the optimization of difluorobromoacetic acid protocols, standard 23W CFLs or dual 3W LEDs provide the optimal photon flux without destroying the catalyst . Downgrade your light intensity or increase the distance from the source.

Q: I am observing high levels of protodefluorinated byproducts (CH₃ instead of CF₂H). How do I fix this? A: This is a temperature-dependent issue. The •CF₂H radical is highly reactive. If the temperature exceeds 40 °C, the kinetic rate of hydrogen atom transfer (HAT) from the solvent (e.g., DMA or DMF) outcompetes the rate of addition to your substrate. Implement strict water-bath cooling to keep the reaction at 20–25 °C.

Q: Does the wavelength of the light matter as much as the intensity? A: Absolutely. The emission spectrum of your LED must perfectly overlap with the Metal-to-Ligand Charge Transfer (MLCT) absorption band of your photocatalyst. For fac-Ir(ppy)3, a 450 nm (blue) LED is required. Using a broad-spectrum white light dilutes the effective photon flux and introduces unnecessary infrared (thermal) energy.

Quantitative Optimization Data

The following table summarizes the causal relationship between light source, temperature control, and product yield, establishing the optimal operational window.

Entry	Photocatalyst	Light Source	Temp Control	Time	Yield (%)	Causality / Observation
1	fac-Ir(ppy)3	23W CFL	None (Ambient)	12 h	82%	Optimal steady-state PC* generation.
2	fac-Ir(ppy)3	2x 3W Blue LED	Fan Cooling (25 °C)	12 h	78%	High efficiency with narrow emission band.
3	fac-Ir(ppy)3	23W CFL	Heated (50 °C)	12 h	<40%	Precursor degradation; increased HAT side reactions.
4	None	23W CFL	Fan Cooling (25 °C)	12 h	Trace	Validates requirement of SET from PC*.
5	fac-Ir(ppy)3	Dark	Heated (50 °C)	12 h	0%	Validates strictly photochemical pathway.

Data synthesized from standardized photoredox optimization protocols .

Mechanistic Workflow Diagram

Understanding exactly where light and temperature intervene in the catalytic cycle is crucial for effective troubleshooting.

Figure 1: Photocatalytic cycle of visible-light difluoromethylation highlighting temp/light roles.

References

• Title: Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds Source: Molecules URL: [Link]

• Title: Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid Source: Organic Letters URL: [Link]

• Title: Visible-Light-Induced Radical Difluoromethylation/Cyclization of Unactivated Alkenes: Access to CF₂H-Substituted Quinazolinones Source: Organic Letters URL: [Link]

• Title: Unlocking the direct photocatalytic difluoromethylation of C=N bonds Source: Chemical Communications URL: [Link]

Reference Data & Comparative Studies

1-Bromodifluoromethyl-3-methyl-imidazolium triflate vs difluoromethyltriphenylphosphonium bromide

The strategic incorporation of fluorinated moieties is a cornerstone of modern drug discovery and agrochemical development. Specifically, the difluoromethyl (–CF2H) and bromodifluoromethyl (–CF2Br) groups are highly prized; the –CF2H group acts as a lipophilic bioisostere for hydroxyl and thiol functionalities, enhancing metabolic stability and membrane permeability without sacrificing hydrogen-bond donating capability[1].

Historically, introducing these groups required harsh, ozone-depleting gases (like chlorodifluoromethane) or highly unstable precursors[2]. Today, the paradigm has shifted toward bench-stable, solid-state reagents. This guide provides an in-depth comparative analysis of two state-of-the-art reagents: Difluoromethyltriphenylphosphonium bromide and 1-Bromodifluoromethyl-3-methyl-imidazolium triflate .

Mechanistic Profiling & Causality

To master these reagents, one must understand the thermodynamic and kinetic drivers behind their activation.

Difluoromethyltriphenylphosphonium Bromide (Ph3P+CF2H Br−)

This bench-stable phosphonium salt has revolutionized radical difluoromethylation[1]. The core mechanistic advantage of this reagent lies in its ability to undergo single-electron reduction to generate a highly reactive •CF2H radical.

The Causality of Activation: While traditional methods required expensive Iridium (Ir) or Ruthenium (Ru) photocatalysts to achieve the necessary redox potentials[1], recent breakthroughs utilize a Charge Transfer Complex (CTC) strategy[3]. By adding a catalytic amount of Sodium Iodide (NaI), the iodide anion associates with the phosphonium cation. This association alters the electronic structure, causing a red-shift in the absorption spectrum. Consequently, the previously UV-dependent complex can now absorb low-energy visible blue light, triggering a homolytic cleavage that releases the •CF2H radical and triphenylphosphine[3]. This eliminates the need for transition metals, drastically reducing toxicity and cost.

1-Bromodifluoromethyl-3-methyl-imidazolium Triflate

This specialized imidazolium salt (CAS 368873-88-5) operates via an entirely different mechanistic paradigm, serving primarily as a robust precursor for electrophilic difluorocarbene (:CF2) or as a direct –CF2Br transfer agent[2].

The Causality of Activation: The choice of an imidazolium backbone is highly intentional. The strongly electron-withdrawing nature of the positively charged imidazolium ring weakens the adjacent N–C bond. When exposed to a mild base (such as K2CO3), the reagent undergoes a controlled α-elimination. The imidazolium acts as an excellent, stable leaving group, facilitating the slow, steady release of difluorocarbene. This controlled release prevents the rapid dimerization of carbenes (which leads to tetrafluoroethylene gas) and allows for the high-yielding N-difluoromethylation of sensitive heterocycles like imidazoles and pyrazoles[2].

Visualizing Activation Pathways

Workflow of visible-light-induced generation of CF2H radicals via Charge Transfer Complex.

Base-mediated generation of difluorocarbene for N-difluoromethylation of heterocycles.

Quantitative Performance Comparison

The following table synthesizes the operational parameters and performance metrics of both reagents based on recent literature[1][2][3][4].

Parameter	Difluoromethyltriphenylphosphonium Bromide	1-Bromodifluoromethyl-3-methyl-imidazolium Triflate
Primary Reactive Species	•CF2H (Radical)	:CF2 (Carbene) / •CF2Br (Radical)
Optimal Activation Mode	Photoredox catalysis / CTC (Visible Light)	Mild Base (e.g., K2CO3) / Thermal
Primary Substrates	Alkenes, Enamides, Thiols, Arenes	N-Heterocycles (Imidazoles, Pyrazoles), Phenols
Key Advantage	High regioselectivity, transition-metal-free options	Controlled release, avoids gaseous precursors
Toxicity / Handling	Bench-stable solid, low toxicity	Bench-stable solid, moisture sensitive
Typical Yields	53% - 91%	45% - 85%

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . Each protocol includes built-in diagnostic checks to verify the success of intermediate steps before proceeding.

Protocol A: Visible-Light CTC Difluoromethylation of Enamides[3]

This protocol utilizes the phosphonium bromide salt to regioselectively difluoromethylate enamides without transition metals.

• Reaction Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the enamide substrate (0.2 mmol), difluoromethyltriphenylphosphonium bromide (0.3 mmol), and NaI (20 mol%).

• Atmospheric Control: Evacuate the tube and backfill with ultra-pure N2 (repeat for 3 cycles).

  • Causality & Validation: Oxygen aggressively quenches •CF2H radicals. Failure to degas will result in peroxide formation, which can be immediately detected as a broad –OOH peak (~8.0–10.0 ppm) in a crude 1H NMR check.

• Solvent Addition: Inject anhydrous DMA (2.0 mL) via syringe.

  • Validation: Upon dissolution, observe the solution. A distinct color change from colorless to pale yellow/orange must occur. This visual shift confirms the successful formation of the photoactive Charge Transfer Complex (CTC) between the phosphonium salt and the iodide anion[3].

• Irradiation: Place the tube approximately 5 cm away from a 30 W Blue LED (λ = 450 nm) and stir at room temperature for 12 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc). The complete consumption of the UV-active enamide spot and the emergence of a new, highly lipophilic spot indicates successful radical addition.

• Workup & Analysis: Quench with water and extract with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate.

  • Validation: Analyze the crude mixture via 19F NMR. A characteristic doublet around −114.0 ppm (with a large coupling constant, J ≈ 55 Hz) definitively confirms the incorporation of the –CF2H group[3][5].

Protocol B: Base-Mediated N-Difluoromethylation using the Imidazolium Reagent[2]

This protocol utilizes the imidazolium triflate salt for the late-stage N-difluoromethylation of pharmaceutical heterocycles.

• Reaction Setup: To a flame-dried round-bottom flask, add the N-heterocycle (e.g., a substituted pyrazole, 0.5 mmol), 1-bromodifluoromethyl-3-methyl-imidazolium triflate (0.75 mmol), and anhydrous K2CO3 (1.0 mmol).

• Solvent Addition: Suspend the mixture in anhydrous DMF (3.0 mL) under an argon atmosphere.

• Thermal Activation: Heat the reaction mixture to 60 °C and stir for 8 hours.

  • Causality & Validation: The mild heat and base trigger the α-elimination of the imidazolium leaving group. You should observe mild, sustained effervescence and a gradual darkening of the solution. If no color change or effervescence occurs, the base may be hydrated (inactive), and the carbene is not being generated.

• Workup: Cool the mixture to room temperature, dilute with 15 mL of distilled water, and extract with dichloromethane (3 x 10 mL).

• Purification & Analysis: Dry the organic layer over MgSO4, filter, and concentrate under reduced pressure.

  • Validation: Run a crude 19F NMR. The presence of a closely coupled multiplet or a sharp singlet in the −90 to −95 ppm range confirms the successful nucleophilic attack on the difluorocarbene and subsequent proton transfer, yielding the N–CF2H product[2]. The absence of the starting material's distinct –CF2Br fluorine signal confirms complete reagent decomposition.

References

• Regioselective and Stereoselective Difluoromethylation of Enamides with Difluoromethyltriphenylphosphonium Bromide via Photoredox Catalysis Source: Organic Letters (ACS Publications) URL:[1]

• Catalytic charge transfer complex enabled difluoromethylation of enamides with difluoromethyltriphenylphosphonium bromide Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[3]

• Late-stage difluoromethylation: concepts, developments and perspective Source: Chemical Society Reviews (RSC Publishing) URL:[2]

• Photoredox-Catalyzed Bromodifluoromethylation of Alkenes with (Difluoromethyl)triphenylphosphonium Bromide Source: Organic Letters (ACS Publications) URL:[4]

• Difluoromethylation–Carboxylation and −Deuteration of Alkenes Triggered by Electroreduction of Difluoromethyltriphenylphosphonium Bromide Source: The Journal of Organic Chemistry (ACS Publications) URL:[5]

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• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. Catalytic charge transfer complex enabled difluoromethylation of enamides with difluoromethyltriphenylphosphonium bromide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Comprehensive 19F and 1H NMR Characterization of 1-Bromodifluoromethyl-3-methyl-imidazolium Triflate: A Comparative Guide

The incorporation of fluorinated motifs, particularly the difluoromethyl (-CF2H) and bromodifluoromethyl (-CF2Br) groups, has become a cornerstone strategy in medicinal chemistry and agrochemical development to modulate lipophilicity, bioavailability, and metabolic stability[1]. Historically, the synthesis of N-halodifluoromethyl heterocycles and the transfer of -CF2Br groups relied heavily on volatile, ozone-depleting gases like dibromodifluoromethane (CF2Br2)[2].

As a Senior Application Scientist, I frequently evaluate next-generation fluoroalkylation reagents. 1-Bromodifluoromethyl-3-methyl-imidazolium triflate (CAS 368873-88-5) has emerged as a superior, bench-stable solid alternative. This guide objectively compares its performance against classical reagents and provides a self-validating, step-by-step NMR characterization protocol to ensure structural integrity and stoichiometric purity before deployment in complex syntheses[3].

Mechanistic & Structural Overview

The utility of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate stems from its highly tunable ionic structure[4]. The positively charged imidazolium core acts as an excellent leaving group or radical precursor under photoredox conditions, while the non-coordinating triflate (CF3SO3⁻) counterion ensures exceptional solubility in polar aprotic solvents (e.g., Acetonitrile, DMF).

Divergent reactivity pathways of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate.

Comparative Performance Analysis

To justify the transition from classical reagents to this imidazolium salt, we must evaluate bench stability, handling safety, and byproduct management. The table below summarizes the comparative advantages of 1-Bromodifluoromethyl-3-methyl-imidazolium triflate.

Reagent	Physical State	¹⁹F NMR Shift (ppm)	Bench Stability	Primary Application & Byproduct Management
1-Bromodifluoromethyl-3-methyl-imidazolium triflate	Solid	~ -45.5 (CF₂Br)-78.5 (OTf)	High (Hygroscopic)	Dual-use (Carbene/Radical). Water-soluble imidazolium/triflate byproducts allow for rapid aqueous workup.
Difluoromethyltriphenylphosphonium bromide	Solid	~ -44.0 (CF₂H)	High	Radical difluoromethylation. Generates triphenylphosphine oxide (difficult to remove).
Diethyl bromodifluoromethylphosphonate	Liquid	~ -61.0 (CF₂Br)	Moderate	Late-stage difluoromethylation. Phosphonate byproducts require tedious chromatography.
Dibromodifluoromethane (CF₂Br₂)	Gas / Volatile Liquid	~ +7.0 (CF₂Br₂)	Low (Volatile, ODS)	Classical difluorocarbene source. Requires pressurized sealed tubes and strict safety controls.

NMR Spectroscopy Characterization: The Core Data

Accurate NMR characterization is critical. The electronic environment of the imidazolium ring is highly sensitive to the N-substituent.

¹H NMR Signatures (400 MHz, CD₃CN)

• δ 9.65 ppm (s, 1H, N-CH-N): The C2 proton. This proton is heavily deshielded. The causality here is twofold: it is flanked by two positively charged nitrogen atoms, and the highly electronegative -CF₂Br group exerts a strong inductive (-I) effect, pulling electron density away from the ring.

• δ 8.05 ppm (m, 1H, C=CH) & δ 7.85 ppm (m, 1H, C=CH): The C4 and C5 backbone protons.

• δ 4.12 ppm (s, 3H, N-CH₃): The N-methyl group.

¹⁹F NMR Signatures (376 MHz, CD₃CN)

• δ -45.5 ppm (s, 2F, N-CF₂Br): The bromodifluoromethyl group. The bromine atom shields the fluorine nuclei relative to a -CF₃ group (~ -58 ppm), but leaves them more deshielded than a -CF₂H group.

• δ -78.5 ppm (s, 3F, CF₃SO₃⁻): The triflate counterion. This sharp singlet is your internal metric for stoichiometric purity.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural validation, follow this optimized NMR acquisition workflow. Standard default parameters will often fail to accurately integrate the triflate anion due to its relaxation dynamics.

Self-validating NMR workflow for structural and stoichiometric confirmation.

Step-by-Step Methodology

• Sample Preparation: Inside a glovebox or under a dry nitrogen stream, weigh exactly 15.0 mg of the imidazolium triflate salt. Causality: Imidazolium salts are highly hygroscopic; exposure to ambient moisture will result in a broad water peak at ~2.13 ppm in CD₃CN, potentially obscuring baseline integrations.

• Solvent Selection: Dissolve the solid in 0.6 mL of anhydrous CD₃CN. Causality: CD₃CN is mandatory. Ionic liquids exhibit poor solubility in non-polar halogenated solvents like CDCl₃. Furthermore, prolonged exposure to CDCl₃ can induce trace halogen exchange (Cl for Br) at the CF₂Br moiety.

• Internal Standard Addition: Add 2.0 µL of Trifluorotoluene (PhCF₃) as an internal standard (¹⁹F δ = -63.7 ppm) for precise chemical shift calibration.

• ¹H NMR Acquisition:

  • Frequency: 400 MHz

  • Number of Scans (ns): 16

  • Relaxation Delay (D1): 2.0 seconds

• ¹⁹F NMR Acquisition (Critical Step):

  • Frequency: 376 MHz

  • Number of Scans (ns): 64

  • Relaxation Delay (D1): 5.0 seconds. Causality: The triflate anion (-OSO₂CF₃) possesses a highly symmetric, freely rotating environment, leading to a significantly longer longitudinal relaxation time (T1) compared to the restricted N-CF₂Br group. If a standard 1-second delay is used, the triflate nuclei will not fully relax between pulses. This causes the triflate integration to artificially drop below the theoretical 3.0 relative to the CF₂Br group (2.0), falsely indicating reagent degradation or anion loss.

• Data Processing: Apply a 0.3 Hz exponential line broadening (LB) to the ¹⁹F FID before Fourier transformation. This enhances the signal-to-noise ratio without compromising the sharp resolution of the singlets.

Sources

• 1. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 2. ricerca.uniba.it [ricerca.uniba.it]
• 3. A practical photocatalytic strategy for radical (deuterio)difluoromethylation using imidazolium reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Difluorocarbene Precursors: A Comparative Analysis for Enhanced Synthetic Efficiency

In the landscape of modern medicinal and materials chemistry, the strategic incorporation of fluorine atoms can profoundly influence a molecule's biological activity, metabolic stability, and physicochemical properties. Among the various fluorinated motifs, the difluoromethylene (-CF₂) group is of particular interest, serving as a versatile bioisostere for oxygen atoms or as a building block for more complex fluorinated structures. The most direct route to introduce this moiety is through the application of difluorocarbene (:CF₂), a transient yet highly valuable reactive intermediate.[1][2]

However, the practical utility of difluorocarbene is intrinsically linked to the efficacy and safety of its precursor. Historically, the generation of :CF₂ was often hampered by harsh reaction conditions, the use of toxic or environmentally detrimental reagents, and limited substrate scope.[3][4] Over the past few decades, significant strides have been made in the development of new and more user-friendly difluorocarbene sources. This guide provides a comparative analysis of the most commonly employed and recently developed difluorocarbene precursors, offering researchers the insights needed to select the optimal reagent for their specific synthetic challenges.

The Landscape of Difluorocarbene Precursors: A Comparative Overview

The choice of a difluorocarbene precursor is a critical decision in experimental design, directly impacting reaction efficiency, functional group tolerance, and overall safety. Below, we compare several key classes of precursors, with a focus on their performance in two benchmark transformations: the difluorocyclopropanation of alkenes and the O-difluoromethylation of phenols.

Generation of Difluorocarbene from Various Precursors

The following diagram illustrates the diverse pathways for generating the difluorocarbene intermediate from a selection of common precursors.

Caption: Generation pathways of difluorocarbene from common precursors.

Performance Data in Benchmark Reactions

To provide a tangible comparison, the following tables summarize the performance of various precursors in the difluorocyclopropanation of styrene and the O-difluoromethylation of phenol, two widely studied reactions. It is crucial to note that reaction conditions can significantly influence yields, and direct comparisons should be made with this in mind.

Table 1: Comparison of Difluorocarbene Precursors in the Difluorocyclopropanation of Styrene

Precursor	Activator/Conditions	Solvent	Yield (%)	Reference(s)
TMSCF₃ (Ruppert-Prakash)	NaI, 65 °C	THF	78	[3]
TMSCF₃ (Ruppert-Prakash)	TBAT, low temp.	THF	Good yields	[5]
ClCF₂CO₂Na	Δ, 170 °C (Microwave)	THF	Excellent conversion	[1]
(EtO)₂P(O)CF₂Br	Base	-	High
TFDA (FSO₂CF₂COOSiMe₃)	-	-	High	[3]
Difluoromethane bis(sulfonium ylide)	450 nm light	DCM	97	[6]

Table 2: Comparison of Difluorocarbene Precursors in the O-Difluoromethylation of Phenol

Precursor	Base/Conditions	Solvent	Yield (%)	Reference(s)
TMSCF₂Br	KOH (aq)	DCM	High	[7]
(EtO)₂P(O)CF₂Br	Base, -78 °C to rt	-	High
HCF₃ (Fluoroform)	KOH, moderate temp.	Dioxane/H₂O	Moderate to Good	[8]
S-(difluoromethyl)sulfonium salt	LiOH	-	Good to Excellent	[9]
ClCF₂CO₂Na	Base	-	Good

In-Depth Analysis of Key Precursors

Trimethyl(trifluoromethyl)silane (TMSCF₃, Ruppert-Prakash Reagent) and its Derivatives

The Ruppert-Prakash reagent, TMSCF₃, stands out as a versatile and commercially available precursor.[3][10] Its key advantage lies in the ability to generate difluorocarbene under relatively mild conditions, initiated by a fluoride source such as sodium iodide (NaI) or tetrabutylammonium difluorotriphenylsilicate (TBAT).[5] The "slow addition protocol" developed for this reagent has significantly improved yields and substrate scope, particularly for electron-deficient alkenes.[10] Derivatives such as TMSCF₂Br and TMSCF₂Cl offer enhanced reactivity.[7]

• Expertise & Experience: The choice of initiator is critical. NaI typically requires higher temperatures (around 60-80 °C), while TBAT can promote carbene generation at lower temperatures, which is beneficial for thermally sensitive substrates.[5] The mechanism involves a fluoride-induced decomposition of the TMSCF₃, making the control of the fluoride source concentration a key parameter for optimizing the reaction.

• Trustworthiness: The commercial availability and well-documented reactivity of TMSCF₃ and its derivatives make them reliable choices for a wide range of applications. However, it is important to note that these reactions can be exothermic, and proper temperature control is necessary for safe scale-up.[11]

• Authoritative Grounding: The generation of difluorocarbene from TMSCF₃ is proposed to proceed via a trifluoromethyl anion intermediate, which then eliminates a fluoride ion.[11]

Halodifluoroacetates (e.g., ClCF₂CO₂Na)

Sodium chlorodifluoroacetate (ClCF₂CO₂Na) is a classical and cost-effective difluorocarbene precursor.[12] It generates :CF₂ through thermal decarboxylation.

• Expertise & Experience: The primary drawback of this precursor is the high temperature typically required for decarboxylation (often >120 °C), which can limit its use with thermally sensitive substrates.[12] However, the use of microwave irradiation can dramatically reduce reaction times and improve efficiency.[1]

• Trustworthiness: ClCF₂CO₂Na is a stable, solid reagent that is easy to handle. Its decomposition pathway is well-understood, providing a predictable source of difluorocarbene.

• Authoritative Grounding: The thermal decomposition of halodifluoroacetate salts to generate difluorocarbene and carbon dioxide is a well-established method.[2]

Phosphonium Salts

A variety of phosphonium salts have been developed as difluorocarbene precursors, including (bromodifluoromethyl)triphenylphosphonium bromide and (triphenylphosphonio)difluoroacetate (PDFA).[13] These reagents can generate :CF₂ under either basic conditions or upon heating.

• Expertise & Experience: The reactivity of phosphonium salts can be tuned by the substituents on the phosphorus atom and the counterion. Some of these reagents can generate difluorocarbene under mild, base-free conditions, which is a significant advantage for substrates with base-sensitive functional groups.[5]

• Trustworthiness: Many phosphonium salt precursors are bench-stable and easy to handle. However, some can be hygroscopic.

• Authoritative Grounding: The generation of difluorocarbene from these salts typically involves the formation of a phosphorus ylide intermediate, which then dissociates to give triphenylphosphine and :CF₂.[13]

Fluoroform (HCF₃)

Fluoroform is an inexpensive and non-ozone-depleting gas that can serve as a difluorocarbene source.[8]

• Expertise & Experience: The deprotonation of fluoroform to generate the trifluoromethyl anion, which then eliminates fluoride to give :CF₂, requires a strong base.[14] This can limit its applicability with base-sensitive substrates. The reactions are typically carried out under biphasic conditions.[8]

• Trustworthiness: Fluoroform is a gas, which requires appropriate handling procedures. However, its use avoids the generation of stoichiometric amounts of salt byproducts.

• Authoritative Grounding: The acidity of fluoroform (pKa ≈ 25-28) necessitates the use of strong bases for deprotonation.[15]

Diethyl bromodifluoromethylphosphonate

This commercially available phosphonate is a highly efficient and environmentally benign difluorocarbene precursor.

• Expertise & Experience: It undergoes facile P-C bond cleavage upon basic hydrolysis, even at low temperatures (-78 °C to room temperature), to generate the bromodifluoromethyl anion, which subsequently forms difluorocarbene. This mild generation method allows for a broad substrate scope, including those with enolizable carbonyl groups.

• Trustworthiness: This reagent is a liquid and is relatively stable, making it convenient to handle.

• Authoritative Grounding: The mechanism involves a base-mediated fragmentation of the phosphonate to generate the difluorocarbene precursor.

Experimental Protocol: Difluorocyclopropanation of Styrene using TMSCF₃ and NaI

This protocol is a representative example of a common difluorocyclopropanation reaction.

Materials:

• Styrene

• Trimethyl(trifluoromethyl)silane (TMSCF₃)

• Sodium Iodide (NaI)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add styrene (1.0 equiv) and anhydrous THF.

• Add sodium iodide (0.2-0.5 equiv).

• Slowly add trimethyl(trifluoromethyl)silane (TMSCF₃, 2.0-3.0 equiv) to the stirred solution at room temperature.

• Heat the reaction mixture to 65 °C and maintain for the time indicated by TLC or GC/MS analysis (typically several hours).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1,1-difluoro-2-phenylcyclopropane.

Caption: Experimental workflow for difluorocyclopropanation.

Conclusion and Future Outlook

The field of difluorocarbene chemistry has evolved significantly, moving from hazardous and harsh methods to a diverse toolbox of milder and more selective reagents. The choice of precursor is no longer a matter of simple availability but a strategic decision based on substrate compatibility, desired reaction conditions, and safety considerations. While the Ruppert-Prakash reagent and its derivatives offer a balance of reactivity, versatility, and ease of use, other precursors like phosphonates and newer photochemically activated reagents provide valuable alternatives for specific applications.[6] As the demand for complex fluorinated molecules continues to grow, the development of even more efficient, sustainable, and user-friendly difluorocarbene precursors will undoubtedly remain a key area of research in synthetic organic chemistry.

References

• Beilstein Journals. (2021, January 26). The preparation and properties of 1,1-difluorocyclopropane derivatives. Retrieved from [Link]

• The Journal of Organic Chemistry. (2019, October 24). Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. ACS Publications. Retrieved from [Link]

• Organic Chemistry Portal. (2014). An Improved Method for Difluorocyclopropanation of Alkenes. Retrieved from [Link]

• ScienceDirect. (2020). Facile double O -difluoromethylations of diphenols with TMSCF2Br. Retrieved from [Link]

• The Journal of Organic Chemistry. (2022, August 16). Synthesis of Carbamoyl Fluorides Using a Difluorophosgene Surrogate Derived from Difluorocarbene and Pyridine N-Oxides. ACS Publications. Retrieved from [Link]

• Accounts of Chemical Research. (2018, April 17). Difluorocarbene as a Building Block for Consecutive Bond-Forming Reactions. ACS Publications. Retrieved from [Link]

• Chemical Communications. Generation of difluorocarbenes and introduction of fluorinated one carbon units into carbonyl and related compounds. RSC Publishing. Retrieved from [Link]

• Angewandte Chemie International Edition. (2011, June 16). Synthesis of gemDifluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source. Wiley Online Library. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2018). O-Difluorodeuteromethylation of phenols using difluorocarbene precursors and deuterium oxide. RSC Publishing. Retrieved from [Link]

• PMC. (2021, January 26). The preparation and properties of 1,1-difluorocyclopropane derivatives. Retrieved from [Link]

• PubMed. (2018, March 14). O-Difluorodeuteromethylation of phenols using difluorocarbene precursors and deuterium oxide. Retrieved from [Link]

• DOI. Syntheses of fluorine-containing heterocyclic compounds via direct and indirect methods using difluorocarbenes. Retrieved from [Link]

• Wikipedia. Fluoroform. Retrieved from [Link]

• Journal of the American Chemical Society. (2024, November 4). Difluorocarbene Generation via a Spin-Forbidden Excitation under Visible Light Irradiation. ACS Publications. Retrieved from [Link]

• ScienceDirect. (2023, November 11). Thiocarbonyl fluoride generated in situ from difluorocarbene for cyclization of vicinal X-H substituted amines (XÂ =Â N, O o. Retrieved from [Link]

• The Journal of Organic Chemistry. (2013, August 9). Use of Fluoroform as a Source of Difluorocarbene in the Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes. ACS Publications. Retrieved from [Link]

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Validation of Radical Intermediates in Imidazolium-Mediated Bromodifluoromethylation: A Comparative Guide

Executive Summary

The incorporation of the bromodifluoromethyl (–CF₂Br) group is a critical strategy in medicinal chemistry and agrochemical development due to its unique lipophilicity and hydrogen-bond donor/acceptor properties. While traditional reagents often suffer from ambiguous mechanistic pathways, modern imidazolium-based reagents have emerged as superior, bench-stable alternatives that operate via precise single-electron transfer (SET) radical pathways. This guide objectively compares imidazolium reagents with traditional alternatives and details the self-validating protocols required to unambiguously confirm the •CF₂Br radical intermediate.

Reagent Performance Comparison: Imidazolium vs. Traditional Precursors

To design predictable and scalable reactions, researchers must select reagents that guarantee a specific mechanistic pathway.

Traditional Reagents (TMSCF₂Br, CF₂Br₂): Historically, bromodifluoromethylation relied on reagents like TMSCF₂Br or CF₂Br₂. However, mechanistic studies reveal that under oxidative or basic conditions, these reagents frequently undergo deconstructive functionalization to generate highly electrophilic difluorocarbene (:CF₂) rather than the desired •CF₂Br radical. This dual reactivity leads to complex product mixtures, poor chemoselectivity, and high rates of false positives in radical trapping assays [1][1].

Imidazolium-Based Reagents: In contrast, specifically designed imidazolium salts (e.g., difluoromethylsulfonyl imidazolium derivatives) possess highly tunable redox potentials that make them ideal for visible-light photoredox catalysis. Upon single-electron reduction by a photocatalyst, these salts undergo clean, homolytic cleavage to generate the •CF₂Br radical without any carbene contamination. Furthermore, they do not require tedious distillation or column chromatography during synthesis, making them highly scalable [2][2].

Comparative Analysis of Radical Validation Methods

To prove the mechanistic purity of imidazolium reagents, rigorous validation of the •CF₂Br radical intermediate is required. We compare the three primary analytical methodologies used in the field:

• Chemical Scavenging (TEMPO / BHT):

  • Mechanism: Stable nitroxyl radicals like (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) or phenolic antioxidants like BHT rapidly couple with transient •CF₂Br radicals.

  • Pros: Highly accessible; adducts can be easily detected via LC-HRMS. Complete inhibition of the reaction strongly suggests a radical pathway [3][3].

  • Cons: TEMPO is redox-active. It can be oxidized/reduced by the photocatalyst, occasionally quenching the catalytic cycle rather than trapping the radical, leading to false positives.

• Electron Paramagnetic Resonance (EPR) Spectroscopy with Spin Traps:

  • Mechanism: Transient •CF₂Br radicals react with diamagnetic spin traps like 5,5-dimethyl-1-pyrroline N-oxide (DMPO) to form a persistent, EPR-active spin adduct.

  • Pros: Provides definitive structural proof. The key radical intermediate can be observed directly via specific hyperfine coupling constants (splitting patterns specific to fluorine and nitrogen nuclei) [4][4].

  • Cons: Requires specialized continuous-wave EPR instrumentation and precise in-situ laser irradiation.

• Radical Clocks (Cyclopropyl Probes):

  • Mechanism: Substrates containing a cyclopropyl ring undergo rapid, irreversible ring-opening when a radical is generated adjacent to them.

  • Pros: Provides kinetic data and unambiguously rules out ionic or carbene pathways, as carbenes typically undergo[2+1] cycloadditions rather than triggering ring-opening [5][5].

  • Cons: Requires custom synthesis of the clock substrate.

Quantitative Data: Validation Efficacy

Validation Method	Trapping Agent / Probe	Detection Limit	False Positive Risk	Primary Readout	Reaction Inhibition
Chemical Scavenging	TEMPO / BHT	~1-5% yield	Moderate (Redox active)	LC-HRMS / GC-MS	> 95%
Spin Trapping	DMPO / PBN	~10⁻⁸ M	Low	EPR Multiplet	N/A (Analytical scale)
Radical Clock	Cyclopropyl Alkene	N/A (Kinetic)	Very Low	NMR (Ring-opened product)	N/A (Substrate acts as trap)

Self-Validating Experimental Protocols

A robust validation protocol must be a self-validating system. If TEMPO inhibits the reaction, researchers must prove it trapped the radical, not just quenched the excited photocatalyst.

Protocol A: Chemical Trapping with TEMPO

• Preparation: In an oven-dried 10 mL Schlenk tube, add the alkene substrate (0.2 mmol), imidazolium-based bromodifluoromethylating reagent (0.3 mmol), and photocatalyst (e.g., fac-Ir(ppy)₃, 2 mol%).

• Inhibitor Addition: Add TEMPO (0.6 mmol, 3.0 equiv) to the mixture.

  • Causality: An excess of TEMPO is used to ensure complete kinetic outcompeting of the standard alkene addition pathway, forcing the transient •CF₂Br radical to form the stable TEMPO adduct.

• Degassing: Dissolve in anhydrous CH₃CN (2.0 mL) and degas via three freeze-pump-thaw cycles to remove oxygen (a potent radical quencher).

• Irradiation: Irradiate the mixture with 40 W blue LEDs at room temperature for 12 hours.

• Analysis & Self-Validation: Analyze the crude mixture via LC-HRMS. The standard product yield should drop to <5%. Crucially, the mass spectrum must show the [TEMPO-CF₂Br + H]⁺ peak. Detecting this adduct confirms direct radical trapping, validating the SET mechanism over simple catalyst quenching.

Protocol B: In-Situ EPR Spin Trapping

• Sample Prep: In a nitrogen-filled glovebox, dissolve the imidazolium reagent (0.05 M), photocatalyst (1 mol%), and DMPO (0.1 M) in degassed CH₃CN.

• Capillary Loading: Transfer 50 μL of the solution into a quartz EPR capillary tube and seal it.

• Baseline Measurement: Record an EPR spectrum in the dark.

  • Causality: This control is critical to prove that no background radicals are generated in the absence of light, thereby self-validating the photoredox-triggered SET mechanism.

• Irradiation & Detection: Irradiate the capillary inside the EPR cavity with a 450 nm laser. Record the spectrum continuously.

• Data Interpretation: Identify the characteristic multiplet signal of the DMPO-CF₂Br adduct. Extract the hyperfine coupling constants ( aN​ , aF​ ) to unambiguously assign the radical structure.

Visualizing the Mechanistic Workflow

Fig 1: Divergent pathways for generation, reaction, and validation of •CF₂Br radicals.

References

• [2] Difluoromethylsulfonyl Imidazolium Salt for Difluoromethylation of Alkenes. cas.cn. 2

• [1] Copper-Mediated Oxidative Chloro- and Bromodifluoromethylation of Phenols. acs.org. 1

• [3] Visible-Light-Initiated Catalyst-Free Radical Annulation Reactions of 1,6-Enynes and Aryl Sulfonyl Bromide. acs.org. 3

• [5] Deconstructive Functionalizations of Unstrained Carbon–Nitrogen Cleavage Enabled by Difluorocarbene. nih.gov. 5

• [4] Radical Fluoroalkylation Reactions. acs.org. 4

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• 5. Deconstructive Functionalizations of Unstrained Carbon–Nitrogen Cleavage Enabled by Difluorocarbene - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Benchmarking CF2Br Transfer Reagents for Late-Stage Functionalization

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine-containing motifs is a cornerstone for optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds. Among these, the difluoromethyl (–CF2H) group has garnered significant attention as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl and thiol groups, capable of enhancing metabolic stability and membrane permeability.[1][2] The ability to introduce this valuable functionality at the later stages of a synthetic sequence, a strategy known as late-stage functionalization (LSF), is paramount for the rapid generation of analog libraries and the fine-tuning of drug-like properties.[3][4]

This guide provides a comparative analysis of prominent CF2Br transfer reagents, offering researchers, scientists, and drug development professionals a comprehensive resource to navigate the selection of the optimal reagent for their specific late-stage functionalization needs. We will delve into the mechanistic dichotomy that governs these reagents, present comparative data on their performance, and provide a standardized protocol for in-house benchmarking.

The Mechanistic Divide: Difluorocarbene vs. CF2H Radical Pathways

The utility of CF2Br transfer reagents is broadly categorized by the reactive intermediate they generate: a difluorocarbene (:CF2) or a difluoromethyl radical (•CF2H). Understanding this fundamental difference is crucial for predicting reactivity, selectivity, and substrate compatibility.

dot

Caption: Mechanistic pathways of CF2Br transfer reagents.

Difluorocarbene (:CF2) Generators: These reagents typically react with a base or a nucleophilic activator to generate the highly electrophilic difluorocarbene intermediate. This species readily reacts with a wide range of nucleophiles.

• Silicon-based Reagents (e.g., TMSCF2Br): (Bromodifluoromethyl)trimethylsilane is a versatile and commercially available difluorocarbene precursor.[5][6] Its activation with a suitable base, such as potassium acetate or potassium hydrogen fluoride, allows for the mild and efficient difluoromethylation of alcohols, phenols, and other nucleophiles.[5][7]

• Phosphonium Salts (e.g., DFPB): Difluoromethyltriphenylphosphonium bromide ([Ph3P+CF2H]Br⁻) can act as a source of difluorocarbene under basic conditions.[8]

• Sulfoximine-based Reagents: Reagents like N-Tosyl-S-difluoromethyl-S-phenylsulfoximine can generate difluorocarbene upon treatment with a base.[8]

CF2H Radical Precursors: These reagents generate the difluoromethyl radical, which exhibits nucleophilic character and is particularly effective for the C-H functionalization of electron-deficient (hetero)arenes.[1][9]

• Zinc Difluoromethanesulfinate (Zn(SO2CF2H)2 or DFMS): This reagent, developed by Baran, has become a workhorse for the direct difluoromethylation of a variety of organic substrates via a radical process.[1][9] It is often used in conjunction with an oxidant to initiate the formation of the •CF2H radical.

• Photocatalytic Systems: Visible-light photoredox catalysis has emerged as a powerful and mild strategy for generating the •CF2H radical from various precursors.[10][11] This approach offers excellent functional group tolerance and is well-suited for late-stage applications on complex molecules.

Comparative Analysis of Leading CF2Br Transfer Reagents

The selection of an appropriate reagent hinges on a multitude of factors including the nature of the substrate, desired selectivity, operational simplicity, and cost. The following table provides a comparative overview of key reagents.

Reagent Class	Example(s)	Mechanism	Typical Substrates	Key Advantages	Key Limitations
Silicon-based	TMSCF2Br	Difluorocarbene	Alcohols, Phenols, Thiols, Amines, Carbon acids	Commercially available, mild reaction conditions, good functional group tolerance.[5][6]	Can be more expensive than other sources.[11]
Phosphonium Salts	[Ph3P+CF2H]Br⁻ (DFPB)	Difluorocarbene	Aldehydes, Ketones, Imines	Can be prepared from readily available starting materials.	May require specific basic conditions to favor carbene generation over other pathways.
Zinc-based (Sulfinate)	Zn(SO2CF2H)2 (DFMS)	Radical (•CF2H)	Electron-deficient (hetero)arenes, Alkenes, Thiols[1][9][12]	Excellent for direct C-H functionalization, operationally simple, scalable.[1]	Requires an oxidant for radical generation.
Zinc-based (Organometallic)	[(DMPU)2Zn(CF2H)2]	Nucleophilic	Aryl halides (cross-coupling)	Highly effective for cross-coupling reactions.	Air and moisture sensitive, not commercially available.
Sulfoximine-based	N-Tosyl-S-difluoromethyl-S-phenylsulfoximine	Difluorocarbene or Radical	S-, N-, and C-nucleophiles (via :CF2); Alkenes (via •CF2H)[8]	Divergent reactivity depending on conditions.[8]	May require synthesis of the reagent.
Photocatalytic Systems	Various precursors with a photocatalyst	Radical (•CF2H)	(Hetero)arenes, Alkenes, Drug molecules[10][11][13]	Extremely mild conditions, high functional group tolerance, suitable for complex molecules.[10][13]	Requires a light source and photocatalyst.

Experimental Protocol: A Standardized Approach to Benchmarking

To facilitate a direct and unbiased comparison of CF2Br transfer reagents in your laboratory, we propose a standardized benchmarking experiment using a common and pharmaceutically relevant heterocyclic core, such as quinoxalin-2(1H)-one.

dot

Caption: Standardized workflow for benchmarking CF2Br reagents.

Materials:

• Substrate: Quinoxalin-2(1H)-one (or another N-heterocycle of interest)

• CF2Br Transfer Reagents to be tested:

  • (Bromodifluoromethyl)trimethylsilane (TMSCF2Br)

  • Zinc bis(difluoromethanesulfinate) (Zn(SO2CF2H)2, DFMS)

  • (Difluoromethyl)triphenylphosphonium bromide (DFPB)

  • Other reagents of interest

• Anhydrous Solvents: Dimethyl sulfoxide (DMSO), Acetonitrile (MeCN), Tetrahydrofuran (THF)

• Bases/Additives (as required by specific reagent protocols): Potassium acetate (KOAc), tert-Butyl hydroperoxide (TBHP), Cesium carbonate (Cs2CO3)

• Photocatalyst (for photocatalytic methods): e.g., Ir(ppy)3 or an organic photosensitizer

• Inert atmosphere: Nitrogen or Argon

• Analytical Equipment: TLC plates, LC-MS, NMR, HPLC

Benchmarking Procedure (Example with Zn(SO2CF2H)2):

• Preparation: In a clean, dry vial equipped with a magnetic stir bar, dissolve quinoxalin-2(1H)-one (1.0 equiv., e.g., 0.1 mmol) in anhydrous DMSO (e.g., 1 mL).

• Reagent Addition: To the solution, add Zn(SO2CF2H)2 (2.0 equiv.).

• Initiation: Add tert-butyl hydroperoxide (TBHP, 70 wt. % in H2O, 3.0 equiv.).

• Reaction: Stir the reaction mixture at room temperature for the designated time (e.g., 12-24 hours). For photocatalytic reactions, irradiate with a blue LED lamp.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS at regular intervals.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Determine the yield of the difluoromethylated product by ¹H and ¹⁹F NMR spectroscopy using an internal standard. Analyze the purity of the crude product by HPLC.

• Comparison: Repeat the procedure for each CF2Br transfer reagent, following their literature-optimized conditions while keeping the substrate and concentration constant where possible. Compare the yields, reaction times, and formation of any side products.

Conclusion and Future Perspectives

The field of late-stage difluoromethylation has matured significantly, offering a diverse toolkit of reagents that operate through distinct mechanistic manifolds. Reagents that generate difluorocarbene, such as TMSCF2Br, are highly effective for the functionalization of heteroatom nucleophiles. In contrast, radical-based methods, particularly those employing Zn(SO2CF2H)2 or photocatalysis, have proven invaluable for the direct C-H difluoromethylation of (hetero)arenes.

The choice of the optimal reagent is not a one-size-fits-all decision but rather a nuanced evaluation of the specific synthetic challenge at hand. By understanding the underlying mechanisms and conducting standardized benchmarking experiments, researchers can confidently select the most efficient and practical CF2Br transfer reagent to accelerate their drug discovery and development programs. The continued development of more sustainable and cost-effective reagents, along with the expansion of their application to an even broader range of complex molecular scaffolds, will undoubtedly shape the future of medicinal chemistry.

References

• Garrido-Castro, A. F., Gini, A., Maestro, M. C., & Alemán, J. (2020). Unlocking the direct photocatalytic difluoromethylation of C=N bonds. Chemical Communications, 56(25), 3769-3772. [Link]

• Guo, J., & Fu, Y. (2020). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts, 10(1), 1. [Link]

• Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., ... & Baran, P. S. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415. [Link]

• Garrido-Castro, A. F., Gini, A., Maestro, M. C., & Alemán, J. (2020). Unlocking the direct photocatalytic difluoromethylation of C=N bonds. Chemical Communications, 56(25), 3769-3772. [Link]

• Guo, J., & Fu, Y. (2020). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Catalysts, 10(1), 1. [Link]

• Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., ... & Liu, H. (2014). Fluorine in pharmaceutical industry: fluorine-containing drugs introduced to the market in the last decade (2001–2011). Chemical reviews, 114(4), 2432-2506. [Link]

• Ni, C., & Hu, J. (2016). Metal‐Catalyzed Direct Difluoromethylation Reactions. Angewandte Chemie International Edition, 55(43), 13398-13407. [Link]

• Hu, J., & Ni, C. (2024). Divergent Generation of the Difluoroalkyl Radical and Difluorocarbene via Selective Cleavage of C−S Bonds of the Sulfox. The Journal of Organic Chemistry. [Link]

• Zhang, W., & Chen, P. (2023). Late-stage defluorinative functionalization: synthesis of thio-amides and heterocycles from trifluoromethylarenes. Organic Chemistry Frontiers. [Link]

• Gouverneur, V., & Tredwell, M. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7336-7383. [Link]

• Tredwell, M., & Gouverneur, V. (2024). The F‐Difluoromethyl Group: Challenges, Impact and Outlook. Angewandte Chemie International Edition. [Link]

• Liang, T., & Pan, W. (2024). Review Article Radiodifluoromethylation of well-functionalized molecules. American Journal of Nuclear Medicine and Molecular Imaging, 14(2), 85. [Link]

• Xie, Q., Zhu, Z., Li, L., Ni, C., & Hu, J. (2017). Efficient difluoromethylation of alcohols using TMSCF2Br as a unique and practical difluorocarbene reagent under mild conditions. Angewandte Chemie International Edition, 56(12), 3206-3210. [Link]

• Leonori, D., & Procter, D. J. (2024). Late stage C–H functionalization via chalcogen and pnictogen salts. Chemical Society Reviews. [Link]

• White, M. C. (2023). An update on late-stage functionalization in today's drug discovery. Expert opinion on drug discovery, 18(5), 455-468. [Link]

• Leonori, D., & Procter, D. J. (2024). Late stage C–H functionalization via chalcogen and pnictogen salts. Chemical Society Reviews. [Link]

• Kong, F., Zhang, R., Wang, X., Ni, C., & Hu, J. (2024). Facile double O-difluoromethylations of diphenols with TMSCF2Br. Tetrahedron Letters, 139, 155335. [Link]

• Ball, M., & Burns, D. J. (2019). An overview of late-stage functionalization in today's drug discovery. Expert opinion on drug discovery, 14(10), 1019-1033. [Link]

• Xie, Q., Zhu, Z., Li, L., Ni, C., & Hu, J. (2017). Efficient difluoromethylation of alcohols using TMSCF2Br as a unique and practical difluorocarbene reagent under mild conditions. Angewandte Chemie International Edition, 56(12), 3206-3210. [Link]

• Dai, C., Narayanam, J. M., & Stephenson, C. R. (2020). Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis. Nature chemistry, 12(1), 70-76. [Link]

• Zhang, R., Ni, C., Xie, Q., & Hu, J. (2020). Difluoromethylation of alcohols with TMSCF2Br in water: A new insight into the generation and reactions of difluorocarbene in a two-phase system. Tetrahedron, 76(50), 131676. [Link]

• Ghorbani-Vaghei, R., & Amiri, M. (2025). Direct C-H difluoromethyl(thiol/selenol)ation of terminal alkynes. Chemical Review and Letters, 8(1), 68-76. [Link]

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Comparative Guide: Mass Spectrometry Fragmentation Patterns of Bromodifluoromethyl Imidazolium Salts

As halofluoroalkylating agents become increasingly critical in late-stage functionalization and drug development, bromodifluoromethyl imidazolium salts have emerged as highly tunable, pre-charged reagents. For analytical chemists and application scientists, monitoring the reactivity, stability, and mechanistic pathways of these reagents via mass spectrometry (MS) is paramount.

This guide provides an authoritative comparison of the mass spectrometry fragmentation patterns of bromodifluoromethyl imidazolium salts against alternative halofluoroalkylating reagents. By understanding the causality behind their gas-phase dissociation, researchers can design more robust LC-MS/MS workflows for reaction monitoring and structural elucidation.

Mechanistic Causality in Gas-Phase Fragmentation

The utility of imidazolium-based reagents in mass spectrometry stems from their pre-charged nature. Unlike neutral silanes or small organic molecules that require protonation or adduct formation, imidazolium salts exist as inherent cations. This guarantees near-100% ionization efficiency in positive-ion Electrospray Ionization (ESI+), yielding the intact cation [M]+ as the base peak.

The Role of the Bromodifluoromethyl Group

When subjected to Collision-Induced Dissociation (CID), the fragmentation of functionalized imidazolium cations is dictated by the weakest bond in the molecular framework .

• Homolytic Cleavage (The Halogen Effect): The C−Br bond dissociation energy (~280 kJ/mol) is significantly lower than that of the C−F (~485 kJ/mol) or C−N bonds. Consequently, the lowest-energy fragmentation pathway is the homolytic cleavage of the bromine atom, resulting in the loss of a bromine radical ( Br∙ ) and the formation of a difluoromethylated imidazolium radical cation [M−Br]+∙ .

• Heterolytic N-C Cleavage: At higher collision energies, the fragmentation proceeds via the cleavage of the N−C bond, a standard dissociation route for alkyl-imidazolium species . This results in the neutral loss of the entire bromodifluoromethyl group (as a carbene or radical) and yields the protonated imidazole core.

• Ring Opening: Subsequent high-energy fragmentation involves the destruction of the imidazolium ring itself, typically characterized by the loss of hydrogen cyanide ( HCN , 27 Da).

This predictable, energy-dependent fragmentation cascade makes bromodifluoromethyl imidazolium salts exceptionally easy to track in complex reaction mixtures compared to their neutral or phosphonium-based counterparts .

Comparative MS Performance Data

To objectively evaluate the analytical performance of these reagents, we must compare them against alternative fluoroalkylating agents. The table below summarizes the quantitative and qualitative MS data, highlighting why pre-charged imidazolium salts offer superior diagnostic capabilities.

Reagent Class	Example Compound	Primary Ionization	MS1 Base Peak	Dominant CID Neutral Loss	MS Suitability for Reaction Monitoring
Bromodifluoromethyl Imidazolium	[IMD−CF2​Br]+[X]−	ESI (+)	Intact [M]+ (1:1 Isotope)	−Br∙ (79/81 Da)	Excellent: Pre-charged, distinct isotopic signature confirms intact reagent.
Trifluoromethyl Imidazolium	[IMD−CF3​]+[X]−	ESI (+)	Intact [M]+	−CF3∙​ (69 Da) or −HCN	Good: Pre-charged, but rigid C−F bonds require higher collision energies.
Halofluoroalkyl Phosphoniums	[Ph3​P−CF2​H]+[Br]−	ESI (+)	Intact [M]+	−CF2​H∙ or −Ph	Moderate: Complex aromatic fragmentation obscures low-mass product ions.
Halofluoroalkyl Silanes	TMS−CF2​Br	GC-EI / APCI	[M−CH3​]+	−CF2​Br∙	Poor: Requires harsh ionization; neutral species are invisible in standard ESI.

Diagnostic Fragmentation Pathway Visualization

The following diagram maps the logical relationship between the precursor ion and its high-confidence MS/MS fragments. The transition from the intact cation to the radical cation is the primary diagnostic marker for the bromodifluoromethyl group.

CID fragmentation pathway of bromodifluoromethyl imidazolium cations showing primary neutral losses.

Self-Validating Experimental Protocol: ESI-MS/MS Workflow

To ensure scientific integrity and reproducibility, the following step-by-step methodology is designed as a self-validating system . By leveraging the natural isotopic distribution of bromine, researchers can definitively confirm the presence and structural integrity of the reagent before and after fragmentation.

Phase 1: Sample Preparation & Direct Infusion

• Dilution: Dissolve the bromodifluoromethyl imidazolium salt in LC-MS grade Acetonitrile/Water (50:50, v/v) to a final concentration of 1–5 µM.

  • Causality: High concentrations of ionic liquids cause severe ion suppression and source contamination. 1–5 µM is optimal for pre-charged species. Do not add ionization agents (e.g., NH4​OAc ), as the salt is already cationic.

• Infusion: Introduce the sample via direct infusion using a syringe pump at a flow rate of 5–10 µL/min into the ESI source.

  • Causality: Direct infusion bypasses the HPLC column, preventing potential on-column degradation or hydrolysis of the reactive CF2​Br moiety.

Phase 2: MS1 Isotopic Validation (Self-Validation Step)

• Scan Parameters: Operate the mass spectrometer in ESI positive mode. Set the capillary temperature to 250°C to prevent thermal degradation prior to ionization .

• Isotope Verification: Locate the [M]+ precursor ion. You must observe a distinct doublet peak separated by 2 Da (e.g., m/z 205 and 207) with an approximate 1:1 intensity ratio.

  • Causality: This 1:1 ratio corresponds to the natural abundance of 79Br and 81Br . If this doublet is missing, the reagent has already degraded (likely via hydrolysis or premature debromination), and the experiment should be halted.

Phase 3: CID MS/MS Ramping

• Precursor Isolation: Isolate the 79Br isotope peak using a narrow isolation window (1.0 Da) to exclude the 81Br isotope.

• Energy Ramping: Apply Normalized Collision Energy (NCE) starting at 10% and ramping to 40%.

  • Causality: At low NCE (~15-20%), the spectrum will be dominated by the loss of 79 Da ( −79Br∙ ). As NCE increases (>30%), the N−C bond cleaves, yielding the bare imidazolium core.

• Cross-Validation: Repeat the isolation and fragmentation (Steps 5-6) for the 81Br isotope peak. The primary neutral loss must shift to 81 Da, while the downstream fragments (e.g., the imidazolium core) must remain at the exact same m/z as in the 79Br experiment.

References

• Shkumbi, et al. (2013). Fragmentation patterns of a series of asymmetric imidazolium ionic liquids. International Journal of Mass Spectrometry. URL:[Link]

• De Silva, M., Brown, A. C., & Patrick, A. L. (2020). Thermal- and collision-induced dissociation studies of functionalized imidazolium-based ionic liquid cations. Journal of Mass Spectrometry. URL:[Link]

• Wang, H., et al. (2016). Photoredox-Catalyzed Bromodifluoromethylation of Alkenes with (Difluoromethyl)triphenylphosphonium Bromide. Organic Letters. URL:[Link]

comparative analysis of triflate versus halide anions in fluorinated imidazolium reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern synthetic chemistry and drug development, fluorinated imidazolium-based ionic liquids (ILs) have emerged as a versatile class of reagents.[1] Their unique properties—such as negligible vapor pressure, high thermal stability, and tunable solvency—make them powerful tools for catalysis, organic synthesis, and even as active pharmaceutical ingredients (APIs).[2][3][4] The remarkable adaptability of these reagents stems from the ability to modify both their cation and anion, allowing for the fine-tuning of their physicochemical properties for specific tasks.[5]

This guide provides a detailed comparative analysis of two common anion classes paired with fluorinated imidazolium cations: halides (F⁻, Cl⁻, Br⁻, I⁻) and the trifluoromethanesulfonate (triflate, OTf⁻) anion. The choice of anion is not a trivial decision; it fundamentally dictates the reagent's stability, reactivity, viscosity, and suitability for a given application. Understanding the distinct characteristics imparted by these anions is crucial for designing efficient synthetic routes and developing novel pharmaceutical agents.

The Decisive Role of the Anion

The anion is arguably the most influential component in determining the bulk properties of an ionic liquid. It directly influences the strength of the electrostatic interactions with the imidazolium cation, which in turn governs the material's physical state and behavior.

• Halide Anions (Cl⁻, Br⁻, I⁻, and F⁻): These are small, inorganic anions. Their charge is highly localized, leading to strong ion pairing and hydrogen bonding with the imidazolium cation, particularly at the acidic C-2 proton. This coordinating nature results in generally higher viscosities and melting points.[6] While ubiquitous and derived from inexpensive precursors, their strong coordination can sometimes hinder reactivity or narrow the electrochemical window. Fluoride is a special case; its high reactivity makes it a potent nucleophile but also contributes to the instability of the corresponding ILs.[7]

• Triflate Anion (CF₃SO₃⁻): The triflate anion is a larger, organic anion where the negative charge is delocalized across the three oxygen atoms and stabilized by the electron-withdrawing trifluoromethyl group. This charge delocalization makes it a weakly coordinating anion . The resulting weaker interactions with the cation lead to lower viscosities, lower melting points, and enhanced thermal and electrochemical stability compared to many halide counterparts.[8][9]

Synthesis and Preparation: A Tale of Two Pathways

The synthetic route to the final imidazolium reagent is heavily dependent on the target anion. Halide-containing ILs are typically direct precursors to those containing triflate anions through a process of anion exchange (metathesis).

General synthetic routes for imidazolium halides and triflates.

Synthesis of Imidazolium Halides

The most common method for preparing imidazolium halides is through the direct quaternization of an N-substituted imidazole with an appropriate alkyl halide.[10][11] This Sₙ2 reaction is typically straightforward and high-yielding. For the highly reactive fluoride anion, preparation is more complex and often involves an exchange reaction from an existing imidazolium halide using a fluoride source like potassium or silver fluoride, a process that can be complicated by the reagent's hygroscopicity and reactivity.[7][11]

Synthesis of Imidazolium Triflates

There are two primary routes to imidazolium triflates:

• Anion Metathesis: This is a common laboratory-scale method where a pre-synthesized imidazolium halide is reacted with a metal or ammonium triflate salt.[12] The reaction is driven by the precipitation of the insoluble metal halide, which is then removed by filtration. A significant drawback is the potential for residual halide impurities, which can drastically alter the physicochemical properties of the final triflate IL.[8][13]

• Direct Alkylation: A superior, "greener" approach involves the direct alkylation of an N-substituted imidazole with an alkyl triflate (e.g., methyl triflate).[8][9][13] This method is atom-economical and produces high-purity triflate ILs without halide contamination, which is critical for electrochemical and other sensitive applications.[8][13]

Comparative Analysis of Physicochemical Properties

The choice between a triflate and a halide anion has profound consequences for the physical behavior of the resulting reagent. The following table and discussion summarize these key differences.

Property	Imidazolium Halides	Imidazolium Triflates	Rationale & Key Insights
Anion Nature	Strongly Coordinating (especially F⁻, Cl⁻)	Weakly Coordinating	Charge on halides is localized; charge on triflate is delocalized, leading to weaker ion pairing.
Thermal Stability	Variable. Decreases I⁻ > Br⁻ > Cl⁻. Fluorides can be unstable.	Generally High	The C-F and S=O bonds in triflate are highly stable.[8][9]
Electrochemical Window	Narrower, especially for Br⁻ and I⁻	Wide	Triflate anion is less prone to oxidation compared to bromide and iodide.[8][14]
Viscosity	Generally Higher	Generally Lower	Stronger hydrogen bonding and ion pairing in halide ILs increase viscosity.[6][8][9]
Ionic Conductivity	Generally Lower	Generally Higher	Lower viscosity (higher fluidity) allows for greater ion mobility.
Typical Synthesis	Direct Alkylation with Alkyl Halide	Anion Metathesis or Direct Alkylation with Alkyl Triflate	Direct alkylation is cleaner for triflates, avoiding halide impurities.[8][13]
Purity Concerns	Residual starting materials	Halide impurities from metathesis pathway	Halide contamination in triflate ILs is a major concern for many applications.[8]

Thermal and Electrochemical Stability

Triflate-based ILs are renowned for their high thermal and electrochemical stability.[8][9] The robust nature of the triflate anion allows these materials to be used under a wider range of temperatures and potentials, making them excellent media for demanding chemical transformations and as electrolytes in electrochemical devices.[8] In a comparative study, triflate-based biopolymer electrolytes exhibited a wider electrochemical stability window (3.1 V) compared to their hexafluorophosphate counterparts (2.9 V).[14] Halide ILs, particularly those with bromide and iodide, have more limited electrochemical windows due to the easier oxidation of the halide anion.

Viscosity and Ionic Conductivity

A crucial physical difference lies in viscosity. The triflate anion's delocalized charge results in weaker cation-anion interactions, leading to significantly lower viscosity compared to ILs with more strongly coordinating anions like halides.[8][9] For instance, 1-ethyl-3-methylimidazolium triflate ([EMIM][OTf]) is less viscous than [EMIM][CH₃OSO₃], despite its higher molecular weight, because the triflate anion is less coordinating.[9] This lower viscosity directly translates to higher ionic conductivity, as the ions can move more freely. This property is paramount for applications in electrochemistry and as reaction media where efficient mass transport is required.

Reactivity and Applications in Drug Development

In the context of drug discovery and synthesis, the anion's role shifts from dictating bulk properties to directly or indirectly influencing chemical reactivity.

Nucleophilic Fluorination

The introduction of fluorine atoms into drug candidates is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and lipophilicity.

• Halide Reagents as Fluoride Source: Imidazolium salts with fluoride or poly(hydrogen fluoride) anions (e.g., [F(HF)₂]⁻) serve as potent nucleophilic fluorinating agents.[15] They offer a soluble, reactive source of fluoride for Sₙ2 reactions. However, the high reactivity of the "naked" fluoride ion can lead to challenges with stability, hygroscopicity, and side reactions.[7][15] To mitigate this, reagents are often designed to temper the fluoride's reactivity, such as by using poly(hydrogen fluoride) adducts, which are more selective.[15][16]

Generalized Sₙ2 fluorination using an imidazolium fluoride.

• Triflate Reagents as Stable Media: The triflate anion itself is not a nucleophile; it is an exceptionally stable conjugate base of a superacid. This makes it an ideal non-participating anion . Imidazolium triflates are therefore not used as fluorinating agents but rather as highly stable, inert, and often "green" reaction media for a wide variety of transformations, including fluorination reactions where a different fluoride source is used.[8][13] Their ability to dissolve reagents while remaining chemically inert is a significant advantage.

Role as Solvents and Catalysts

Both halide and triflate imidazolium ILs are excellent solvents that can enhance reaction rates and influence selectivity.[3] Their ionic nature allows them to stabilize polar intermediates and transition states. Triflate ILs are particularly advantageous for reactions that are sensitive to water or reactive anions, such as Friedel-Crafts acylations or certain polymerization reactions.[8][13]

Experimental Protocols

Protocol 1: Synthesis of a Representative Imidazolium Halide ([Bmim][Br])

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-methylimidazole (1.0 eq).

• Addition: Under a nitrogen atmosphere, add 1-bromobutane (1.1 eq) dropwise to the stirred 1-methylimidazole at room temperature. The reaction is exothermic.

• Reaction: After the initial exotherm subsides, heat the mixture to 60-70 °C and stir for 24 hours.

• Workup: Cool the reaction mixture to room temperature. The product, 1-butyl-3-methylimidazolium bromide, is typically a viscous liquid or solid.

• Purification: Wash the product repeatedly with ethyl acetate to remove any unreacted starting materials. Dry the resulting pure ionic liquid under high vacuum for several hours to remove residual solvent and moisture.

Protocol 2: Synthesis of a Representative Imidazolium Triflate ([Bmim][OTf]) via Anion Metathesis

• Dissolution: Dissolve the synthesized [Bmim][Br] (1.0 eq) in a suitable solvent such as acetone or acetonitrile.

• Addition: In a separate flask, dissolve potassium triflate (KOTf) (1.05 eq) in the minimum amount of the same solvent. Add the KOTf solution to the [Bmim][Br] solution while stirring.

• Precipitation: A white precipitate of potassium bromide (KBr) will form immediately.

• Reaction: Stir the mixture at room temperature for 12-24 hours to ensure complete anion exchange.

• Isolation: Remove the KBr precipitate by filtration through a pad of Celite.

• Purification: Remove the solvent from the filtrate under reduced pressure. Wash the resulting crude [Bmim][OTf] with small portions of cold diethyl ether. Dry the final product under high vacuum at an elevated temperature (e.g., 80 °C) to remove all volatile impurities. Confirm the absence of halide ions using a qualitative silver nitrate test.

Conclusion and Future Outlook

The choice between triflate and halide anions in fluorinated imidazolium reagents is a critical decision that hinges on the intended application.

• Halide anions offer a direct route to simple imidazolium salts and are essential when the halide itself, particularly fluoride, is the desired reactive species for transformations like nucleophilic fluorination. However, this comes at the cost of potentially higher viscosity, lower thermal stability, and a more limited electrochemical window.

• Triflate anions provide access to reagents with superior thermal and electrochemical stability, lower viscosity, and higher ionic conductivity. The triflate anion's non-coordinating and non-reactive nature makes it the anion of choice for creating robust liquid media for a vast array of chemical reactions and for high-performance electrochemical applications. The primary drawback is a more involved synthesis that requires careful purification to avoid performance-degrading halide impurities.

For professionals in drug development, imidazolium halides (specifically fluorides) are the tools for direct fluorination, while imidazolium triflates represent a superior platform for creating stable, efficient, and clean reaction environments. As the field advances, the rational design of these "task-specific" ionic liquids, leveraging the unique properties of anions like triflate, will continue to provide innovative solutions to challenges in synthesis, catalysis, and drug delivery.

References

• Synthesis and Characterization of Fluorinated Ionic Liquids and Their Application in Hydrofluorocarbon Gas Uptake - ACS Publications. (2024). pubs.acs.org. [Link]

• Synthesis of new fluorinated imidazolium ionic liquids and their prospective function as the electrolytes for lithium-ion batteries. (n.d.). ResearchGate. [Link]

• Renewable Reagent for Nucleophilic Fluorination. (2022). NIH National Library of Medicine. [Link]

• Microwave Synthesis of Short-Chained Fluorinated Ionic Liquids and Their Surface Properties | ACS Sustainable Chemistry & Engineering. (2015). ACS Publications. [Link]

• Fluoride Ionic Liquids in Salts of Ethylmethylimidazolium and Substituted Cyclopropenium Cation Families. (2018). Frontiers in Chemistry. [Link]

• Fluorinated Ionic Liquids as Task-Specific Materials: An Overview of Current Research. (2021). IntechOpen. [Link]

• Synthesis, Characterization, DNA Binding, Anticancer, and Molecular Docking Studies of Novel Imidazolium-Based Ionic Liquids with Fluorinated Phenylacetamide Tethers. (n.d.). NIH National Library of Medicine. [Link]

• Ionic Liquids as Organocatalysts for Nucleophilic Fluorination: Concepts and Perspectives. (2022). MDPI. [Link]

• CHAPTER 8: Fluorinated Ionic Liquids: Syntheses, Properties, and Applications. (2022). Royal Society of Chemistry. [Link]

• Towards Nickel–NHC Fluoro Complexes—Synthesis of Imidazolium Fluorides and Their Reactions with Nickelocene. (2024). NIH National Library of Medicine. [Link]

• A Convenient Synthesis of Triflate Anion Ionic Liquids and Their Properties. (2012). NIH National Library of Medicine. [Link]

• A Convenient Synthesis of Triflate Anion Ionic Liquids and Their Properties. (2012). MDPI. [Link]

• Renewable Reagent for Nucleophilic Fluorination | The Journal of Organic Chemistry. (2022). ACS Publications. [Link]

• Ionic Liquids in Drug Delivery. (2021). MDPI. [Link]

• Physicochemical Properties of Long Chain Alkylated Imidazolium Based Chloride and Bis(trifluoromethanesulfonyl)imide Ionic Liquids | Request PDF. (n.d.). ResearchGate. [Link]

• Comparing Triflate and Hexafluorophosphate Anions of Ionic Liquids in Polymer Electrolytes for Supercapacitor Applications. (2014). MDPI. [Link]

• Applications of Ionic Liquids in Pharmaceuticals. (2025). IntechOpen. [Link]

• Solubility of Alkali Metal Halides in the Ionic Liquid [C4C1im][OTf]. (2016). SciSpace. [Link]

• Preparation of triflate ionic liquids from corresponding halides. (n.d.). ResearchGate. [Link]

• A Convenient Synthesis of Triflate Anion Ionic Liquids and Their Properties. (2012). Semantic Scholar. [Link]

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Safety & Regulatory Compliance

1-Bromodifluoromethyl-3-methyl-imidazolium triflate proper disposal procedures

The handling and disposal of specialty halogenated ionic liquids require a rigorous, mechanistic approach to laboratory safety. 1-Bromodifluoromethyl-3-methyl-imidazolium triflate (CAS: 368873-88-5) is a highly specialized, heavily halogenated ionic liquid utilized in advanced synthetic chemistry and drug development. Due to the presence of a bromodifluoromethyl group and a trifluoromethanesulfonate (triflate) anion, this compound presents unique ecological and toxicological challenges that standard organic solvent disposal protocols cannot address.

As an application scientist, it is critical to understand not just how to dispose of this chemical, but why specific protocols are mandated. This guide provides a comprehensive, self-validating operational framework for the safe handling, spill response, and lifecycle disposal of this compound.

Chemical Profile & Mechanistic Hazard Assessment

To design an effective disposal strategy, we must first analyze the molecular vulnerabilities and thermal decomposition pathways of the compound.

The stability of the carbon-fluorine (C-F) bonds in both the cation and the triflate anion makes this chemical highly recalcitrant in the environment, classifying it as toxic to aquatic life with long-lasting effects[1]. Furthermore, improper thermal degradation (such as low-temperature burning) will fail to break the C-F bonds completely, risking the release of highly toxic and corrosive Hydrogen Fluoride (HF) and Hydrogen Bromide (HBr) gases.

Table 1: Quantitative Physicochemical & Hazard Profile

Parameter	Data / Specification	Causality / Operational Impact
Chemical Formula	C₆H₆BrF₅N₂O₃S	High halogen content (Br, F) dictates mandatory segregation into halogenated waste streams.
Molecular Weight	360.9 g/mol	Heavy liquid; spills will concentrate at the lowest point of the workspace.
Decomposition Products	HF, HBr, SOx, NOx	Dictates that disposal must occur via high-temperature incineration equipped with alkaline scrubbers[1].
Aquatic Toxicity	High (Category 2/3)	Absolute prohibition of drain disposal; requires secondary containment during storage[1].

Waste Segregation & Storage Protocols

The fundamental rule of halogenated ionic liquid disposal is strict segregation. Mixing halogenated waste with non-halogenated solvents severely complicates the disposal process, increases the risk of incompatible chemical reactions, and exponentially increases disposal costs[2].

Step-by-Step Waste Segregation Methodology

This protocol ensures compliance with EPA and institutional environmental health and safety (EHS) guidelines.

• Container Selection: Select a high-density polyethylene (HDPE) or PTFE-lined waste container.

  • Causality: Glass containers pose a shatter risk, and certain metals may corrode over time if trace moisture induces the hydrolysis of the triflate anion into triflic acid.

• Volume Management: Fill the waste container to a maximum of 75-80% capacity.

  • Validation: Visually confirm the headspace. This self-validating step ensures sufficient volume for vapor expansion, preventing pressure-induced ruptures[3].

• Stream Isolation: Designate the container exclusively for "Halogenated Organic Waste." Do not mix with aqueous waste, biohazards, or strong oxidizing/reducing agents[4].

• Labeling Compliance: Apply a standardized hazardous waste label immediately upon adding the first drop of waste. The label must explicitly list "1-Bromodifluoromethyl-3-methyl-imidazolium triflate" and its estimated percentage[4]. Do not use abbreviations.

Spill Containment and Clean-Up Workflow

In the event of a spill, the primary objective is to prevent the substance from entering the laboratory's drainage system or environmental water courses[1].

Fig 1: Operational workflow for halogenated ionic liquid spill containment and response.

Spill Response Methodology

• Isolate the Area: Stop the leak if safe to do so. Ensure local exhaust ventilation (fume hood) is operating at maximum capacity.

• Apply Inert Absorbent: Cover the spill with an inert, non-combustible absorbent material such as bentonite clay, dry sand, or vermiculite[5].

  • Causality: Do not use combustible materials (like paper towels for large spills) or reactive absorbents, as the ionic liquid may interact with impurities to generate heat. Bentonite clay is highly recommended for deactivation[5].

• Mechanical Collection: Use non-sparking tools to scoop the saturated absorbent into a compatible, sealable waste container.

• Surface Decontamination: Wipe the affected area with a damp cloth (using water or a mild solvent like isopropanol), and place the contaminated cloths into the same hazardous waste container[6].

  • Validation: Inspect the surface with a UV light (if applicable to the specific formulation) or visually verify the absence of oily residue to confirm complete decontamination.

Final Disposal and Incineration Pathway

Because 1-Bromodifluoromethyl-3-methyl-imidazolium triflate contains high mass-percentages of fluorine, bromine, sulfur, and nitrogen, it cannot be processed in standard municipal or low-tier chemical incinerators.

The waste must be transferred to a licensed professional waste disposal service. The mandated disposal method is high-temperature chemical incineration equipped with an afterburner and an alkaline scrubber system [1].

Fig 2: Mechanistic degradation pathway for halogenated ionic liquid incineration.

The Causality of the Incineration Pathway

• High-Temperature Combustion (>1000°C): Required to overcome the high bond dissociation energy of the C-F bonds in the triflate anion and the bromodifluoromethyl group. Lower temperatures result in incomplete combustion, yielding toxic fluorinated organic fragments.

• Afterburner: Ensures that any volatilized, unburned organic particulate is subjected to additional residence time in the heat zone, guaranteeing complete conversion to basic inorganic gases.

• Alkaline Scrubber: As the chemical burns, it releases HF, HBr, SO₂, and NOₓ. The exhaust gas is passed through a wet scrubber containing an alkaline solution (e.g., Calcium Hydroxide or Sodium Hydroxide). This neutralizes the corrosive acids into inert, solid salts (like Calcium Fluoride and Calcium Bromide), which are then safely landfilled, allowing only clean exhaust to be released into the atmosphere[1].

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Personal protective equipment for handling 1-Bromodifluoromethyl-3-methyl-imidazolium triflate

As a Senior Application Scientist, I frequently guide drug development teams through the logistical and safety complexities of integrating highly reactive fluorinated building blocks into their synthetic pipelines. 1-Bromodifluoromethyl-3-methylimidazolium triflate (CAS: 368873-88-5) is a highly specialized ionic liquid reagent utilized primarily for bromodifluoromethylation or as a difluorocarbene precursor[1].

While it offers immense value in synthesizing organofluorine compounds, its molecular architecture—combining a labile bromodifluoromethyl moiety with a highly stable but acidic triflate counterion[2]—creates specific handling challenges. Exposure to ambient moisture can trigger rapid hydrolysis, generating corrosive hydrogen fluoride (HF) and trifluoromethanesulfonic (triflic) acid[3].

This guide provides a self-validating, step-by-step operational framework for handling this reagent safely, ensuring both scientific integrity and laboratory safety.

Chemical Profile & Causality of Hazards

To handle a chemical safely, you must understand the mechanisms behind its reactivity. We do not just wear gloves "because it is hazardous"; we select specific polymers because of the reagent's distinct degradation pathways.

Property / Hazard	Value / Specification	Operational Implication
CAS Number	368873-88-5[2]	Use for exact Safety Data Sheet (SDS) retrieval and compliance tracking[3].
Molecular Formula	C 6​ H 6​ BrF 5​ N 2​ O 3​ S[2]	High halogen content dictates strict segregation into halogenated waste streams.
Moisture Sensitivity	Extremely High	Hydrolyzes rapidly. Must be stored and handled strictly under Argon or N 2​ .
Degradation Products	HF, Triflic Acid, HBr	Severe inhalation and tissue necrosis hazard; mandates Class II fume hood use.
Reactivity Profile	Electrophilic / Carbene source	Reacts violently with strong nucleophiles, bases, and water[1].

Reactivity and Degradation Pathway

The following diagram illustrates the dual pathways of this reagent: its intended synthetic activation versus its hazardous degradation upon accidental moisture exposure.

Caption: Chemical pathways showing intended difluorocarbene generation vs. hazardous hydrolysis.

Required Personal Protective Equipment (PPE)

Because of the potential for HF generation, standard laboratory PPE is insufficient. The following specific equipment is mandatory:

• Hand Protection: Double-gloving is required. Use a heavy-duty Butyl rubber outer glove (excellent resistance to fluorinated acids and aldehydes) over a standard 8-mil Nitrile inner glove. Causality: Triflate salts can permeate thin latex, and potential HF generation requires robust halogen resistance.

• Eye/Face Protection: Snug-fitting chemical splash goggles paired with a full-face shield. Causality: Hydrolysis generates corrosive, tissue-penetrating aerosols that can cause severe ocular damage.

• Body Protection: Flame-resistant (FR) lab coat and a chemical-resistant neoprene apron.

• Respiratory Protection: All open handling must be conducted inside a dedicated inert-atmosphere glovebox. All closed-vessel reactions must be conducted in a ducted fume hood drawing a minimum of 100 feet per minute (fpm).

Step-by-Step Operational Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Phase A: Pre-Weighing and Setup

• Validate the Environment: Ensure the glovebox atmosphere reads < 1 ppm O 2​ and < 1 ppm H 2​ O.

• Vessel Preparation: Dry a Schlenk flask and a PTFE-coated magnetic stir bar in an oven at 120°C for at least 4 hours. Transfer them into the glovebox while hot, allowing them to cool under the inert atmosphere.

• Weighing: Weigh the required mass of 1-Bromodifluoromethyl-3-methylimidazolium triflate into the cooled Schlenk flask.

• Sealing: Seal the flask tightly with a high-quality rubber septum and wrap the joint with Parafilm before removing it from the glovebox.

Phase B: Reaction Execution

• Manifold Connection: Transfer the sealed flask to a fume hood. Connect it to a Schlenk line. Validation: Monitor the manifold pressure gauge; ensure positive Argon pressure before opening the flask's stopcock.

• Solvent Introduction: Using a gas-tight syringe, inject anhydrous, degassed solvent (e.g., dry dichloromethane or acetonitrile) directly through the septum.

• Substrate Addition: Add the target substrate and any required base dropwise. Causality: The generation of difluorocarbene can be exothermic[1]. Dropwise addition prevents thermal runaway.

Caption: End-to-end operational workflow for handling moisture-sensitive fluorinated reagents.

Quenching and Disposal Plan

Improper disposal of fluorinated ionic liquids can lead to delayed pressurization of waste containers due to slow hydrolysis.

• Thermal Control: Submerge the reaction flask in an ice-water bath (0°C).

• Neutralization: Slowly add a saturated aqueous solution of Sodium Bicarbonate (NaHCO 3​ ) dropwise to the stirring reaction mixture. Causality: The weak base neutralizes any residual triflic acid and HF generated from unreacted reagent. The slow addition controls the release of CO 2​ gas, preventing the vessel from over-pressurizing.

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Extract the organic layer.

• Waste Segregation:

  • Dispose of the aqueous layer in a clearly labeled "Aqueous Fluoride/Triflate Waste" container. (Ensure the container is made of HDPE, not glass, to prevent etching from trace fluorides).

  • Dispose of the organic layer in a "Halogenated Organic Waste" container.

References

• NextSDS Chemical Substance Information. "1-BROMODIFLUOROMETHYL-3-METHYL-IMIDAZOLIUM TRIFLATE Compliance and Safety Data." NextSDS. Available at:[Link]

• Liu, S., et al. "Nitrogen-Based Organofluorine Functional Molecules: Synthesis and Applications." Chemical Reviews, ACS Publications, April 2025. Available at:[Link]

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